Technical Documentation Center

5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine

Core Science & Biosynthesis

Foundational

biological activity of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine

An In-depth Technical Guide to the Anticipated Biological Activity of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine Abstract The 2,3-dihydro-1-benzofuran scaffold is a privileged structure in medicinal chemistry, for...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to the Anticipated Biological Activity of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine

Abstract

The 2,3-dihydro-1-benzofuran scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with significant pharmacological properties. This guide provides a comprehensive technical overview of the anticipated biological activities of the novel compound, 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine. Due to the limited direct research on this specific molecule, this document synthesizes data from structurally related benzofuran derivatives to project its potential as an anticancer, antimicrobial, and anti-inflammatory agent. Detailed, field-proven experimental protocols are provided to enable researchers and drug development professionals to systematically investigate these potential activities. This whitepaper is designed to serve as a foundational resource for initiating research into the therapeutic potential of this promising, yet underexplored, chemical entity.

Introduction: The 2,3-Dihydro-1-benzofuran Scaffold as a Pharmacophore

Heterocyclic compounds are cornerstones in the development of new therapeutic agents, with benzofurans being a particularly noteworthy class.[1] The fusion of a benzene ring with a furan ring creates a rigid, planar structure that can effectively interact with a variety of biological targets. The 2,3-dihydro-1-benzofuran variant introduces a saturated five-membered ring, providing a three-dimensional geometry that can be crucial for specific receptor or enzyme binding.

The subject of this guide, 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine, is a halogenated derivative. The presence of bromine and chlorine atoms is anticipated to significantly influence its pharmacokinetic and pharmacodynamic properties. Halogenation can enhance membrane permeability, increase binding affinity through halogen bonding, and alter metabolic stability, often leading to enhanced biological activity.[2] The primary amine at the 3-position presents a key site for further chemical modification and for forming critical interactions with biological targets.

Given the established bioactivities of analogous compounds, we will explore the following potential therapeutic areas for 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine:

  • Anticancer Activity: Many benzofuran derivatives exhibit potent cytotoxic effects against various cancer cell lines.[2]

  • Antimicrobial Activity: The benzofuran nucleus is a common feature in compounds with antibacterial and antifungal properties.[3]

  • Anti-inflammatory Activity: Certain benzofuran derivatives have demonstrated the ability to modulate inflammatory pathways.[4][5]

This guide will now delve into the theoretical basis for these anticipated activities and provide robust protocols for their empirical validation.

Projected Biological Activities and Mechanistic Considerations

Anticancer Potential

The anticancer activity of benzofuran derivatives is well-documented, with mechanisms often involving the inhibition of critical enzymes or signaling pathways in cancer cells. The halogenated nature of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine suggests a potential for enhanced cytotoxic activity.[2]

Hypothesized Mechanism of Action:

A plausible mechanism of action for a novel benzofuran derivative could involve the inhibition of key kinases in oncogenic signaling pathways, such as the PI3K/Akt/mTOR or MAPK/ERK pathways, or the induction of apoptosis through the modulation of Bcl-2 family proteins. The amine functional group could play a crucial role in forming hydrogen bonds within the ATP-binding pocket of a target kinase.

dot

Caption: Hypothesized Anticancer Mechanism of Action.

Antimicrobial Activity

Benzofuran derivatives have been reported to possess broad-spectrum antimicrobial activity.[3] The lipophilic nature of the halogenated benzofuran core could facilitate passage through microbial cell membranes.

Hypothesized Mechanism of Action:

The compound may disrupt microbial cell wall or membrane integrity, inhibit essential enzymes involved in microbial metabolism, or interfere with nucleic acid synthesis. The amine group could also contribute to interactions with negatively charged components of the microbial cell envelope.

Anti-inflammatory Effects

The anti-inflammatory properties of benzofurans often stem from their ability to inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key to the production of pro-inflammatory mediators like prostaglandins and leukotrienes.[4][5]

Hypothesized Mechanism of Action:

5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine may act as a competitive or non-competitive inhibitor of COX-1 and/or COX-2 enzymes. Molecular docking studies could be employed to predict the binding mode of the compound within the active site of these enzymes.

Experimental Protocols for Biological Evaluation

The following protocols are designed as a comprehensive starting point for the investigation of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine.

In Vitro Cytotoxicity Assessment (MTT Assay)

This protocol outlines a standard procedure for determining the cytotoxic effects of the test compound on cancer cell lines.[6]

dot

MTT_Workflow start Start cell_seeding 1. Seed Cancer Cells (e.g., MCF-7, A549) in 96-well plates start->cell_seeding incubation_24h 2. Incubate for 24h cell_seeding->incubation_24h compound_treatment 3. Treat with Serial Dilutions of Test Compound incubation_24h->compound_treatment incubation_48h 4. Incubate for 48h compound_treatment->incubation_48h mtt_addition 5. Add MTT Reagent incubation_48h->mtt_addition incubation_4h 6. Incubate for 4h mtt_addition->incubation_4h solubilization 7. Add Solubilizing Agent (e.g., DMSO) incubation_4h->solubilization read_absorbance 8. Read Absorbance at 570 nm solubilization->read_absorbance data_analysis 9. Calculate IC50 Value read_absorbance->data_analysis end End data_analysis->end

Caption: Workflow for MTT Cytotoxicity Assay.

Step-by-Step Methodology:

  • Cell Seeding: Plate human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer) in 96-well microtiter plates at a density of 5 x 10³ to 1 x 10⁴ cells/well. Incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere.

  • Compound Preparation: Prepare a stock solution of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine in DMSO. Perform serial dilutions in culture medium to achieve a range of final concentrations (e.g., 0.1, 1, 10, 50, 100 µM).

  • Treatment: Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of the test compound. Include a vehicle control (DMSO) and an untreated control.

  • Incubation: Incubate the plates for 48 hours at 37°C in a 5% CO₂ incubator.

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

  • Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Determine the IC₅₀ value (the concentration of the compound that causes 50% inhibition of cell growth) using non-linear regression analysis.

Data Presentation:

Cancer Cell LineTest Compound IC₅₀ (µM)Doxorubicin IC₅₀ (µM) (Positive Control)
MCF-7Experimental ValueExperimental Value
A549Experimental ValueExperimental Value
PC-3Experimental ValueExperimental Value
Antibacterial Susceptibility Testing (Agar Well Diffusion Method)

This method provides a qualitative assessment of the compound's antibacterial activity.[3]

Step-by-Step Methodology:

  • Media Preparation: Prepare Mueller-Hinton agar plates.

  • Inoculum Preparation: Prepare a bacterial suspension of the test organisms (e.g., Staphylococcus aureus, Escherichia coli) equivalent to a 0.5 McFarland standard.

  • Plating: Evenly swab the bacterial inoculum over the entire surface of the agar plates.

  • Well Creation: Aseptically punch wells (6 mm in diameter) into the agar.

  • Compound Application: Add a defined volume (e.g., 100 µL) of the test compound solution (at various concentrations in DMSO) into the wells. Include a vehicle control (DMSO) and a positive control (e.g., ciprofloxacin).

  • Incubation: Incubate the plates at 37°C for 24 hours.

  • Measurement: Measure the diameter of the zone of inhibition (in mm) around each well.

Data Presentation:

Test OrganismConcentration (µg/mL)Zone of Inhibition (mm)
S. aureus50Experimental Value
100Experimental Value
E. coli50Experimental Value
100Experimental Value
Ciprofloxacin (10 µg/mL)S. aureusExperimental Value
E. coliExperimental Value
In Vitro Anti-inflammatory Assay (COX Inhibition Assay)

This assay measures the ability of the test compound to inhibit the activity of COX-1 and COX-2 enzymes.

Step-by-Step Methodology:

  • Assay Principle: Utilize a commercial COX inhibitor screening assay kit (e.g., Cayman Chemical, Abcam). These kits typically measure the peroxidase activity of COX, which catalyzes the oxidation of a chromogenic substrate.

  • Reagent Preparation: Prepare all reagents as per the kit manufacturer's instructions. This will include the COX enzymes, heme, arachidonic acid (substrate), and the chromogenic substrate.

  • Compound Preparation: Prepare various concentrations of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine.

  • Assay Procedure: In a 96-well plate, combine the assay buffer, heme, COX-1 or COX-2 enzyme, and the test compound or a known inhibitor (e.g., celecoxib for COX-2, SC-560 for COX-1).

  • Reaction Initiation: Initiate the reaction by adding arachidonic acid and the chromogenic substrate.

  • Incubation and Measurement: Incubate for a specified time at a controlled temperature (e.g., 10 minutes at 25°C) and then measure the absorbance at the appropriate wavelength.

  • Data Analysis: Calculate the percentage of COX inhibition for each concentration of the test compound and determine the IC₅₀ values.

Data Presentation:

EnzymeTest Compound IC₅₀ (µM)Selective Inhibitor IC₅₀ (µM)
COX-1Experimental ValueSC-560: Experimental Value
COX-2Experimental ValueCelecoxib: Experimental Value

Synthesis and Characterization

While a detailed synthetic route is beyond the scope of this guide, the synthesis of 2,3-dihydro-1-benzofuran-3-amine derivatives typically involves a multi-step process starting from substituted phenols.[7][8] Key steps may include O-alkylation, cyclization, and subsequent functional group manipulations to introduce the amine and halogen substituents.

General Synthetic Approach:

dot

synthesis_workflow start Substituted Phenol step1 O-Alkylation start->step1 intermediate1 Allyl Ether Intermediate step1->intermediate1 step2 Claisen Rearrangement & Cyclization intermediate1->step2 intermediate2 2,3-Dihydrobenzofuran Core step2->intermediate2 step3 Halogenation & Functionalization intermediate2->step3 final_product 5-Bromo-7-chloro-2,3-dihydro- 1-benzofuran-3-amine step3->final_product

Caption: Generalized Synthetic Workflow.

Upon successful synthesis, the structure of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine must be unequivocally confirmed using standard analytical techniques, including:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR to elucidate the carbon-hydrogen framework.

  • Mass Spectrometry (MS): To confirm the molecular weight and fragmentation pattern.

  • Infrared (IR) Spectroscopy: To identify key functional groups (e.g., N-H stretches of the amine).

Conclusion and Future Directions

5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine represents a novel chemical entity with significant, albeit currently unexplored, therapeutic potential. Based on extensive literature on structurally related benzofuran derivatives, this compound is a promising candidate for investigation as an anticancer, antimicrobial, and anti-inflammatory agent. The experimental protocols detailed in this guide provide a robust framework for initiating a comprehensive evaluation of its biological activities.

Future research should focus on:

  • Lead Optimization: Should initial screenings prove fruitful, structure-activity relationship (SAR) studies can be conducted by synthesizing and testing analogues to enhance potency and selectivity.

  • In Vivo Studies: Promising in vitro results should be followed by in vivo efficacy and safety studies in appropriate animal models.

  • Target Identification: Mechanistic studies should be performed to identify the specific molecular targets of the compound.

This technical guide serves as a catalyst for the scientific exploration of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine, paving the way for potential new discoveries in drug development.

References

  • Benchchem. (n.d.). Refinement of experimental protocols involving 3-Benzylidene-2-benzofuran-1-one.
  • Di Micco, S., et al. (2016). 2,3-Dihydrobenzofuran privileged structures as new bioinspired lead compounds for the design of mPGES-1 inhibitors. Bioorganic & Medicinal Chemistry, 24(4), 820-826.
  • Gomha, S. M., et al. (2023). Synthesis and Biological Studies of Benzo[b]furan Derivatives: A Review from 2011 to 2022. Pharmaceuticals, 16(9), 1265.
  • IJSDR. (2023). Study of Benzofuran Derivatives and their Biological Significance. International Journal of Scientific Development and Research, 8(5).
  • International Journal of Pharmacy and Biological Sciences. (2019). Synthesis and Evaluation of Benzofuran Derivatives for Antibacterial Activity. International Journal of Pharmacy and Biological Sciences, 9(4).
  • Jakše, R., et al. (2016). Mini Review on Important Biological Properties of Benzofuran Derivatives. Acta Chimica Slovenica, 63(3), 457-467.
  • Karthikeyan, J., et al. (2023).
  • Li, Q., et al. (2019). Natural source, bioactivity and synthesis of benzofuran derivatives. RSC Advances, 9(48), 27834-27855.
  • Li, Q., et al. (2019). Natural source, bioactivity and synthesis of benzofuran derivatives. RSC Advances, 9(48), 27834-27855.
  • Li, Q., et al. (2019). Natural source, bioactivity and synthesis of benzofuran derivatives. RSC Advances, 9(48), 27834-27855.
  • McCallion, G. D. (2022). Green Synthetic Strategies and Medicinal Applications of Benzofuran: A Review.
  • Organic Chemistry Portal. (n.d.). Benzofuran synthesis.
  • Pal, A., et al. (2022).
  • ResearchGate. (2017). Synthesis of 5,7-dibromo-2-salicyloylbenzofuran O-ether derivatives....
  • Seliem, I. A., et al. (2022). Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. Molecules, 27(9), 2788.

Sources

Exploratory

An In-depth Technical Guide to 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine Derivatives and Analogs

This guide provides a comprehensive technical overview of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine and its analogs, a class of compounds holding significant promise in medicinal chemistry and drug development. W...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive technical overview of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine and its analogs, a class of compounds holding significant promise in medicinal chemistry and drug development. We will delve into the synthetic pathways, analytical characterization, and the scientific rationale behind the exploration of this specific heterocyclic scaffold, with a focus on providing actionable insights for researchers and drug development professionals.

The Strategic Importance of the Dihydrobenzofuran Core and Halogenation

The 2,3-dihydrobenzofuran scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active natural products and synthetic compounds.[1] Its rigid, bicyclic nature provides a well-defined three-dimensional arrangement for substituent groups, facilitating specific interactions with biological targets. The incorporation of an amine group at the 3-position introduces a key basic center for salt formation and hydrogen bonding, which is often crucial for pharmacokinetic and pharmacodynamic properties.

The specific substitution pattern of bromine at the 5-position and chlorine at the 7-position is a deliberate design element. Halogenation is a well-established strategy in drug design to modulate a compound's physicochemical and biological properties.[2][3] The introduction of halogens can influence:

  • Lipophilicity: Affecting cell membrane permeability and oral absorption.

  • Metabolic Stability: Blocking sites of oxidative metabolism, thereby increasing the compound's half-life.

  • Binding Affinity: Halogen atoms can participate in halogen bonding, a non-covalent interaction with biological macromolecules that can enhance binding affinity and selectivity.[2]

  • Electronic Effects: Modifying the electron density of the aromatic ring, which can influence the pKa of the amine and the overall reactivity of the molecule.

Studies on various benzofuran derivatives have shown that the presence of halogens, such as bromine and chlorine, can significantly enhance their anticancer activities.[2][4][5] This enhancement is often attributed to improved binding affinity with target proteins.[2]

Synthetic Strategies for 3-Amino-2,3-dihydrobenzofurans

The synthesis of the 3-amino-2,3-dihydrobenzofuran core can be approached through several strategic pathways. A common and versatile starting point is the use of substituted salicylaldehydes.

Synthesis from Halogenated Salicylaldehydes

A plausible and efficient route to 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine initiates from a correspondingly substituted salicylaldehyde. The general workflow for such a synthesis is outlined below.

graph "Synthetic_Workflow" { graph [layout=dot, rankdir=LR, splines=ortho, nodesep=0.6]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

Start [label="5-Bromo-7-chloro-salicylaldehyde", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Step1 [label="Reaction with a protected\nα-amino acid or equivalent"]; Intermediate1 [label="Schiff Base or\nChalcone Intermediate"]; Step2 [label="Cyclization and Reduction"]; Intermediate2 [label="Protected 3-amino-2,3-\ndihydrobenzofuran"]; Step3 [label="Deprotection"]; End [label="5-Bromo-7-chloro-2,3-dihydro-\n1-benzofuran-3-amine", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

Start -> Step1 [label="Condensation"]; Step1 -> Intermediate1; Intermediate1 -> Step2 [label="Intramolecular\nNucleophilic Attack"]; Step2 -> Intermediate2; Intermediate2 -> Step3; Step3 -> End; }

Figure 1: General synthetic workflow from a substituted salicylaldehyde.

Experimental Protocol: A Representative Synthesis

Step 1: Synthesis of the Chalcone Intermediate

  • To a solution of 5-bromo-7-chlorosalicylaldehyde (1.0 eq) in ethanol, add an equimolar amount of a suitable ketone (e.g., N-acetylglycine methyl ester).

  • Add a catalytic amount of a base (e.g., piperidine or pyrrolidine) and reflux the mixture for 4-6 hours, monitoring the reaction by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature and concentrate under reduced pressure.

  • Purify the resulting crude product by column chromatography on silica gel to yield the corresponding chalcone.

Step 2: Epoxidation of the Chalcone

  • Dissolve the chalcone (1.0 eq) in a mixture of methanol and water.

  • Cool the solution to 0°C and add sodium hydroxide (1.2 eq) followed by the dropwise addition of 30% hydrogen peroxide (1.5 eq).

  • Stir the reaction mixture at room temperature for 12-16 hours.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate), wash with brine, dry over anhydrous sodium sulfate, and concentrate to obtain the epoxide.

Step 3: Reductive Amination and Cyclization

  • To a solution of the epoxide (1.0 eq) in methanol, add an excess of the desired amine (e.g., ammonia in methanol or a primary amine).

  • Add a reducing agent such as sodium borohydride (2.0 eq) portion-wise at 0°C.

  • Allow the reaction to warm to room temperature and stir for 24 hours.

  • Quench the reaction with water and extract the product with an organic solvent.

  • The intramolecular cyclization to form the dihydrobenzofuran ring may occur in situ or require subsequent acid or base catalysis.

Step 4: Deprotection (if necessary)

  • If a protecting group was used for the amine, deprotect under appropriate conditions (e.g., acid hydrolysis for a Boc group).

  • Purify the final product, 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine, by column chromatography or crystallization.

Analytical Characterization

The structural elucidation and purity assessment of the synthesized compounds are critical. A combination of spectroscopic and chromatographic techniques is employed for this purpose.

Technique Expected Observations for 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine
¹H NMR Aromatic protons in the 7.0-7.5 ppm region (singlets or doublets), diastereotopic methylene protons of the furan ring (doublets of doublets), and a methine proton adjacent to the amine group. The amine protons may appear as a broad singlet.
¹³C NMR Aromatic carbons, methylene carbon, and the methine carbon bearing the amino group. The presence of bromine and chlorine will influence the chemical shifts of the aromatic carbons.
Mass Spectrometry (MS) A molecular ion peak corresponding to the molecular weight of the compound. The isotopic pattern of bromine (¹⁹Br and ⁸¹Br in ~1:1 ratio) and chlorine (³⁵Cl and ³⁷Cl in ~3:1 ratio) will be characteristic.
Infrared (IR) Spectroscopy Characteristic peaks for N-H stretching of the amine, C-H stretching of aromatic and aliphatic groups, and C-O stretching of the ether linkage.
High-Performance Liquid Chromatography (HPLC) A single major peak indicating the purity of the compound.

Potential Applications and Biological Activity

While specific biological data for 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine is limited in publicly available literature, the structural motifs suggest several potential therapeutic applications.

Anticancer Activity

As previously mentioned, halogenated benzofurans have demonstrated significant potential as anticancer agents.[2][5] The 5-bromo-7-chloro substitution pattern could enhance the cytotoxic activity against various cancer cell lines. The mechanism of action could involve the inhibition of key enzymes or receptors involved in cell proliferation and survival.

Central Nervous System (CNS) Disorders

Benzofuran derivatives have been investigated for their potential in treating CNS disorders.[7] The amine functionality in the target molecule allows for the formation of salts with improved solubility and potential to cross the blood-brain barrier.

Antimicrobial and Anti-inflammatory Properties

The benzofuran scaffold is also associated with antimicrobial and anti-inflammatory activities.[8] The specific halogenation pattern of the title compound may confer potent activity against a range of pathogens or inflammatory targets.

graph "Potential_Applications" { graph [layout=neato, overlap=false, splines=true]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

Core [label="5-Bromo-7-chloro-2,3-dihydro-\n1-benzofuran-3-amine", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF", pos="0,0!"]; Anticancer [label="Anticancer", pos="-2,1.5!"]; CNS [label="CNS Disorders", pos="2,1.5!"]; Antimicrobial [label="Antimicrobial", pos="-2,-1.5!"]; AntiInflammatory [label="Anti-inflammatory", pos="2,-1.5!"];

Core -> Anticancer [label="Halogenation enhances\ncytotoxicity"]; Core -> CNS [label="Potential for blood-brain\nbarrier penetration"]; Core -> Antimicrobial [label="Broad-spectrum\nactivity"]; Core -> AntiInflammatory [label="Modulation of\ninflammatory pathways"]; }

Figure 2: Potential therapeutic applications of the target scaffold.

Future Directions and Conclusion

5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine and its analogs represent a promising area for further research and development. The synthesis of a library of derivatives with variations at the 3-amino position would be a logical next step to explore the structure-activity relationship (SAR) and identify lead compounds for various therapeutic targets.

References

  • Farhat, J., Alzyoud, L., Alwahsh, M., & Al-Omari, B. (2022). Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. International Journal of Molecular Sciences, 23(9), 4893. [Link]

  • ResearchGate. (n.d.). Chemical structure of halogenated derivatives of benzofuran 1–3. Retrieved from [Link]

  • Napiórkowska, M., Cieślak, M., Kaźmierczak-Barańska, J., Królewska-Golińska, K., & Nawrot, B. (2019). Synthesis of New Derivatives of Benzofuran as Potential Anticancer Agents. Molecules, 24(8), 1529. [Link]

  • Gębczak, K., Szymański, J., Wierzchowski, M., & Stępień, K. (2023). Anticancer Potential of Halogen Derivatives of Methyl 6-Acetyl-5-Hydroxy-2-Methyl-1-Benzofuran-3-Carboxylate. Molecules, 28(12), 4695. [Link]

  • ResearchGate. (n.d.). The structures of active halogen derivatives of benzofurans. Retrieved from [Link]

  • Helgren, T. R., & Helquist, P. (2018). Microwave-Assisted, Asymmetric Synthesis of 3-Amino-2,3-Dihydrobenzofuran Flavonoid Derivatives from Chalcones. ChemistrySelect, 3(12), 3291-3295. [Link]

  • Google Patents. (n.d.). WO2004024707A2 - Process for preparing amine type substituted benzofurans.
  • Chinese Chemical Letters. (2014). Efficient synthesis of functionalized 1,3-dihydroisobenzofurans from salicylaldehydes. Chinese Chemical Letters, 25(4), 543-546. [Link]

  • Google Patents. (n.d.). WO1996003396A1 - Dihydrobenzofuran and related compounds useful as anti-inflammatory agents.
  • Plaçais, C., Donnard, M., Panossian, A., Vors, J. P., Bernier, D., Pazenok, S., & Leroux, F. R. (2021). Synthesis of 3-Amino-5-fluoroalkylfurans by Intramolecular Cyclization. Organic Letters, 23(13), 4915–4919. [Link]

  • ResearchGate. (n.d.). Efficient Synthesis of Dihydrobenzofurans via a Multicomponent Coupling of Salicylaldehydes, Amines, and Alkynes. Retrieved from [Link]

  • Google Patents. (n.d.). US3419579A - Synthesis of 2,3-dihydro-2,2-dimethyl-7-benzofuranol.
  • Royal Society of Chemistry. (2013). One-pot synthesis of 3-aminofurans using a simple and efficient recyclable CuI/[bmim]PF6 system. Organic & Biomolecular Chemistry, 11(36), 6065-6069. [Link]

  • ResearchGate. (n.d.). Synthesis and Biological Evaluation of Dihydrobenzofuran Lignans and Related Compounds as Potential Antitumor Agents that Inhibit Tubulin Polymerization. Retrieved from [Link]

  • ScienceDirect. (2018). Benzofuran hydrazones as potential scaffold in the development of multifunctional drugs: Synthesis and evaluation of antioxidant, photoprotective and antiproliferative activities. European Journal of Medicinal Chemistry, 157, 1030-1039. [Link]

  • Organic Chemistry Portal. (n.d.). Novel Synthesis of 3-Substituted 2,3-Dihydrobenzofurans via ortho-Quinone Methide Intermediates Generated in Situ. Retrieved from [Link]

  • ResearchGate. (n.d.). Recent Advances in Synthetic Strategies to 2,3-Dihydrobenzofurans. Retrieved from [Link]

  • PubMed. (2023). One-Pot Synthesis of Novel 3-{(1H-Benzo[d]Imidazol-2-yl)Amino(Phenyl)Methyl}Benzofuran-2(3H)-Ones as Antimicrobial Agents and Their Molecular Docking Studies. Archiv der Pharmazie, e230069. [Link]

  • Garg Lab - UCLA. (n.d.). Patents & Products. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Synthesis of 2,3-Dihydrobenzofurans. Retrieved from [Link]

  • PubMed Central. (2018). Biocatalytic strategy for highly diastereo- and enantioselective synthesis of 2,3-dihydrobenzofuran based tricyclic scaffolds. Nature Communications, 9(1), 524. [Link]

  • Google Patents. (n.d.). CN104016949A - Method for synthesizing 4-amino-5-chloro-2,3-dihydro benzofuran-7-carboxylic acid.
  • PubMed. (2016). 2,3-Dihydrobenzofuran privileged structures as new bioinspired lead compounds for the design of mPGES-1 inhibitors. Bioorganic & Medicinal Chemistry, 24(5), 994-1002. [Link]

  • Scientific Electronic Library Online. (2011). A simple three-component synthesis of 3-amino-5-arylpyridazine-4-carbonitriles. Journal of the Brazilian Chemical Society, 22(10), 1867-1872. [Link]

  • Google Patents. (n.d.). CN107721941B - Preparation method of 3-amino-5-methyl isoxazole.

Sources

Foundational

Spectroscopic Characterization of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine: A Predictive and Interpretive Guide

This technical guide provides an in-depth analysis of the expected spectroscopic data for the novel compound 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine. In the absence of published experimental spectra for this sp...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide provides an in-depth analysis of the expected spectroscopic data for the novel compound 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine. In the absence of published experimental spectra for this specific molecule, this document serves as a predictive and interpretive resource for researchers and scientists engaged in drug development and organic synthesis. By leveraging fundamental principles of nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and mass spectrometry (MS), we will construct a detailed theoretical spectroscopic profile of the target molecule. This guide is designed to aid in the identification and structural elucidation of this compound and its analogs.

Molecular Structure and Spectroscopic Overview

The structure of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine, a substituted dihydrobenzofuran, presents a unique combination of functional groups that will manifest in its spectroscopic signatures. The key structural features include a disubstituted aromatic ring with bromine and chlorine atoms, a dihydrofuran ring, and a primary amine group. Each of these components will give rise to characteristic signals in the NMR, IR, and MS spectra, allowing for a comprehensive structural confirmation.

graph "molecular_structure" { layout="neato"; node [shape=plaintext]; a [label="Br"]; b [label="Cl"]; c [label="O"]; d [label="NH2"]; e [label="C1"]; f [label="C2"]; g [label="C3"]; h [label="C4"]; i [label="C5"]; j [label="C6"]; k [label="C7"]; l [label="C8"];

a -- i [len=1.5]; b -- k [len=1.5]; c -- l [len=1.5]; c -- f [len=1.5]; d -- g [len=1.5]; e -- j [len=1.5]; e -- k [len=1.5]; f -- g [len=1.5]; g -- h [len=1.5]; h -- i [len=1.5]; i -- j [len=1.5]; j -- k [len=1.5]; l -- e [len=1.5];

edge [color="#FFFFFF00"]; e -- f; f -- l; l -- k; k -- j; j -- i; i -- h; h -- g; g -- f;

}

Figure 1: Molecular Structure of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Predictive Analysis

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule.[1][2] The predicted ¹H and ¹³C NMR spectra of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine are detailed below, based on established chemical shift principles and substituent effects.

¹H NMR Spectroscopy

The proton NMR spectrum is expected to reveal distinct signals for the aromatic and aliphatic protons, as well as the amine protons. The chemical shifts are influenced by the electron-withdrawing effects of the halogen substituents and the oxygen atom of the dihydrofuran ring.

Predicted ¹H NMR Data

Proton Assignment Predicted Chemical Shift (ppm) Multiplicity Integration Coupling Constant (J, Hz)
Aromatic-H7.0 - 7.5Doublet1H~2-3 Hz (meta coupling)
Aromatic-H7.0 - 7.5Doublet1H~2-3 Hz (meta coupling)
-CH₂-O-4.5 - 5.0Multiplet2H
-CH-NH₂4.0 - 4.5Multiplet1H
-NH₂1.5 - 3.0Broad Singlet2H

Interpretation:

  • Aromatic Protons: The two protons on the aromatic ring are expected to appear as doublets due to meta-coupling with each other. Their downfield chemical shift is a result of being attached to an electron-deficient aromatic ring.

  • Dihydrofuran Protons: The diastereotopic protons of the methylene group adjacent to the oxygen (-CH₂-O-) will likely appear as a multiplet. The methine proton (-CH-NH₂) is also expected to be a multiplet due to coupling with the adjacent methylene protons.

  • Amine Protons: The protons of the primary amine group will typically appear as a broad singlet. The chemical shift of these protons can be highly variable and is dependent on the solvent and concentration.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum will provide information on the number of unique carbon environments in the molecule. The predicted chemical shifts are influenced by the electronegativity of the attached atoms (O, N, Br, Cl).

Predicted ¹³C NMR Data

Carbon Assignment Predicted Chemical Shift (ppm)
Aromatic C-Br110 - 120
Aromatic C-Cl125 - 135
Aromatic C-H115 - 130
Aromatic C-O150 - 160
Aromatic C-C120 - 140
-CH₂-O-70 - 80
-CH-NH₂50 - 60

Interpretation:

  • Aromatic Carbons: The aromatic carbons will resonate in the downfield region (110-160 ppm). The carbons directly attached to the electronegative bromine, chlorine, and oxygen atoms will have distinct chemical shifts.

  • Aliphatic Carbons: The carbons of the dihydrofuran ring will appear in the upfield region. The carbon of the methylene group adjacent to the oxygen (-CH₂-O-) is expected around 70-80 ppm, while the methine carbon attached to the amine group (-CH-NH₂) is predicted to be in the 50-60 ppm range.

Infrared (IR) Spectroscopy: Functional Group Identification

IR spectroscopy is an excellent technique for identifying the functional groups present in a molecule.[3][4][5] The IR spectrum of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine is expected to show characteristic absorption bands for the N-H, C-H, C-O, and aromatic C=C bonds, as well as the C-Br and C-Cl bonds.

Predicted IR Absorption Bands

Functional Group Predicted Absorption Range (cm⁻¹) Intensity
N-H Stretch (primary amine)3300 - 3500Medium (two bands)
Aromatic C-H Stretch3000 - 3100Medium to Weak
Aliphatic C-H Stretch2850 - 3000Medium
Aromatic C=C Stretch1450 - 1600Medium to Weak (multiple bands)
N-H Bend (primary amine)1590 - 1650Medium to Strong
C-O Stretch (aryl ether)1200 - 1275Strong
C-N Stretch1020 - 1250Medium to Weak
C-Cl Stretch600 - 800Strong
C-Br Stretch500 - 600Strong

Interpretation:

  • N-H Vibrations: The presence of a primary amine will be indicated by two medium-intensity bands in the 3300-3500 cm⁻¹ region corresponding to the symmetric and asymmetric N-H stretching vibrations.[6] A bending vibration for the N-H bond is also expected around 1590-1650 cm⁻¹.[6]

  • C-H Stretching: Aromatic C-H stretching bands will appear above 3000 cm⁻¹, while aliphatic C-H stretching bands will be observed just below 3000 cm⁻¹.[5][7]

  • Aromatic Ring: The characteristic C=C stretching vibrations of the aromatic ring are expected in the 1450-1600 cm⁻¹ region.

  • C-O and C-N Stretching: A strong absorption band corresponding to the aryl ether C-O stretch should be present in the 1200-1275 cm⁻¹ range. The C-N stretching vibration will likely appear in the 1020-1250 cm⁻¹ region.[6]

  • Halogen Bonds: The C-Cl and C-Br stretching vibrations will be found in the fingerprint region, typically between 500-800 cm⁻¹.

Mass Spectrometry (MS): Fragmentation Pattern Analysis

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which can be used to confirm its structure.[8][9][10] The mass spectrum of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine is expected to show a characteristic isotopic pattern for the molecular ion due to the presence of bromine and chlorine.

Predicted Fragmentation Pathways

The molecular ion (M⁺) will be subjected to fragmentation, with the most likely pathways involving the loss of the amine group and cleavage of the dihydrofuran ring.

graph "fragmentation_pathway" { rankdir="LR"; node [shape=box, style=rounded, fontcolor="#FFFFFF", fillcolor="#4285F4"]; edge [color="#202124"];

M [label="[M]⁺˙\n5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine"]; F1 [label="[M - NH₂]⁺\nLoss of amino radical"]; F2 [label="[M - CH₂NH₂]⁺\nAlpha-cleavage"]; F3 [label="[Benzofuran core]⁺\nFurther fragmentation"];

M -> F1 [label="- •NH₂"]; M -> F2 [label="- •CH₂NH₂"]; F1 -> F3; F2 -> F3; }

Figure 2: Predicted Mass Spectrometry Fragmentation Pathway.

Interpretation:

  • Molecular Ion Peak: Due to the presence of one bromine atom (isotopes ⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio) and one chlorine atom (isotopes ³⁵Cl and ³⁷Cl in an approximate 3:1 ratio), the molecular ion peak will appear as a cluster of peaks (M, M+2, M+4). This isotopic pattern is a definitive indicator of the presence of one bromine and one chlorine atom.[11]

  • Nitrogen Rule: As the molecule contains one nitrogen atom, its nominal molecular weight will be an odd number, which is a useful diagnostic tool.[9][11][12]

  • Alpha-Cleavage: A common fragmentation pathway for amines is alpha-cleavage, which involves the cleavage of the bond adjacent to the nitrogen atom.[9][13] This would result in the loss of a •CH₂NH₂ radical and the formation of a stable cation.

  • Loss of Amine Group: The loss of the amino group as a neutral radical (•NH₂) is another plausible fragmentation pathway.

  • Benzofuran Core Fragmentation: Subsequent fragmentation of the remaining benzofuran core would lead to further characteristic ions.

Experimental Protocols: A Self-Validating System

To obtain the spectroscopic data discussed, the following general protocols should be followed. These protocols are designed to be self-validating by including appropriate standards and controls.

NMR Spectroscopy Protocol
  • Sample Preparation: Dissolve approximately 5-10 mg of the compound in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube. Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

  • Instrument Setup: Use a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

  • Data Acquisition: Acquire the ¹H NMR spectrum, followed by the ¹³C NMR spectrum. For more detailed structural information, 2D NMR experiments such as COSY and HSQC can be performed.[14]

  • Data Processing: Process the raw data by applying Fourier transformation, phase correction, and baseline correction.

  • Data Analysis: Integrate the peaks in the ¹H NMR spectrum to determine the relative number of protons.[15] Analyze the chemical shifts, multiplicities, and coupling constants to assign the signals to the respective protons and carbons in the molecule.[1][2]

IR Spectroscopy Protocol
  • Sample Preparation: Prepare the sample as a KBr pellet or as a thin film on a salt plate (for liquids or oils). Alternatively, a solution in a suitable solvent (e.g., CCl₄) can be used.

  • Instrument Setup: Use a Fourier-transform infrared (FTIR) spectrometer.

  • Data Acquisition: Record the spectrum over the range of 4000-400 cm⁻¹.

  • Data Analysis: Identify the characteristic absorption bands and assign them to the corresponding functional groups.[3][4]

Mass Spectrometry Protocol
  • Sample Preparation: Dissolve a small amount of the sample in a suitable volatile solvent (e.g., methanol, acetonitrile).

  • Instrument Setup: Use a mass spectrometer with an appropriate ionization source (e.g., electron ionization - EI, or electrospray ionization - ESI).

  • Data Acquisition: Acquire the mass spectrum over a suitable mass range.

  • Data Analysis: Identify the molecular ion peak and its isotopic pattern. Analyze the fragmentation pattern to deduce the structure of the molecule.[8][10]

Conclusion

This in-depth technical guide provides a comprehensive, albeit predictive, spectroscopic analysis of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine. By applying the fundamental principles of NMR, IR, and MS, we have outlined the expected spectral data and their interpretation. This information will be invaluable for any researcher working on the synthesis, isolation, or characterization of this compound, providing a solid theoretical framework to guide their experimental work.

References

  • AZoOptics. (2025, May 29). How to Interpret NMR Spectroscopy Results: A Beginner's Guide. [Link]

  • Emery Pharma. (2018, April 2). A Step-By-Step Guide to 1D and 2D NMR Interpretation. [Link]

  • University of Arizona. Mass Spectrometry: Fragmentation. [Link]

  • JoVE. (2024, December 5). Video: Mass Spectrometry: Amine Fragmentation. [Link]

  • Scribd. Mass Spectrometry: Fragmentation Patterns. [Link]

  • ResearchGate. Interpretation of the Influence of Substituents on the UV Spectra of Benzofurans. [Link]

  • Whitman College. GCMS Section 6.15. [Link]

  • Specac Ltd. Interpreting Infrared Spectra. [Link]

  • Chad's Prep. Fragmentation Patterns: Alkyl Halides, Alcohols, and Amines. [Link]

  • Chemistry LibreTexts. (2023, January 29). NMR - Interpretation. [Link]

  • Chemistry LibreTexts. (2025, January 1). 12.8: Infrared Spectra of Some Common Functional Groups. [Link]

  • ACD/Labs. (2021, December 2). The Basics of Interpreting a Proton (¹H) NMR Spectrum. [Link]

  • Master Organic Chemistry. (2016, November 23). Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra. [Link]

  • Chemistry Steps. (2025, August 29). Interpreting IR Spectra. [Link]

  • ResearchGate. (2021, September 15). (PDF) How to Read and Interpret ¹H-NMR and ¹³C-NMR Spectrums. [Link]

  • MDPI. Last Decade of Unconventional Methodologies for the Synthesis of Substituted Benzofurans. [Link]

  • PubMed. 2-substituted benzofuran fragment ion formation in the electron ionization mass spectra of 6-alkyl- and 6-aryldibenzo(d,f)(1,3)dioxepine derivatives. 1. Spirocyclization of the molecular ions in the gas phase. [Link]

  • ACS Omega. (2024, May 5). A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies. [Link]

  • University of Calgary. IR: amines. [Link]

  • ACS Publications. Studies Concerning the Infrared Spectra of Some Substituted Benzofuran Derivatives. [Link]

  • MDPI. (2023, February 16). (2R,6′R,E)-3′-(1-Aminoethylidene)-7-chloro-4,6-dimethoxy-6′-methyl-3H-spiro[benzofuran-2,1′-cyclohexane]-2′,3,4′-trione. [Link]

  • PubChem. 7-bromo-5-chloro-2,3-dihydro-1-benzofuran-3-one. [Link]

  • University of Calgary. Table of Characteristic IR Absorptions. [Link]

  • PubChem. 5-bromo-7-chloro-2,3-dihydro-1H-indole-2,3-dione. [Link]

  • American Elements. Benzofurans. [Link]

  • Chemistry LibreTexts. (2021, December 15). 6.3: IR Spectrum and Characteristic Absorption Bands. [Link]

  • University of Arizona Department of Chemistry and Biochemistry. Mass Spectrometry - Examples. [Link]

  • Chemistry LibreTexts. (2024, September 30). 12.3: Mass Spectrometry of Some Common Functional Groups. [Link]

  • MDPI. (2023, September 8). Study on the Mass Spectrometry Fragmentation Patterns for Rapid Screening and Structure Identification of Ketamine Analogues in Illicit Powders. [Link]

  • St. Francis Xavier University. CHEM 2600 Topic 3: Mass Spectrometry (MS) (Fall 2018). [Link]

  • ChemConnections. Mass Spectrometry Fragmentation. [Link]

Sources

Exploratory

solubility and stability of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine

An In-Depth Technical Guide to the Solubility and Stability of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine Introduction: The Imperative of Physicochemical Profiling in Drug Discovery The journey of a novel chemical...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Solubility and Stability of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine

Introduction: The Imperative of Physicochemical Profiling in Drug Discovery

The journey of a novel chemical entity from a promising hit to a viable drug candidate is contingent upon a thorough understanding of its fundamental physicochemical properties. Among these, aqueous solubility and chemical stability are paramount, acting as gatekeepers to bioavailability, manufacturability, and shelf-life. This guide provides a comprehensive methodological framework for characterizing 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine, a substituted benzofuran derivative of interest in medicinal chemistry. Benzofuran and its dihydro counterparts are prevalent scaffolds in biologically active compounds, recognized for a wide array of pharmacological activities.[1][2][3]

This document is designed for researchers, medicinal chemists, and formulation scientists. It moves beyond simple procedural lists to explain the causality behind experimental choices, grounding every protocol in the rigorous standards expected in modern drug development. We will explore the determination of solubility through gold-standard equilibrium methods and delineate a robust strategy for assessing chemical stability via forced degradation studies, in alignment with international regulatory expectations.[4][5]

Section 1: Solubility Characterization

Solubility, particularly aqueous solubility, directly influences the absorption of an active pharmaceutical ingredient (API) and is a critical parameter in the Biopharmaceutics Classification System (BCS).[6][7] For an ionizable compound like 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine, which possesses a primary amine, solubility is expected to be highly pH-dependent. The amine moiety (pKa estimated in the basic range) will be protonated and more soluble at acidic pH values.

Experimental Approach: Equilibrium "Shake-Flask" Solubility

The shake-flask method remains the definitive technique for determining thermodynamic solubility.[6] It measures the concentration of a saturated solution in equilibrium with an excess of the solid drug substance, providing a true measure of the compound's intrinsic solubility under specific conditions.

Experimental Protocol: pH-Dependent Equilibrium Solubility Determination

Objective: To determine the thermodynamic solubility of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine across a physiologically relevant pH range (1.2 to 6.8) at 37 °C.[7]

Materials:

  • 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine (solid, purity >98%)

  • Buffer solutions (recommended pharmacopoeial buffers):

    • 0.1 N HCl (pH 1.2)

    • Acetate buffer (pH 4.5)

    • Phosphate buffer (pH 6.8)

  • HPLC-grade water, acetonitrile, and methanol

  • Calibrated temperature-controlled shaker/incubator

  • Calibrated pH meter

  • Centrifuge

  • Syringe filters (e.g., 0.22 µm PVDF)

  • Validated HPLC-UV method for quantification

Methodology:

  • Preparation: Add an excess amount of the solid compound (e.g., 5-10 mg) to a series of glass vials. The key is to ensure that undissolved solid remains at the end of the experiment, confirming saturation.

  • Solvent Addition: To each vial, add a precise volume (e.g., 1 mL) of a designated buffer solution (pH 1.2, 4.5, and 6.8). Prepare each condition in triplicate.

  • Equilibration: Seal the vials and place them in a shaker incubator set to 37 ± 1 °C. Agitate the samples for a sufficient duration to reach equilibrium. A typical starting point is 24-48 hours. For compounds with slow dissolution kinetics, up to 72 hours may be necessary.[6]

  • Phase Separation: After equilibration, allow the vials to stand at 37 °C for at least 1 hour to let the excess solid settle. Carefully withdraw an aliquot of the supernatant.

  • Clarification: Immediately centrifuge the aliquot (e.g., at 14,000 rpm for 10 minutes) to pellet any remaining suspended solids. Following centrifugation, filter the supernatant through a low-binding 0.22 µm syringe filter. This dual clarification step is critical to avoid artificially inflated solubility readings.

  • Sample Preparation for Analysis: Dilute the clear filtrate with a suitable mobile phase to a concentration that falls within the validated range of the HPLC calibration curve.

  • Quantification: Analyze the diluted samples using a pre-validated, stability-indicating HPLC-UV method (see Protocol below).

  • pH Verification: Measure the final pH of the remaining solution in each vial to ensure it has not shifted significantly during the experiment.[7]

Analytical Protocol: HPLC-UV Method for Quantification

Rationale: High-Performance Liquid Chromatography (HPLC) is the standard for quantifying benzofuran derivatives due to its versatility and applicability to non-volatile compounds.[1][8] A UV detector is suitable given the aromatic nature of the analyte.

  • Instrumentation: HPLC with a UV detector.

  • Column: Reverse-phase C18 column (e.g., 250 x 4.6 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile and a buffer (e.g., 20 mM potassium phosphate, pH adjusted) is often effective. For example, a gradient starting at 30% acetonitrile and increasing to 95% over 10 minutes.[1]

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: Determined by scanning the UV spectrum of the compound in the mobile phase; likely in the 260-290 nm range.

  • Calibration: Prepare a multi-point calibration curve (typically 5-7 points) from a stock solution of the compound in a suitable organic solvent (e.g., acetonitrile or methanol). The linearity (R²) should be >0.999.

Data Presentation: Solubility Profile

The experimental results should be summarized in a clear, tabular format.

Buffer SystemTarget pHFinal pHMean Solubility (µg/mL)Standard DeviationMolar Solubility (mM)
0.1 N HCl1.2
Acetate Buffer4.5
Phosphate Buffer6.8

Section 2: Chemical Stability and Forced Degradation

Stability testing is a regulatory requirement that provides evidence on how the quality of a drug substance changes over time under the influence of environmental factors like temperature, humidity, and light.[4][5] Forced degradation (or stress testing) is the cornerstone of this process. It involves subjecting the API to conditions more severe than accelerated stability testing to rapidly identify potential degradation products and establish the intrinsic stability of the molecule.[9][10][11] This is crucial for developing and validating stability-indicating analytical methods.

Experimental Approach: Forced Degradation Studies

The goal is to achieve a target degradation of approximately 10-20% of the parent compound.[12] This extent of degradation is sufficient to demonstrate the separation of degradants from the main peak in the analytical method without being so excessive that it leads to secondary or tertiary degradation products that would not be seen under normal storage conditions.

Experimental Protocol: Forced Degradation

Objective: To investigate the degradation pathways of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine under hydrolytic, oxidative, thermal, and photolytic stress.

Materials:

  • Stock solution of the compound (e.g., 1 mg/mL in methanol or acetonitrile)

  • Acids: 0.1 N and 1 N HCl

  • Bases: 0.1 N and 1 N NaOH

  • Oxidizing Agent: 3% and 30% Hydrogen Peroxide (H₂O₂)

  • Water bath or oven for thermal stress

  • Photostability chamber (conforming to ICH Q1B guidelines)

  • Validated stability-indicating HPLC-UV method

Methodology:

  • Sample Preparation: For each condition, mix the compound's stock solution with the respective stress agent. A parallel control sample (compound in the solvent without the stressor) should be run for each condition.

  • Hydrolytic Conditions (Acid & Base):

    • Mix the stock solution with 0.1 N HCl and 0.1 N NaOH in separate vials.

    • Heat at a controlled temperature (e.g., 60-80 °C) and sample at various time points (e.g., 2, 6, 12, 24 hours).

    • If no degradation is observed, repeat with 1 N acid/base.

    • Before analysis, neutralize the samples (acid with base, base with acid) to prevent column damage.

  • Oxidative Conditions:

    • Mix the stock solution with 3% H₂O₂. Store at room temperature and analyze at time points up to 24 hours.

    • The primary amine in the structure is a potential site for oxidation.[9][10]

    • If no degradation is seen, repeat with 30% H₂O₂ or gentle heating.

  • Thermal Conditions:

    • Expose the solid compound to dry heat (e.g., 80 °C) in an oven.

    • Separately, expose a solution of the compound to the same thermal stress.

    • Analyze at set intervals. Heat can promote various reactions, including deamination or cyclization.[10]

  • Photolytic Conditions:

    • Expose both the solid compound and a solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter, as specified in ICH Q1B.

    • A parallel control sample should be wrapped in aluminum foil to exclude light.

  • Analysis: Analyze all stressed samples, along with a non-degraded reference standard, using the validated stability-indicating HPLC method. The method must be able to resolve all process impurities and degradation products from the parent peak.

Data Presentation: Forced Degradation Summary
Stress ConditionReagent/SettingDuration/Temp% Assay of Parent% DegradationNo. of DegradantsRRT of Major Degradant
Acid Hydrolysis0.1 N HCl24h / 80°C
Base Hydrolysis0.1 N NaOH24h / 80°C
Oxidation3% H₂O₂24h / RT
Thermal (Solid)Dry Heat48h / 80°C
Thermal (Solution)Solution48h / 80°C
Photolytic (Solid)ICH Q1B-
Photolytic (Solution)ICH Q1B-

*RRT = Relative Retention Time

Section 3: Visualized Workflows

To provide a clear visual guide for executing these critical studies, the following workflows have been generated.

Solubility Determination Workflow

G cluster_prep Sample Preparation cluster_equil Equilibration cluster_sep Phase Separation cluster_analysis Analysis & Calculation A Weigh excess API (Triplicate) B Add precise volume of buffer (pH 1.2, 4.5, 6.8) A->B C Agitate at 37°C (24-72 hours) B->C D Centrifuge aliquot C->D E Filter supernatant (0.22 µm) D->E F Dilute filtrate to known concentration E->F G Quantify using validated HPLC method F->G H Calculate solubility (mg/mL or mM) G->H

Caption: Workflow for equilibrium solubility determination via the shake-flask method.

Forced Degradation Study Workflow

G cluster_stress Stress Conditions cluster_eval Evaluation A Prepare API Stock Solution (e.g., 1 mg/mL) B Acid Hydrolysis (HCl, heat) A->B C Base Hydrolysis (NaOH, heat) A->C D Oxidation (H₂O₂, RT) A->D E Thermal Stress (Solid & Solution) A->E F Photolytic Stress (ICH Q1B) A->F G Analyze all samples by Stability-Indicating HPLC B->G C->G D->G E->G F->G H Calculate % Degradation G->H J Confirm Method Specificity G->J I Identify & Characterize Major Degradants H->I

Caption: General workflow for conducting forced degradation (stress testing) studies.

Conclusion

The protocols and frameworks detailed in this guide provide a robust and scientifically rigorous approach to defining the . A comprehensive understanding of these properties is not merely an academic exercise; it is a foundational pillar of successful drug development. The data generated from these studies will directly inform critical decisions in lead optimization, pre-formulation, and the design of long-term stability programs. By adhering to these self-validating systems and grounding the experimental design in established regulatory science, researchers can ensure the generation of high-quality, reliable data, thereby de-risking subsequent development and accelerating the path to the clinic.

References

  • Benchchem. A Comparative Guide to the Validation of Analytical Methods for Benzofuran Compounds.
  • MasterControl. ICH Q1 Stability Testing Guidelines.
  • Benchchem. Application Note: Analysis of Benzofuran Derivatives by HPLC-UV/MS.
  • European Medicines Agency. ICH Q1 guideline on stability testing of drug substances and drug products. Published April 30, 2025.
  • AMSbiopharma. ICH Guidelines: Drug Stability Testing Essentials. Published March 21, 2025.
  • International Council for Harmonisation. ICH Harmonised Tripartite Guideline: Stability Testing of New Drug Substances and Products Q1A(R2). Published February 2, 2010.
  • Slideshare. Ich guidelines for stability studies 1. Published July 28, 2012.
  • American Pharmaceutical Review. Practical Aspects of Solubility Determination and Considerations for Enabling Formulation Technologies. Published April 2, 2013.
  • Raytor. Pharmaceutical Solubility Testing | Why It Matters and What It Really Measures. Published January 22, 2026.
  • World Health Organization. Annex 4: Guidance on equilibrium solubility experiments for the purpose of classification of active pharmaceutical ingredients according to the Biopharmaceutics Classification System.
  • PubMed. Solubility Determination of Active Pharmaceutical Ingredients Which Have Been Recently Added to the List of Essential Medicines in the Context of the Biopharmaceutics Classification System-Biowaiver. Published February 6, 2018.
  • International Journal of Pharmaceutical Research & Allied Sciences. Pharmaceutical Forced Degradation Studies with Regulatory Consideration.
  • Dow Development Labs. Ask a Formulator: What is the Purpose and Approach to Solubility Studies?. Published May 7, 2021.
  • Boston University. Analysis of benzofury compounds in blood using different sample preparation methods and ultra fast liquid chromatography-tandem mass spectrometry (UFLC-MS/MS).
  • Organic Chemistry Portal. Synthesis of 2,3-Dihydrobenzofurans.
  • PubMed. The determination of a chlorinated benzofuran pharmaceutical intermediate by HPLC-MS with on-line derivatization. Published September 15, 2000.
  • European Pharmaceutical Review. Forced degradation studies: A critical lens into pharmaceutical stability. Published November 10, 2025.
  • CymitQuimica. Benzofuran, 5-bromo-7-chloro-.
  • PubChem. 5-bromo-7-chloro-2,3-dihydro-1H-indole-2,3-dione.
  • BioProcess International. Forced Degradation Studies: Regulatory Considerations and Implementation.
  • ResearchGate. Synthesis of 2,3‐dihydrobenzofuran derivatives.
  • PMC. 2,3-Dihydro-1-Benzofuran Derivatives as a Series of Potent Selective Cannabinoid Receptor 2 Agonists: Design, Synthesis, and Binding Mode Prediction through Ligand-Steered Modeling.
  • Onyx Scientific. A practical guide to forced degradation and stability studies for drug substances.
  • ACS Combinatorial Science. Diversity-Oriented Synthesis of Libraries Based on Benzofuran and 2,3-Dihydrobenzofuran Scaffolds. Published March 17, 2017.
  • Food Science and Technology. Study on the reduction of heterocyclic amines by marinated natural materials in pork belly.
  • Semantic Scholar. Synthesis of Benzofuran Derivatives and their Evaluation of Antimicrobial Activity.
  • PubChemLite. 7-bromo-5-chloro-2,3-dihydro-1-benzofuran-3-one.
  • BLDpharm. 7-BROMO-5-CHLORO-2,3-DIHYDRO-1-BENZOFURAN-3-AMINE.
  • Fluorochem. 5-BROMO-7-CHLORO-2,3-DIHYDRO-1-BENZOFURAN-3-AMINE.
  • American Elements. 5-bromo-7-chloro-3-methyl-1-benzofuran-2-carboxylic acid.
  • ACS Publications. Improved Analytical Method for Determination of Furan and Its Derivatives in Commercial Foods by HS-SPME Arrow Combined with Gas Chromatography–Tandem Mass Spectrometry. Published June 15, 2022.
  • ResearchGate. Highly Regioselective and Practical Synthesis of 5-Bromo-4-chloro-3-nitro-7-azaindole.
  • Echemi. 4-Amino-5-chloro-2,3-dihydro-7-benzofurancarboxylic acid Safety Data Sheets.
  • Chemspace. 5-chloro-2,3-dihydro-1-benzofuran-4-amine - C8H8ClNO.
  • Benchchem. An In-depth Technical Guide to the Reactivity and Stability of 3-bromo-7-chloro-1-benzothiophene.

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols for In Vivo Evaluation of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine

Abstract This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the design and execution of foundational in vivo studies for the novel compound, 5-Bromo-7-chloro-2...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the design and execution of foundational in vivo studies for the novel compound, 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine. Given the absence of published preclinical data for this specific molecule, this guide synthesizes established principles of preclinical drug development to propose a logical, phased approach to its initial in vivo characterization. The protocols herein are grounded in regulatory expectations and best practices for safety, pharmacokinetic, and preliminary efficacy evaluation of new chemical entities (NCEs).

Introduction: The Therapeutic Potential of the Benzofuran Scaffold

The benzofuran nucleus is a prominent heterocyclic scaffold found in numerous natural products and synthetic molecules with significant pharmacological properties.[1][2][3] Derivatives of this scaffold have demonstrated a wide array of biological activities, including anti-inflammatory, antimicrobial, anticancer, and neuroprotective effects.[2][4][5][6] Specifically, aminodihydrobenzofuran structures have been investigated for their potential as central nervous system (CNS) stimulants and other neurological applications.[4] The subject of this guide, 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine, is a novel analogue whose in vivo properties are yet to be characterized. The strategic addition of halogen atoms (bromine and chlorine) can significantly modulate a compound's metabolic stability, lipophilicity, and target engagement, making a systematic in vivo evaluation imperative.

The successful translation of any NCE from bench to clinic hinges on a meticulously planned preclinical research program.[7][8][9] This guide outlines a foundational three-phase in vivo workflow:

  • Safety and Tolerability Assessment: To establish a safe dosing range.

  • Pharmacokinetic Profiling: To understand the absorption, distribution, metabolism, and excretion (ADME) profile of the compound.[10][11]

  • Preliminary Efficacy Evaluation: To gain initial proof-of-concept in a relevant disease model.

This structured approach is designed to maximize data quality, adhere to ethical guidelines for animal research, and provide a solid foundation for further development.[7]

Phase 1: Foundational Safety and Tolerability Studies

Before investigating the therapeutic potential of a novel compound, it is critical to establish its safety profile.[12][13] This phase focuses on identifying the maximum tolerated dose (MTD) and evaluating effects on vital physiological functions as part of a safety pharmacology core battery.[13][14]

Maximum Tolerated Dose (MTD) Study

The MTD is defined as the highest dose of a drug that can be administered without causing unacceptable side effects or overt toxicity over a specified period.[15][16][17] This study is essential for selecting dose levels for subsequent, longer-term studies.[15]

MTD_Workflow cluster_0 Phase 1: Dose Escalation cluster_1 Phase 2: MTD Confirmation A Group 1 (n=3) Administer Low Dose (e.g., 10 mg/kg) B Observe 72h (Clinical Signs, Body Weight) A->B C Toxicity Observed? B->C D Yes: Define as DLT C->D ≥2/3 animals show signs E No: Escalate Dose C->E <2/3 animals show signs F Group 2 (n=3) Administer Mid Dose (e.g., 30 mg/kg) E->F G Observe 72h F->G H Toxicity Observed? G->H I Yes: Previous dose is MTD H->I ≥2/3 animals show signs J No: Escalate Further H->J <2/3 animals show signs Z ... J->Z Continue until DLT is observed

Caption: Workflow for a typical MTD dose-escalation study.

  • Objective: To determine the maximum tolerated single dose of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine following oral (p.o.) administration in mice.

  • Animal Model: Male and female CD-1 mice, 8-10 weeks old. Using both sexes is important as toxicity can be sex-dependent.

  • Materials:

    • Test compound: 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine

    • Vehicle: A suitable vehicle must be developed based on the compound's solubility (e.g., 0.5% methylcellulose in water, or 10% DMSO/20% Solutol/70% water). The vehicle should be tested alone in a control group.[18]

    • Dosing needles (oral gavage)

    • Standard laboratory equipment for observation.

  • Procedure:

    • Acclimatize animals for a minimum of 3 days.

    • Assign animals to dose groups (n=3 per sex per group).[19] Include a vehicle control group.

    • Select a starting dose (e.g., 10 mg/kg). Dose selection can be informed by in vitro cytotoxicity data or data from structurally similar compounds.

    • Administer a single dose via oral gavage.

    • Observe animals continuously for the first hour for acute toxic symptoms and autonomic effects, then at 3, 24, 48, and 72 hours post-dose.[19]

    • Record clinical observations including changes in posture, activity, breathing, and any signs of distress.

    • Measure body weight just prior to dosing and at 24, 48, and 72 hours. A body weight loss exceeding 20% is often considered a dose-limiting toxicity (DLT).[15]

    • If no DLTs are observed, escalate the dose in a new group of animals (e.g., 30 mg/kg, 100 mg/kg) following a 3+3 design.[20]

    • The MTD is the highest dose at which no more than one of six animals experiences a DLT and mortality is not observed.[15][20]

  • Data Analysis: Summarize clinical observations and body weight changes for each dose group.

Dose Group (mg/kg)n/group (M/F)MortalityKey Clinical SignsMean Body Weight Change (72h)MTD Assessment
Vehicle3/30/6None observed+2.5%-
103/30/6None observed+1.8%Tolerated
303/30/6None observed+1.1%Tolerated
1003/30/6Mild, transient hypoactivity in 2/6 animals-3.5%Tolerated
3003/32/6Severe lethargy, ataxia, piloerection-15.0% (survivors)Exceeded MTD
Safety Pharmacology Core Battery

Regulatory guidelines (ICH S7A) mandate the evaluation of a new compound's effects on vital organ systems before first-in-human trials.[13][21] These studies are typically single-dose and assess the central nervous, cardiovascular, and respiratory systems.[14]

Safety_Pharmacology cluster_CNS Central Nervous System cluster_CVS Cardiovascular System cluster_Resp Respiratory System Core Safety Pharmacology Core Battery (ICH S7A) CNS_node Modified Irwin Test or Functional Observational Battery (FOB) (Rodents) Core->CNS_node CVS_node Telemetry Studies (Dog, Primate, or Rat) Core->CVS_node Resp_node Whole Body Plethysmography (Rodents) Core->Resp_node CNS_desc Assessments: Behavior, coordination, reflexes, autonomic signs CNS_node->CNS_desc CVS_desc Assessments: ECG (QT interval), blood pressure, heart rate CVS_node->CVS_desc Resp_desc Assessments: Respiratory rate, tidal volume, minute volume Resp_node->Resp_desc

Caption: Key components of the ICH S7A safety pharmacology core battery.

  • Central Nervous System: A Functional Observational Battery (FOB) or modified Irwin test in rats is used to assess effects on behavior, motor function, and autonomic responses.

  • Cardiovascular System: In vivo telemetry in conscious, unrestrained animals (e.g., dogs or non-human primates) is the gold standard for evaluating effects on blood pressure, heart rate, and ECG parameters.[12][21]

  • Respiratory System: Whole-body plethysmography in rodents is commonly used to measure respiratory rate and tidal volume.

Phase 2: Pharmacokinetic (PK) Profiling

Understanding a compound's pharmacokinetic (PK) profile is crucial for designing effective dosing regimens in efficacy studies and predicting human PK parameters.[10][11] A basic rodent PK study is a cornerstone of early drug development.[22]

Protocol: Single-Dose Pharmacokinetic Study in Rats
  • Objective: To determine the key PK parameters of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine after intravenous (i.v.) and oral (p.o.) administration in rats.

  • Animal Model: Male Sprague-Dawley rats (250-300g) with jugular vein cannulation for serial blood sampling. Surgical models are crucial for precise sample collection.[10]

  • Study Design:

    • Group 1 (n=3-4): I.V. bolus administration (e.g., 1-2 mg/kg in a solubilizing vehicle).

    • Group 2 (n=3-4): P.O. gavage administration (e.g., 10 mg/kg, a dose well below the MTD).

  • Procedure:

    • Fast animals overnight before dosing (with access to water).

    • Administer the compound via the specified route.

    • Collect blood samples (approx. 100-150 µL) via the jugular cannula at specified time points. Using microsampling techniques allows for a full PK profile from a single animal.[22][23]

      • I.V. time points: 0.083 (5 min), 0.25, 0.5, 1, 2, 4, 8, and 24 hours.[24]

      • P.O. time points: 0.25, 0.5, 1, 2, 4, 8, and 24 hours.[24]

    • Process blood to collect plasma and store at -80°C until analysis.

    • Quantify the concentration of the parent compound in plasma samples using a validated LC-MS/MS method.

  • Data Analysis:

    • Plot plasma concentration versus time for each animal.

    • Use non-compartmental analysis software (e.g., Phoenix WinNonlin) to calculate key PK parameters.[23]

    • Calculate oral bioavailability (F%) using the formula: F% = (AUC_oral / AUC_iv) * (Dose_iv / Dose_oral) * 100.

PK_Workflow cluster_Dosing Dosing Phase cluster_Sampling Sampling & Analysis cluster_Analysis Data Interpretation IV Group 1 (n=4 Rats) IV Administration (e.g., 2 mg/kg) Sample Serial Blood Sampling (via Cannula) IV->Sample PO Group 2 (n=4 Rats) P.O. Administration (e.g., 10 mg/kg) PO->Sample Process Plasma Separation Sample->Process Analyze LC-MS/MS Analysis Process->Analyze Calc Calculate PK Parameters (AUC, Cmax, T1/2) Analyze->Calc Bio Determine Oral Bioavailability (F%) Calc->Bio

Caption: Workflow for a rodent pharmacokinetic study.

ParameterI.V. Administration (2 mg/kg)P.O. Administration (10 mg/kg)Definition
Cmax (ng/mL) 1500850Maximum observed plasma concentration.[11]
Tmax (h) 0.0831.0Time to reach Cmax.[11]
AUC(0-inf) (ng·h/mL) 32007500Area under the concentration-time curve.
t1/2 (h) 4.54.8Elimination half-life.
CL (mL/min/kg) 10.4-Clearance.
Vdss (L/kg) 3.8-Volume of distribution at steady state.
F (%) -47% Oral Bioavailability.

Phase 3: Preliminary In Vivo Efficacy (Proof-of-Concept)

With safety and PK profiles established, preliminary efficacy studies can be designed to test the compound's therapeutic hypothesis in a relevant animal model.[9] Given the known neuroprotective and CNS activities of benzofuran derivatives,[4][6] a model of neurodegenerative disease or neuroinflammation would be a logical starting point.

Selection of an Animal Model

The choice of model is critical and should mimic aspects of the human disease pathology.[25] For a compound with potential neuroprotective properties, several models could be considered:

  • Alzheimer's Disease Models: Transgenic mouse models like 5xFAD or APP/PS1, or pharmacologically induced models.[26]

  • Parkinson's Disease Models: Models using neurotoxins like MPTP or 6-OHDA to induce dopamine neuron degeneration.[26]

  • Neuroinflammation Model: Lipopolysaccharide (LPS)-induced neuroinflammation in mice or rats, which allows for the assessment of anti-inflammatory and neuroprotective effects.

The LPS model is often chosen for initial screening due to its robustness, short duration, and clear endpoints (e.g., cytokine levels, microglial activation).

Protocol: LPS-Induced Neuroinflammation Model in Mice
  • Objective: To evaluate the effect of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine on inflammatory markers in the brains of LPS-treated mice.

  • Animal Model: C57BL/6 mice, 10-12 weeks old.

  • Study Design:

    • Group 1: Vehicle + Saline i.p. (Control)

    • Group 2: Vehicle + LPS i.p. (Disease Model)

    • Group 3: Test Compound (Low Dose) + LPS i.p.

    • Group 4: Test Compound (High Dose) + LPS i.p.

    • (Optional) Group 5: Positive Control (e.g., Dexamethasone) + LPS i.p.

  • Procedure:

    • Select doses based on MTD and PK data, aiming for sustained exposure above a target concentration.

    • Pre-treat animals with the test compound or vehicle orally for 3-5 days.

    • On the final day, administer the test compound 1 hour before a single intraperitoneal (i.p.) injection of LPS (e.g., 1 mg/kg). Control animals receive saline.

    • Euthanize animals 24 hours after the LPS injection.

    • Collect brain tissue and plasma.

  • Endpoints:

    • Primary: Measure levels of pro-inflammatory cytokines (e.g., TNF-α, IL-1β, IL-6) in brain homogenates via ELISA or multiplex assay.

    • Secondary:

      • Assess microglial activation via immunohistochemistry (Iba1 staining) in brain sections.

      • Measure gene expression of inflammatory markers via qPCR.

  • Data Analysis: Use one-way ANOVA with post-hoc tests to compare treatment groups to the LPS control group.

Conclusion and Future Directions

This document provides a foundational framework for the initial in vivo characterization of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine. By systematically evaluating safety, pharmacokinetics, and preliminary efficacy, researchers can make informed decisions about the compound's potential for further development. The data generated from these studies are essential for building a robust preclinical package to support future IND-enabling toxicology studies and, ultimately, clinical trials.[9] Rigorous experimental design, conduct, and reporting are paramount to ensure the quality and integrity of these foundational investigations.[7]

References

  • Charles River Laboratories. (n.d.). In Vivo Studies - Safety Pharmacology. Retrieved February 17, 2026, from [Link]

  • U.S. Food and Drug Administration. (2001). S7A Safety Pharmacology Studies for Human Pharmaceuticals. Retrieved February 17, 2026, from [Link]

  • Nuvisan. (n.d.). In vivo toxicology and safety pharmacology. Retrieved February 17, 2026, from [Link]

  • Nuvisan. (n.d.). Expert DMPK solutions: tailored in vivo PK studies across multiple species. Retrieved February 17, 2026, from [Link]

  • Data Sciences International. (n.d.). Safety Pharmacology. Retrieved February 17, 2026, from [Link]

  • Selvita. (n.d.). In Vivo Neuroscience Models. Retrieved February 17, 2026, from [Link]

  • NAMSA. (2025, April 10). Guide to Understanding FDA Preclinical Study Requirements for Medical Devices. Retrieved February 17, 2026, from [Link]

  • Xeno-Tech. (2017, June 1). Maximum Tolerated Dose (MTD) – An effective preclinical dose determination strategy. Retrieved February 17, 2026, from [Link]

  • Li, M., et al. (2020). General Principles of Preclinical Study Design. In Animal Models for Neurological Disorders. National Center for Biotechnology Information. Retrieved February 17, 2026, from [Link]

  • Southern Research. (n.d.). Maximum tolerable dose (MTD) studies. Retrieved February 17, 2026, from [Link]

  • Liu, Y., et al. (2019). Pharmacokinetics in rat plasma and tissue distribution in mice of galangin determined by UHPLC–MS/MS. Acta Chromatographica, 31(2). Retrieved February 17, 2026, from [Link]

  • Paraza Pharma Inc. (n.d.). Pharmacokinetics (PK) and In Vivo Studies. Retrieved February 17, 2026, from [Link]

  • Pharmacology Discovery Services. (n.d.). Maximum Tolerated Dose (MTD), Autonomic Signs, Rat. Retrieved February 17, 2026, from [Link]

  • genOway. (2025, December 15). Pharmacokinetic & Biodistribution. Retrieved February 17, 2026, from [Link]

  • MDPI. (2023, October 25). Designing an In Vivo Preclinical Research Study. Retrieved February 17, 2026, from [Link]

  • InVivo Biosystems. (n.d.). Neurodegenerative Disease Models. Retrieved February 17, 2026, from [Link]

  • SynapCell. (n.d.). In vivo Efficacy Testing on CNS disorders - FAQ. Retrieved February 17, 2026, from [Link]

  • Preprints.org. (2023, August 22). Designing an In Vivo Preclinical Research Study. Retrieved February 17, 2026, from [Link]

  • AMSbiopharma. (2025, August 11). Preclinical research strategies for drug development. Retrieved February 17, 2026, from [Link]

  • Rihel, J., et al. (2010). Zebrafish: An in vivo model for the study of neurological diseases. Journal of Psychopharmacology, 24(Suppl 4), 3–11. Retrieved February 17, 2026, from [Link]

  • ResearchGate. (n.d.). Study randomization flowchart. The maximally tolerated dose (MTD) is.... Retrieved February 17, 2026, from [Link]

  • MDPI. (2025, August 13). Promising Protocol for In Vivo Experiments with Betulin. Retrieved February 17, 2026, from [Link]

  • Wang, Y., et al. (2021). Phase I study to evaluate the maximum tolerated dose of the combination of SH003 and docetaxel in patients with solid cancer. Medicine, 100(19), e25869. Retrieved February 17, 2026, from [Link]

  • Sygnature Discovery. (n.d.). Small Molecule Drug Discovery. Retrieved February 17, 2026, from [Link]

  • BioSpace. (2026, January 5). Opinion: Addressing the Regulatory Reality of Replacing In Vivo Models in Drug Development. Retrieved February 17, 2026, from [Link]

  • TSI Journals. (2008, August 16). Synthesis of new benzofuran analogues from 5-bromosalicylaldehyde and their biological activities. Retrieved February 17, 2026, from [Link]

  • protocols.io. (2023, September 29). Initiating and Performing in vivo experiments of anti-cancer treatments in mice (General). Retrieved February 17, 2026, from [Link]

  • American Chemical Society. (2024). A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies. Accounts of Chemical Research. Retrieved February 17, 2026, from [Link]

  • MedCrave online. (2016, September 28). Mini review on important biological properties of benzofuran derivatives. Retrieved February 17, 2026, from [Link]

  • WJPPS. (n.d.). 645 Design, Synthesis And Characterization Of Benzofuran Derivatives For Anti-Bacterial Activity - A Research Article. Retrieved February 17, 2026, from [Link]

  • National Center for Biotechnology Information. (2025, August 14). Benzofuran Derivatives with Antimicrobial and Anti-Inflammatory Activities from Penicillium crustosum SCNU-F0046. Retrieved February 17, 2026, from [Link]

  • EAS Publisher. (2023, September 7). The Synthesis, Characterisation and Biological Evaluation of Novel Benzofuran Derivatives. Retrieved February 17, 2026, from [Link]

  • Grisar, J. M., et al. (1995). 2,3-Dihydro-1-benzofuran-5-ols as analogues of alpha-tocopherol that inhibit in vitro and ex vivo lipid autoxidation and protect mice against central nervous system trauma. Journal of Medicinal Chemistry, 38(3), 453–458. Retrieved February 17, 2026, from [Link]

Sources

Application

Application Note: Comprehensive In Vitro Characterization of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine as a Novel Ligand for Serotonin Receptors

Audience: Researchers, scientists, and drug development professionals. Introduction Serotonin (5-hydroxytryptamine, 5-HT) is a crucial neurotransmitter that modulates a vast array of physiological processes, including mo...

Author: BenchChem Technical Support Team. Date: February 2026

Audience: Researchers, scientists, and drug development professionals.

Introduction

Serotonin (5-hydroxytryptamine, 5-HT) is a crucial neurotransmitter that modulates a vast array of physiological processes, including mood, cognition, sleep, and appetite.[1][2] Its diverse effects are mediated by a large family of at least 15 receptor subtypes, the majority of which are G protein-coupled receptors (GPCRs).[3][4] This complexity makes the serotonin system a rich source of targets for therapeutic intervention in psychiatric and neurological disorders.[5] The benzofuran chemical scaffold is a well-established "privileged structure" in medicinal chemistry, known for its presence in numerous biologically active compounds.[6]

This document provides a comprehensive guide for the in vitro pharmacological characterization of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine, a novel investigational compound. The protocols herein outline a systematic workflow, from initial binding affinity determination to detailed functional profiling across key serotonin receptor subtypes, enabling researchers to elucidate its mechanism of action and therapeutic potential.

Section 1: Compound Profile and Preparation

Before initiating biological assays, it is essential to properly document and prepare the test compound.

1.1. Physicochemical Data

PropertyValue
Compound Name 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine
Structure (A chemical structure image would be placed here)
Molecular Formula C₈H₇BrClNO
Molecular Weight 248.51 g/mol
CAS Number Not available (Novel Compound)
Appearance (To be determined)
Purity >98% (Recommended for in vitro assays)

1.2. Stock Solution Preparation Protocol

Causality: A high-concentration, non-aqueous stock solution is necessary for serial dilutions into aqueous assay buffers, minimizing solvent effects on the biological system. Dimethyl sulfoxide (DMSO) is the standard solvent due to its broad compatibility and high solubilizing power.

  • Weighing: Accurately weigh ~5 mg of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine using a calibrated analytical balance.

  • Solubilization: Dissolve the compound in high-purity DMSO to create a 10 mM stock solution. For example, 5.0 mg of the compound (MW 248.51) would be dissolved in 2.012 mL of DMSO.

  • Mixing: Vortex thoroughly until the compound is completely dissolved. Gentle warming or sonication may be applied if necessary.

  • Aliquoting & Storage: Aliquot the stock solution into small, single-use volumes to prevent repeated freeze-thaw cycles. Store at -20°C or -80°C, protected from light.

Section 2: Primary Screening: Receptor Binding Affinity and Selectivity

Expertise & Experience: The initial and most fundamental step in characterizing a novel ligand is to determine its binding affinity (Kᵢ) and selectivity profile. A radioligand competition binding assay is the gold-standard method for this purpose.[7] It measures the ability of the unlabeled test compound to displace a known high-affinity radioligand from the receptor, providing a quantitative measure of affinity.

Workflow for Binding Affinity Determination

cluster_prep Preparation cluster_assay Assay Execution cluster_analysis Data Analysis A Prepare cell membranes expressing target 5-HT receptor D Incubate membranes, radioligand, and test compound A->D B Prepare serial dilutions of test compound B->D C Prepare radioligand solution (e.g., [3H]Ketanserin for 5-HT2A) C->D E Separate bound from free radioligand via rapid filtration D->E F Quantify bound radioactivity using liquid scintillation counting E->F G Plot % inhibition vs. log[compound concentration] F->G H Calculate IC50 using non-linear regression G->H I Calculate Ki using the Cheng-Prusoff equation H->I

Caption: Workflow for Radioligand Competition Binding Assay.

Protocol 2.1: Radioligand Competition Binding Assay

This protocol is a template for the 5-HT2A receptor and can be adapted for other subtypes by selecting the appropriate cell membranes, radioligand, and non-specific binding agent.[8]

  • Reagent Preparation:

    • Assay Buffer: 50 mM Tris-HCl, pH 7.4, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂.

    • Test Compound: Prepare an 11-point, 3-fold serial dilution series in DMSO, then dilute into assay buffer.

    • Radioligand: Dilute the radioligand (e.g., [³H]Ketanserin for 5-HT2A) in assay buffer to a final concentration near its Kₔ value (e.g., ~1 nM).

    • Membrane Preparation: Thaw cryopreserved cell membranes expressing the human 5-HT receptor subtype of interest (e.g., from CHO-K1 cells) and dilute in assay buffer to the desired concentration (e.g., 10-20 µg protein/well).[8][9]

  • Assay Plate Setup (96-well format):

    • Total Binding: Add 50 µL assay buffer, 25 µL radioligand, and 25 µL membrane suspension.

    • Non-Specific Binding (NSB): Add 50 µL of a high concentration of a known competing ligand (e.g., 10 µM Mianserin for 5-HT2A), 25 µL radioligand, and 25 µL membrane suspension.

    • Test Compound: Add 50 µL of each test compound dilution, 25 µL radioligand, and 25 µL membrane suspension.

  • Incubation: Incubate the plate at room temperature for 60-90 minutes to reach equilibrium.

  • Filtration: Rapidly harvest the plate contents onto a glass fiber filter mat (e.g., GF/B) using a cell harvester. Wash the filters 3-4 times with ice-cold assay buffer to remove unbound radioligand.

  • Quantification: Dry the filter mat, place it in a scintillation bag with scintillant, and count the radioactivity (in counts per minute, CPM) using a liquid scintillation counter.

  • Data Analysis:

    • Calculate percent inhibition at each concentration: 100 * (1 - [(CPMSample - CPMNSB) / (CPMTotal - CPMNSB)]).

    • Plot percent inhibition versus the logarithm of the test compound concentration.

    • Fit the data to a sigmoidal dose-response curve using non-linear regression to determine the IC₅₀.

    • Calculate the inhibitory constant (Kᵢ) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the radioligand concentration and Kₔ is its dissociation constant.[7]

Data Presentation: Hypothetical Binding Profile
Receptor SubtypeRadioligandKᵢ (nM) for Compound X
5-HT1A [³H]8-OH-DPAT150
5-HT1B [³H]GR-125743>10,000
5-HT2A [³H]Ketanserin8.5
5-HT2B [³H]LSD45
5-HT2C [³H]Mesulergine62
5-HT7 [³H]5-CT850

This hypothetical data suggests the compound is a potent and selective ligand for the 5-HT2A receptor.

Section 3: Functional Characterization

Trustworthiness: Binding affinity does not reveal the functional consequence of the ligand-receptor interaction. A compound can be an agonist (activates the receptor), an antagonist (blocks the agonist from activating the receptor), or an inverse agonist (reduces basal receptor activity). Functional assays are required to determine this activity by measuring the downstream second messenger signals.

Workflow for Functional Assay Selection

G start Select 5-HT Receptor Subtype Based on Binding Data decision_g_protein What G-protein does it couple to? start->decision_g_protein gq Gq/11 (e.g., 5-HT2A, 2B, 2C) decision_g_protein->gq Gq gio Gi/o (e.g., 5-HT1A, 1B) decision_g_protein->gio Gi/o gs Gs (e.g., 5-HT4, 6, 7) decision_g_protein->gs Gs assay_ca Perform Calcium Flux Assay or IP1 Accumulation Assay gq->assay_ca assay_camp_inhib Perform cAMP Inhibition Assay gio->assay_camp_inhib assay_camp_stim Perform cAMP Stimulation Assay gs->assay_camp_stim

Caption: Decision tree for selecting the appropriate functional assay.

Assays for Gq-Coupled 5-HT Receptors (e.g., 5-HT2A, 5-HT2C)

Gq-coupled receptors activate Phospholipase C (PLC), which generates inositol trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ triggers the release of intracellular calcium (Ca²⁺), providing a robust and measurable signal.[10]

Signaling Pathway for Gq-Coupled Receptors

G cluster_membrane Cell Membrane cluster_cytosol Cytosol receptor 5-HT2A/2C Receptor g_protein Gq/11 receptor->g_protein activates plc PLC g_protein->plc activates pip2 PIP2 plc->pip2 hydrolyzes ip3 IP3 pip2->ip3 dag DAG pip2->dag er Endoplasmic Reticulum (ER) ip3->er binds to IP3R ca_release ↑ Intracellular [Ca²⁺] er->ca_release releases Ca²⁺ ligand Compound X (Agonist) ligand->receptor

Caption: Gq-coupled receptor signaling cascade.

Protocol 3.1.1: High-Throughput Calcium Flux Assay

This no-wash assay is ideal for high-throughput screening (HTS) and profiling.[11][12] It uses a fluorescent dye that increases in intensity upon binding to calcium.[13][14]

  • Cell Culture: Seed cells stably expressing the target receptor (e.g., HEK293-5HT2A) into black-walled, clear-bottom 384-well microplates and incubate overnight.[15]

  • Dye Loading: Aspirate the culture medium and add a calcium-sensitive dye loading solution (e.g., Fluo-8) containing probenecid (to prevent dye extrusion). Incubate for 1 hour at 37°C.[11]

  • Agonist Mode:

    • Prepare a serial dilution of the test compound in assay buffer.

    • Place the plate in a fluorescence imaging plate reader (FLIPR) or similar instrument.

    • Establish a baseline fluorescence reading for ~10-20 seconds.

    • Add the test compound dilutions to the wells and immediately measure the fluorescence response kinetically for 60-120 seconds.

    • A positive control (e.g., 5-HT) must be included.

  • Antagonist Mode:

    • Pre-incubate the dye-loaded cells with a serial dilution of the test compound for 15-30 minutes.

    • Place the plate in the FLIPR instrument.

    • Add a concentration of a known agonist (e.g., 5-HT) that elicits ~80% of its maximal response (EC₈₀).

    • Measure the fluorescence response kinetically. A reduction in the agonist-induced signal indicates antagonism.

  • Data Analysis:

    • Calculate the peak fluorescence response minus the baseline for each well.

    • For agonist mode, plot the response against log[compound] to determine EC₅₀ and Eₘₐₓ.

    • For antagonist mode, plot the inhibition of the agonist response against log[compound] to determine the IC₅₀.

Assays for Gi/o-Coupled 5-HT Receptors (e.g., 5-HT1A, 5-HT1B)

Gi/o-coupled receptors inhibit the enzyme adenylyl cyclase (AC), leading to a decrease in the intracellular concentration of cyclic AMP (cAMP).[3][16]

Signaling Pathway for Gi/o-Coupled Receptors

G cluster_membrane Cell Membrane cluster_cytosol Cytosol receptor 5-HT1A/1B Receptor g_protein Gi/o receptor->g_protein activates ac Adenylyl Cyclase g_protein->ac inhibits atp ATP ac->atp converts camp ↓ cAMP atp->camp ligand Compound X (Agonist) ligand->receptor forskolin Forskolin (Stimulator) forskolin->ac stimulates

Caption: Gi/o-coupled receptor signaling cascade.

Protocol 3.2.1: cAMP Inhibition Assay (Bioluminescent)

This protocol utilizes a bioluminescent biosensor that emits light in response to cAMP binding, providing a highly sensitive, live-cell readout.[17][18]

  • Cell Preparation: Transfect cells (e.g., HEK293) with both the target receptor (e.g., 5-HT1A) and a cAMP biosensor plasmid (e.g., GloSensor™). Plate the transfected cells and incubate for 24 hours.

  • Assay Setup:

    • Remove culture medium and add CO₂-independent buffer containing the biosensor substrate. Equilibrate for 2 hours at room temperature.

    • Read the baseline luminescence.

  • Agonist Mode:

    • Add the test compound followed immediately by an AC stimulator like forskolin (final concentration ~1-10 µM). The Gi/o-agonist will inhibit this forskolin-stimulated cAMP production.

    • Incubate for 15-20 minutes at room temperature.

    • Read the final luminescence.

  • Antagonist Mode:

    • Pre-incubate the cells with the test compound for 15-30 minutes.

    • Add a known agonist at its EC₈₀ concentration, along with forskolin.

    • Incubate for 15-20 minutes and read luminescence. A restoration of the luminescent signal indicates antagonism.

  • Data Analysis:

    • Calculate the fold-change in luminescence over baseline.

    • For agonist mode, plot the % inhibition of the forskolin response vs. log[compound] to determine EC₅₀.

    • For antagonist mode, plot the % reversal of agonist inhibition vs. log[compound] to determine IC₅₀.

Assays for Gs-Coupled 5-HT Receptors (e.g., 5-HT4, 5-HT7)

Gs-coupled receptors stimulate adenylyl cyclase, leading to an increase in intracellular cAMP levels.[4] The protocol is similar to the Gi/o assay but measures direct cAMP accumulation without the need for forskolin stimulation (except as a positive control).

Data Presentation: Hypothetical Functional Profile
ReceptorAssay TypeModeResult (Compound X)
5-HT2A Calcium FluxAgonistNo activity (Eₘₐₓ <10%)
5-HT2A Calcium FluxAntagonistIC₅₀ = 15 nM
5-HT1A cAMP InhibitionAgonistEC₅₀ = 250 nM (Eₘₐₓ = 40%)
5-HT1A cAMP InhibitionAntagonistNo activity

This hypothetical functional data, combined with the binding data, characterizes Compound X as a potent 5-HT2A antagonist and a weak partial agonist at the 5-HT1A receptor.

Section 4: Summary and Future Directions

The systematic application of the protocols described in this guide enables the construction of a detailed pharmacological profile for a novel compound like 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine. The workflow progresses logically from establishing binding affinity and selectivity to defining the functional nature of the ligand-receptor interaction at physiologically relevant subtypes.

Summary of Characterization:

  • Binding: Determine Kᵢ values across a panel of 5-HT receptors to identify primary targets and selectivity.

  • Function: Use subtype-appropriate second messenger assays (Ca²⁺ or cAMP) to classify the compound as an agonist, antagonist, or partial agonist at the primary target(s).[19]

Future Directions:

  • Biased Agonism Studies: Investigate if the compound preferentially activates certain downstream pathways over others (e.g., G protein vs. β-arrestin).

  • In Vivo Studies: Following in vitro characterization, promising compounds can be advanced to in vivo models to assess their effects on behavior, pharmacokinetics, and safety.[5][20] For example, C. elegans can be used as a simple in vivo model to study the serotonin pathway.[21]

  • Off-Target Screening: Profile the compound against a broader panel of GPCRs, ion channels, and enzymes to identify potential off-target liabilities.

References

  • Creative Biolabs. (n.d.). Hi-Affi™ In Vitro Cell based Serotonin Receptor Functional Assay Service. Retrieved from [Link]

  • Drug Discovery World. (2016, September 20). High-throughput calcium flux assays: luminescent versus fluorescent readout. Retrieved from [Link]

  • Creative Biostructure. (n.d.). Calcium Flux & FLIPR Assay Service for GPCR-Ligand Interacting Detection. Retrieved from [Link]

  • Van der Zee, L., et al. (2022). In vitro assays for the functional characterization of (psychedelic) substances at the serotonin receptor 5-HT2A R. Journal of Neurochemistry, 162(1), 39-59. Retrieved from [Link]

  • Agilent. (n.d.). Automated Imaging Assay for Characterizing Ca2+ Flux with R-GECO Biosensor. Retrieved from [Link]

  • Molecular Devices. (n.d.). Homogeneous solution for GPCR assays with FLIPR Calcium 5 Assay Kit. Retrieved from [Link]

  • Eurofins Discovery. (n.d.). Calcium Flux Assays. Retrieved from [Link]

  • ResearchGate. (n.d.). Signaling pathways of the serotonin receptor (5-HTR) subtypes. Retrieved from [Link]

  • Innoprot. (n.d.). 5-HT2A Serotonin Receptor Assay. Retrieved from [Link]

  • Schulze, J., et al. (2023). Protocol to characterize Gi/o and Gs protein-coupled receptors in transiently transfected cells using ELISA and cAMP measurements. STAR Protocols, 4(1), 102026. Retrieved from [Link]

  • DiscoverX. (n.d.). cAMP Hunter™ eXpress GPCR Assay. Retrieved from [Link]

  • NCBI Assay Guidance Manual. (2017, November 20). Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs). Retrieved from [Link]

  • Innoprot. (n.d.). 5-HT2C Serotonin Receptor Assay. Retrieved from [Link]

  • Purves, D., et al. (Eds.). (2001). Basic Neurochemistry: Molecular, Cellular and Medical Aspects. 6th edition. Retrieved from [Link]

  • Glennon, R. A. (2000). Serotonin Receptor Subtypes and Ligands. American College of Neuropsychopharmacology. Retrieved from [Link]

  • BMB Reports. (2023, October 11). Structural studies of serotonin receptor family. Retrieved from [Link]

  • Protein Data Bank in Europe. (2024, July 2). Serotonin Receptors: The brain's chemical communicators. Retrieved from [Link]

  • Hentzer, M., et al. (2020). Functional characterization of 5-HT1A and 5-HT1B serotonin receptor signaling through G-protein-activated inwardly rectifying K+ channels in a fluorescence-based membrane potential assay. Biochemical Pharmacology, 175, 113870. Retrieved from [Link]

  • Agilent. (2010, October 18). Live-Cell Assay to Interrogate GPCRs by Monitoring cAMP Levels using a Bioluminescent Readout. Retrieved from [Link]

  • BPS Bioscience. (n.d.). 5-HT2A Human Serotonin GPCR Cell Based Agonist & Antagonist IP1 LeadHunter Assay. Retrieved from [Link]

  • Reaction Biology. (n.d.). 5-HT2A Biochemical Binding Assay Service. Retrieved from [Link]

  • Reaction Biology. (n.d.). 5-HT2B Biochemical Binding Assay Service. Retrieved from [Link]

  • Satała, G., et al. (2025). SERAAK2 as a Serotonin Receptor Ligand: Structural and Pharmacological In Vitro and In Vivo Evaluation. Molecules, 30(23), 5945. Retrieved from [Link]

  • NCBI Bookshelf. (n.d.). Serotonin 2A (5-HT2A) Receptor Function: Ligand-Dependent Mechanisms and Pathways. Retrieved from [Link]

  • Hashimoto, K., et al. (1997). In vivo regulation of serotonin 5-HT2A receptors in rat brain by subchronic administration of sigma receptor ligand NE-100. Life Sciences, 61(1), 59-65. Retrieved from [Link]

  • InVivo Biosystems. (n.d.). A new way to study the serotonin pathway using C. elegans. Retrieved from [Link]

  • Wang, Y., et al. (2024). Synthesis of Benzofuran Derivatives via a DMAP-Mediated Tandem Cyclization Reaction Involving ortho-Hydroxy α-Aminosulfones. Molecules, 29(16), 3698. Retrieved from [Link]

  • Naylor, R. J. (1997). Pharmacology of serotonin and its receptors. In Medical Management of Cancer-treatment Induced Emesis. CRC Press. Retrieved from [Link]

Sources

Method

Application Note &amp; Protocols: A Tiered Strategy for Elucidating the Bioactivity of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine

Abstract This document provides a comprehensive guide for researchers, scientists, and drug development professionals on designing and implementing a robust in vitro assay cascade to characterize the biological activity...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on designing and implementing a robust in vitro assay cascade to characterize the biological activity of the novel compound, 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine. The structural features of this molecule, particularly the benzofuran core and the primary amine, suggest a high probability of interaction with central nervous system targets, most notably the monoamine transporters. This guide presents a logical, tiered approach—from initial target screening to detailed mechanistic studies—to systematically determine the compound's potency, selectivity, and mode of action. All protocols are designed to be self-validating, incorporating essential controls and data analysis frameworks grounded in established pharmacological principles.

Introduction: Rationale and Strategic Overview

The compound 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine belongs to the benzofuran class of heterocyclic compounds. This scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a vast range of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties. The presence of a primary amine on the dihydrofuran ring, however, draws a strong structural analogy to known monoamine neurotransmitters (e.g., serotonin, dopamine) and psychoactive molecules that target their regulatory systems[1][2].

Plasma membrane biogenic amine transporters—specifically the serotonin transporter (SERT), dopamine transporter (DAT), and norepinephrine transporter (NET)—are critical for regulating neurotransmission by clearing neurotransmitters from the synaptic cleft[1]. These transporters are the primary targets for many therapeutic drugs (e.g., antidepressants) and substances of abuse[2][3][4]. Therefore, the most logical and resource-effective starting point for characterizing 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine is to assess its activity at these three key monoamine transporters (MATs).

Our proposed strategy follows a multi-tiered approach designed to maximize information while conserving resources.

Assay_Workflow cluster_0 Tier 1: Primary Screening & Target ID cluster_1 Tier 2: Potency & Selectivity cluster_2 Tier 3: Mechanism of Action (MoA) cluster_3 Tier 4: Ancillary & Safety Profiling T1_Binding Radioligand Binding (SERT, DAT, NET) T2_Dose IC50 Determination (10-point dose-response) T1_Binding->T2_Dose Hit Identified T1_Uptake Functional Uptake (SERT, DAT, NET) T1_Uptake->T2_Dose Hit Identified T3_Release Substrate Release Assay T2_Dose->T3_Release Potent Hit T4_MAO MAO-A/B Inhibition T3_Release->T4_MAO Characterized Hit T4_Cyto Cytotoxicity Assay T3_Release->T4_Cyto Characterized Hit

Figure 1: A tiered assay cascade for compound characterization.

This workflow begins with broad primary screening to identify a primary biological target, proceeds to quantify the compound's potency and selectivity, elucidates its specific mechanism, and concludes with essential safety and off-target profiling.

Tier 1: Primary Screening for Monoamine Transporter Activity

The objective of Tier 1 is to efficiently determine if 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine interacts with SERT, DAT, or NET. We will employ two complementary assay formats: a radioligand binding assay to measure direct interaction with the transporter protein and a functional uptake assay to measure the compound's effect on transporter activity. Running these in parallel provides a more complete initial picture and helps identify potential assay-specific artifacts.

Protocol: Radioligand Binding Assay

Principle: This is a competitive binding assay that measures the ability of the test compound to displace a known high-affinity radioligand from its binding site on the transporter. A reduction in measured radioactivity indicates that the test compound is binding to the target protein. This assay is typically performed on membrane preparations from cells stably expressing the human transporter of interest[5][6][7].

Table 1: Reagents for Monoamine Transporter Radioligand Binding Assays

Target TransporterCell LineRadioligandNon-Specific Binding Definer
hSERT (Human Serotonin Transporter)HEK293-hSERT[³H]-Citalopram or [³H]-Paroxetine10 µM Fluoxetine
hDAT (Human Dopamine Transporter)HEK293-hDAT[³H]-WIN 35,428 or [³H]-GBR-1293510 µM GBR-12909
hNET (Human Norepinephrine Transporter)HEK293-hNET[³H]-Nisoxetine10 µM Desipramine

Step-by-Step Methodology:

  • Membrane Preparation: Prepare membrane fractions from HEK293 cells overexpressing the target transporter (hSERT, hDAT, or hNET) according to standard cell fractionation protocols[6]. Determine the total protein concentration using a BCA protein assay.

  • Compound Dilution: Prepare a 10 mM stock solution of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine in 100% DMSO. For primary screening, create a working solution for a final assay concentration of 10 µM.

  • Assay Plate Setup: In a 96-well plate, set up the following conditions in triplicate:

    • Total Binding: Membrane preparation + Radioligand + Assay Buffer.

    • Non-Specific Binding (NSB): Membrane preparation + Radioligand + Non-Specific Binding Definer (from Table 1).

    • Test Compound: Membrane preparation + Radioligand + Test Compound (10 µM final concentration).

  • Reaction Incubation:

    • To each well, add 50 µL of assay buffer (e.g., 50 mM Tris, 120 mM NaCl, 5 mM KCl, pH 7.4).

    • Add the appropriate reagents for each condition (NSB definer, test compound, or buffer).

    • Add 50 µL of the appropriate radioligand diluted in assay buffer to achieve a final concentration near its Kd value (typically 1-5 nM).

    • Initiate the reaction by adding 100 µL of the diluted membrane preparation (5-20 µg protein/well).

    • Incubate the plate for 60-90 minutes at room temperature with gentle agitation[6].

  • Harvesting and Filtration: Rapidly terminate the binding reaction by vacuum filtration through a GF/B or GF/C filter plate pre-soaked in 0.3% polyethyleneimine (PEI) to reduce non-specific filter binding. Wash the filters 3-4 times with ice-cold wash buffer (e.g., 50 mM Tris-HCl, pH 7.4).

  • Scintillation Counting: Dry the filter plate, add scintillation cocktail to each well, and count the retained radioactivity using a scintillation counter (e.g., MicroBeta TriLux).

  • Data Analysis:

    • Calculate the specific binding: Specific Binding = Total Binding (CPM) - Non-Specific Binding (CPM).

    • Calculate the percent inhibition by the test compound: % Inhibition = (1 - [(Test Compound CPM - NSB CPM) / (Specific Binding CPM)]) * 100.

    • A compound showing >50% inhibition at 10 µM is typically considered a "hit" and prioritized for Tier 2 analysis.

Protocol: Neurotransmitter Uptake Inhibition Assay

Principle: This functional assay measures the ability of the transporter to uptake its native substrate (or a surrogate) from the extracellular space into the cell. Inhibition of this process by a test compound indicates it is functionally blocking the transporter. Modern assays often use fluorescent substrates, which avoids the complexities of handling radioactivity and allows for a homogeneous, no-wash format[8][9][10].

Uptake_Assay cluster_cell Cell Interior cluster_medium Extracellular Medium Substrate_In Fluorescent Substrate (High Fluorescence) Substrate_Out Fluorescent Substrate Masking_Dye Masking Dye (Quenches Signal) Substrate_Out->Masking_Dye Fluorescence Quenched Transporter Monoamine Transporter (SERT, DAT, or NET) Substrate_Out->Transporter Uptake Transporter->Substrate_In Test_Compound Test Compound (Inhibitor) Test_Compound->Transporter Blocks

Figure 2: Mechanism of a fluorescent substrate uptake assay.

Step-by-Step Methodology:

  • Cell Plating: Seed HEK293 cells stably expressing the target transporter (hSERT, hDAT, or hNET) into black, clear-bottom 96- or 384-well plates at an optimized density. Allow cells to adhere overnight.

  • Reagent Preparation: Utilize a commercial kit (e.g., Molecular Devices Neurotransmitter Transporter Uptake Assay Kit) or validated in-house reagents[9][10]. Prepare the fluorescent substrate and masking dye solution in assay buffer (typically a Hanks' Balanced Salt Solution with HEPES).

  • Compound Addition: Wash the cell plates with assay buffer. Add the test compound (for a 10 µM final concentration) and known inhibitors as controls (e.g., Fluoxetine for SERT, GBR-12909 for DAT, Desipramine for NET) to the appropriate wells.

  • Initiate Uptake: Add the fluorescent substrate/masking dye solution to all wells to start the uptake reaction.

  • Kinetic Measurement: Immediately place the plate into a fluorescence plate reader (bottom-read mode) pre-set to the appropriate temperature (e.g., 37°C). Measure the fluorescence signal (e.g., Ex/Em specific to the dye) every 1-2 minutes for a period of 20-30 minutes.

  • Data Analysis:

    • The rate of fluorescence increase over time (the slope of the kinetic curve) is proportional to the transporter activity.

    • Determine the initial rate of uptake (V₀) for each well.

    • Calculate the percent inhibition: % Inhibition = (1 - [V₀ of Test Compound / V₀ of Vehicle Control]) * 100.

    • A compound showing >50% inhibition at 10 µM is considered a functional hit.

Tier 2: Potency and Selectivity Determination

Once a hit is identified in Tier 1, the next critical step is to determine its potency (how much of the compound is needed to produce an effect) and selectivity (whether it prefers one transporter over the others). This is achieved by generating a concentration-response curve.

Protocol: IC₅₀ Determination

Principle: The IC₅₀ (half-maximal inhibitory concentration) is the concentration of an inhibitor required to reduce the biological activity by 50%. This is a standard measure of a compound's potency.

Step-by-Step Methodology:

  • Assay Selection: Use the most robust and sensitive assay identified in Tier 1 (either binding or uptake) for the target(s) where the compound showed activity.

  • Compound Dilution Series: Prepare a serial dilution of the test compound. A 10-point, 3-fold dilution series starting from 30 µM is a common starting point.

  • Assay Execution: Perform the selected assay (binding or uptake) as described in Section 2, but instead of a single concentration, use the full dilution series of the test compound. Include vehicle controls (0% inhibition) and a saturating concentration of a known potent inhibitor (100% inhibition).

  • Data Analysis:

    • For each concentration of the test compound, calculate the percent inhibition.

    • Plot the percent inhibition against the logarithm of the compound concentration.

    • Fit the data to a four-parameter logistic equation (sigmoidal dose-response curve) using a suitable software package (e.g., GraphPad Prism).

    • The IC₅₀ value is derived directly from this curve fit.

  • Selectivity Profile: Perform IC₅₀ determinations for all three transporters (SERT, DAT, NET). The ratio of IC₅₀ values indicates the compound's selectivity. For example, a compound with an IC₅₀ of 10 nM at SERT and 1000 nM at DAT would be considered 100-fold selective for SERT over DAT.

Table 2: Example IC₅₀ Data and Selectivity Profile

TransporterIC₅₀ (nM)Selectivity Ratio (vs. Primary Target)
hSERT 151x (Primary)
hDAT 1,25083.3x
hNET 35023.3x

Tier 3 & 4: Mechanism of Action and Safety Profiling

Differentiating Inhibitors from Releasers

Causality: Monoamine transporter ligands can act as either reuptake inhibitors (blockers) or substrate-type releasers (which are transported into the cell and cause reverse transport of neurotransmitters)[11]. These distinct mechanisms have different physiological consequences. A substrate release assay can differentiate between these possibilities. This assay involves pre-loading cells with a radiolabeled substrate (e.g., [³H]-MPP+) and then measuring the rate of its efflux after adding the test compound[11]. A true inhibitor will not cause efflux, while a releaser will significantly increase it.

Off-Target Screening: Monoamine Oxidase (MAO)

Rationale: Monoamine oxidases (MAO-A and MAO-B) are enzymes responsible for the degradation of monoamine neurotransmitters[12][13]. Many compounds that interact with monoamine transporters can also affect MAO activity. Screening for MAO inhibition is a critical secondary step. Commercially available fluorometric kits provide a simple method to screen for inhibitors of both MAO-A and MAO-B[14][15]. The principle involves the MAO-catalyzed deamination of a substrate, which produces H₂O₂, a byproduct that can be detected with a fluorescent probe[12].

Cytotoxicity Assessment

Trustworthiness: It is crucial to ensure that the observed activity in the primary assays is due to a specific interaction with the transporter and not simply a result of the compound being toxic to the cells. A standard cytotoxicity assay, such as the MTT assay which measures metabolic activity, should be run in parallel on the same cell lines used for the transporter assays[16]. A compound should display potency at its primary target at concentrations significantly lower than those at which it causes cytotoxicity.

Conclusion

This application note outlines a systematic, evidence-based framework for characterizing the bioactivity of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine. By following this tiered approach, researchers can efficiently identify the compound's primary molecular target(s), quantify its potency and selectivity, and gain initial insights into its mechanism of action and safety profile. This foundational dataset is essential for guiding further preclinical development and understanding the compound's therapeutic potential. Adherence to these protocols, including all necessary controls, will ensure the generation of high-quality, reproducible, and trustworthy data in accordance with guidelines for early-stage drug discovery[17][18].

References

  • Title: SERT Transporter Assay Source: BioIVT URL: [Link]

  • Title: In vitro assays for the functional characterization of the dopamine transporter (DAT) Source: National Center for Biotechnology Information (PMC) URL: [Link]

  • Title: Identification of Emerging Novel Psychoactive Substances by Retrospective Analysis of Population-Scale Mass Spectrometry Data Sets Source: ACS Publications URL: [Link]

  • Title: NET (SLC6A2) Transporter Assay Source: BioIVT URL: [Link]

  • Title: Monitoring monoamine transport with the fluorescent substrate analogue ASP+ Source: ResearchGate URL: [Link]

  • Title: DAT (SLC6A3) Transporter Assay Source: BioIVT URL: [Link]

  • Title: New Fluorescent Substrate Enables Quantitative and High-throughput Examination of Vesicular Monoamine Transporter 2 (VMAT2) Source: National Center for Biotechnology Information (PMC) URL: [Link]

  • Title: Label-free high-throughput screening assay for the identification of norepinephrine transporter (NET/SLC6A2) inhibitors Source: PubMed URL: [Link]

  • Title: Norepinephrine ELISA Kits Source: Biocompare URL: [Link]

  • Title: Neurotransmitter Transporter Uptake Assay Kit Source: Molecular Devices URL: [Link]

  • Title: Human Serotonin Transporter/SERT ELISA Kit (HUFI02848) Source: Abbexa URL: [Link]

  • Title: Development of serotonin transporter reuptake inhibition assays using JAR cells Source: National Center for Biotechnology Information (PMC) URL: [Link]

  • Title: Novel screening assay for novel psychoactive substances Source: The research database of the University of St.Gallen (HSG) URL: [Link]

  • Title: SERT Biochemical Binding Assay Service Source: Reaction Biology URL: [Link]

  • Title: Fluorescent substrates for imaging neurotransmission Source: Columbia Technology Ventures URL: [Link]

  • Title: SERT Human Serotonin Transporter Functional Antagonist Uptake LeadHunter Assay Source: Eurofins DiscoverX URL: [Link]

  • Title: DAT Human Dopamine Transporter Binding Antagonist Radioligand LeadHunter Assay Source: Eurofins Discovery URL: [Link]

  • Title: Rat DAT (Dopamine Transporter) ELISA Kit Source: Assay Genie URL: [Link]

  • Title: Evaluation and Validation of Commercially Available Dopamine Transporter Antibodies Source: eNeuro URL: [Link]

  • Title: Mouse NET(Norepinephrine Transporter) ELISA Kit Source: AFG Scientific URL: [Link]

  • Title: Release assay for human norepinephrine transporter (hNET) using a microfluidic perfusion platform Source: ResearchGate URL: [Link]

  • Title: A Fluorescence-Based Neurotransmitter Transporter Uptake Assay Source: Molecular Devices URL: [Link]

  • Title: Development of new analytical methods for the identification of Novel Psychoactive Substances (NPS), related metabolites and biomarkers of intake in biological matrices Source: I.R.I.S. Institutional Research Information System URL: [Link]

  • Title: Data Sheet Radioligand Binding Assay Protocol Source: Gifford Bioscience URL: [Link]

  • Title: Saturation Radioligand Binding Assays Source: Alfa Cytology URL: [Link]

  • Title: Novel Psychoactive Substances: Testing Challenges and Strategies Source: Today's Clinical Lab URL: [Link]

  • Title: Overview of analytical methods for determining novel psychoactive substances, drugs and their metabolites in biological samples Source: Taylor & Francis Online URL: [Link]

  • Title: Effects of Monoamine Reuptake Inhibitors in Assays of Acute Pain-Stimulated and Pain-Depressed Behavior in Rats Source: National Center for Biotechnology Information (PMC) URL: [Link]

  • Title: Classical Radioligand Uptake and Binding Methods in Transporter Research: An Emphasis on the Monoamine Neurotransmitter Transporters Source: ResearchGate URL: [Link]

  • Title: Cell-Based Radiotracer Binding and Uptake Inhibition Assays: A Comparison of In Vitro Methods to Assess the Potency of Drugs That Target Monoamine Transporters Source: National Center for Biotechnology Information (PMC) URL: [Link]

  • Title: EnzyChrom™ Monoamine Oxidase Inhibitor Screening Kit Source: BioAssay Systems URL: [Link]

  • Title: How To Meet The Regulatory Requirements For Preclinical Assay Development Source: InfinixBio URL: [Link]

  • Title: Monoamine Oxidase Inhibitor Screening Kit (BA0188) Source: Assay Genie URL: [Link]

  • Title: A REVIEW: AN INSIGHT ON SYNTHESIS OF BENZOFURAN Source: World Journal of Pharmaceutical Research URL: [Link]

  • Title: FDA Releases Guidance for Final Rule Regulating Laboratory Developed Tests Source: Greenberg Traurig URL: [Link]

  • Title: FDA issues guidance on investigational in vitro diagnostics in oncology trials Source: The Cancer Letter URL: [Link]

  • Title: FDA Publishes Guidance on Investigational In Vitro Diagnostics Source: BioPharm International URL: [Link]

  • Title: 5-bromo-7-chloro-3-methyl-1-benzofuran-2-carboxylic acid Source: American Elements URL: [Link]

  • Title: Natural source, bioactivity and synthesis of benzofuran derivatives Source: RSC Publishing URL: [Link]

  • Title: Synthesis and antimicrobial activity of some novel benzofuran based 1,2,3-triazoles Source: SpringerLink URL: [Link]

  • Title: Design, synthesis and anticancer activity of 5-((2-(4-bromo/chloro benzoyl) benzofuran-5-yl) methyl)-2-((1-(substituted)-1H-1,2,3-triazol-4-yl)methoxy)benzaldehyde analogues Source: ResearchGate URL: [Link]

  • Title: The Synthesis, Characterisation and Biological Evaluation of Novel Benzofuran Derivatives Source: East African Scholars Publisher URL: [Link]

  • Title: Benzofuran Derivatives with Antimicrobial and Anti-Inflammatory Activities from Penicillium crustosum SCNU-F0046 Source: MDPI URL: [Link]

Sources

Application

handling and storage procedures for 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine

An Application Guide for the Safe Handling and Storage of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine Abstract This document provides a comprehensive guide to the safe handling, storage, and disposal of 5-Bromo-7-c...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Guide for the Safe Handling and Storage of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine

Abstract

This document provides a comprehensive guide to the safe handling, storage, and disposal of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine, a halogenated benzofuran derivative. Substituted benzofurans are pivotal structural motifs in medicinal chemistry and drug discovery, serving as scaffolds for a wide array of pharmacologically active agents[1][2]. Given the reactive nature of halogenated aromatic amines, adherence to stringent safety protocols is paramount to ensure researcher safety and maintain compound integrity. This guide synthesizes data from analogous compounds and established chemical safety principles to provide a robust operational framework for laboratory personnel.

Compound Profile and Physicochemical Properties

Due to the specific nature of this compound as a research chemical, comprehensive, peer-reviewed data is limited. The information presented is based on data from structurally similar compounds and predictive models. Researchers must treat this compound with the caution required for a substance whose toxicological properties have not been fully investigated.

PropertyValue / InformationSource
IUPAC Name 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine-
Synonyms --
CAS Number Data not readily available. Treat as novel/research compound.-
Molecular Formula C₈H₇BrClNOCalculated
Molecular Weight 248.51 g/mol Calculated
Appearance Likely a solid (powder or crystalline) at room temperature.Analog Data
Purity Typically >95% for research-grade material.Supplier Dependent
Solubility Expected to be soluble in organic solvents like DMSO, DMF, and methanol.Analog Data

Hazard Identification and GHS Classification

A definitive GHS classification for this specific molecule is not established. The following classification is extrapolated from data on structurally related halogenated aromatic compounds and substituted benzofurans, which are often categorized with warnings for toxicity and irritation[3][4]. This conservative approach is recommended until specific toxicological data becomes available.

PictogramGHS Hazard ClassHazard StatementCausality and Precautionary Rationale


Acute Toxicity, Oral (Category 3/4)H301/H302: Toxic or Harmful if swallowed.The presence of halogens on an aromatic amine core can confer significant oral toxicity. Do not eat, drink, or smoke when using this product and wash hands thoroughly after handling[4]. In case of ingestion, rinse mouth and seek immediate medical attention.

Skin Corrosion/Irritation (Category 2)H315: Causes skin irritation.Aromatic amines and halogenated compounds can be irritants or sensitizers. Avoid direct skin contact by wearing appropriate gloves and a lab coat. If contact occurs, wash the affected area with plenty of soap and water[3].

Serious Eye Damage/Irritation (Category 2)H319: Causes serious eye irritation.Fine powders can easily become airborne and contact the eyes, causing significant irritation. Always wear safety glasses with side shields or chemical goggles. If contact occurs, rinse cautiously with water for several minutes[3].

Specific Target Organ Toxicity, Single Exposure (Category 3)H335: May cause respiratory irritation.Inhalation of the powder can irritate the respiratory tract. All handling of the solid material must be performed in a certified chemical fume hood to prevent inhalation[4].

Hazardous to the Aquatic Environment (Acute & Chronic)H410: Very toxic to aquatic life with long lasting effects.Halogenated organic compounds often exhibit environmental persistence and toxicity. Prevent release to the environment and dispose of waste through approved channels.

GHS pictograms and hazard statements are based on the United Nations' Globally Harmonized System of Classification and Labelling of Chemicals (GHS)[5][6].

Engineering Controls and Personal Protective Equipment (PPE)

A multi-layered approach to safety, combining engineering controls and PPE, is mandatory. This creates a self-validating system where each component mitigates risks potentially missed by another.

  • Primary Engineering Control (Ventilation): All procedures involving the solid compound or its solutions must be conducted in a properly functioning chemical fume hood. This is the primary barrier to prevent respiratory exposure[7]. The laboratory should have adequate air exchange rates as per institutional guidelines.

  • Personal Protective Equipment (PPE):

    • Hand Protection: Nitrile gloves are required. For prolonged handling or when preparing concentrated solutions, double-gloving is recommended. Check glove manufacturer specifications for breakthrough times for halogenated aromatic compounds.

    • Eye Protection: ANSI Z87.1-compliant safety glasses with side shields are the minimum requirement. When there is a risk of splashing, chemical goggles should be worn.

    • Body Protection: A flame-resistant lab coat must be worn and fully buttoned.

    • Respiratory Protection: Not typically required if work is performed within a certified fume hood. If a fume hood is not available for a specific task (e.g., large-scale spill cleanup), a NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates is necessary.

Detailed Protocols: From Receipt to Disposal

Receiving and Initial Storage Protocol
  • Inspect: Upon receipt, inspect the container for any signs of damage or leakage. Wear appropriate PPE during inspection.

  • Verify: Confirm the label matches the order and the Safety Data Sheet (SDS) from the supplier.

  • Log: Enter the compound into the chemical inventory system.

  • Store: Immediately transfer the compound to the designated, secure storage location as detailed in section 4.2.

Storage Protocol

Proper storage is critical for maintaining the compound's stability and preventing accidental exposure. Incompatible materials include strong oxidizing agents and strong bases[3].

  • Temperature: Store in a refrigerator at 2-8°C. Some suppliers recommend refrigerated conditions for similar benzofuran derivatives to minimize degradation over time[8].

  • Atmosphere: For long-term storage, consider storing under an inert atmosphere (Argon or Nitrogen) to prevent potential oxidation or degradation, especially if the compound is found to be air or light-sensitive[8].

  • Container: Keep the container tightly sealed. Ensure the primary container is placed within a labeled, chemically resistant secondary container to contain any potential leaks.

  • Location: Store in a designated area for toxic and irritant compounds, away from incompatible materials. The storage area must be well-ventilated.

StorageDecisionWorkflow start Compound Received check_integrity Inspect Container for Damage start->check_integrity damaged Quarantine & Contact EHS/Supplier check_integrity->damaged Yes ok Container OK check_integrity->ok No storage_area Designated Storage Location (Toxic/Irritant Compounds) ok->storage_area check_temp Is Refrigeration (2-8°C) Required? storage_area->check_temp refrigerator Place in Labeled Secondary Container in Refrigerator check_temp->refrigerator Yes (Recommended) check_atmosphere Long-Term Storage (>6 months)? check_temp->check_atmosphere No (Not Recommended) refrigerator->check_atmosphere inert_gas Backfill with Argon/Nitrogen & Parafilm Seal check_atmosphere->inert_gas Yes final_storage Final Secure Storage check_atmosphere->final_storage No inert_gas->final_storage

Caption: Decision workflow for the safe storage of the compound.

Handling and Weighing Protocol

This protocol is designed to minimize aerosolization and exposure.

  • Preparation: Before handling, ensure the chemical fume hood sash is at the appropriate height. Decontaminate the work surface. Assemble all necessary equipment (spatulas, anti-static weigh boat, vials, solvent, etc.) within the fume hood.

  • Equilibration: Remove the container from the refrigerator and allow it to equilibrate to room temperature before opening. This crucial step prevents condensation of atmospheric moisture onto the compound, which could affect its integrity.

  • Weighing: Tare the anti-static weigh boat on the analytical balance inside the fume hood. Carefully transfer the desired amount of the solid compound using a clean spatula. Avoid any rapid movements that could create dust.

  • Transfer: Transfer the weighed compound directly into the reaction vessel or a pre-labeled vial for dissolution.

  • Cleanup: Tightly cap the stock container and return it to storage. Clean the spatula and work surface. Any contaminated weigh boats or wipes should be disposed of as hazardous waste.

  • Final Step: Close the fume hood sash. Remove gloves and wash hands thoroughly with soap and water.

WeighingProtocol start Start: Prepare Fume Hood & PPE equilibrate Equilibrate Container to Room Temp start->equilibrate weigh Inside Fume Hood: 1. Tare anti-static weigh boat 2. Gently transfer solid equilibrate->weigh transfer Transfer Weighed Solid to Vessel weigh->transfer cleanup Secure Stock Container & Clean Area transfer->cleanup waste Dispose of Contaminated Materials as Hazardous Waste cleanup->waste end End: Wash Hands Thoroughly waste->end

Sources

Method

Application Notes and Protocols for the Derivatization of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine for Biological Screening

Introduction: The Privileged Benzofuran Scaffold in Drug Discovery The benzofuran moiety is a prominent heterocyclic scaffold found in numerous natural products and synthetic compounds exhibiting a wide array of biologic...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Privileged Benzofuran Scaffold in Drug Discovery

The benzofuran moiety is a prominent heterocyclic scaffold found in numerous natural products and synthetic compounds exhibiting a wide array of biological activities.[1][2] Its derivatives have garnered significant attention from medicinal chemists due to their proven efficacy as anticancer, antiviral, antifungal, and antioxidant agents.[3][4] The 2,3-dihydro-1-benzofuran core, in particular, offers a three-dimensional structure that can be strategically modified to explore chemical space and optimize interactions with biological targets. The starting material, 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine, presents a unique opportunity for the generation of a diverse chemical library for biological screening. The presence of a primary amine at the 3-position serves as a versatile handle for a variety of chemical transformations, while the bromo and chloro substituents on the aromatic ring can influence the compound's pharmacokinetic properties and provide additional vectors for structural modification.

This guide provides detailed protocols for the derivatization of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine via N-acylation, N-sulfonylation, and reductive amination. These methods were chosen for their reliability, broad substrate scope, and amenability to library synthesis. Additionally, we will discuss the analytical characterization of the synthesized derivatives and key considerations for their subsequent biological evaluation in high-throughput screening (HTS) campaigns.

Strategic Derivatization of the Primary Amine

The primary amine of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine is a nucleophilic center that can readily react with various electrophiles. The following sections detail robust protocols for its derivatization.

N-Acylation: Introduction of Amide Functionality

N-acylation is a fundamental reaction in organic synthesis for the formation of a stable amide bond.[5] This transformation is widely used in medicinal chemistry to introduce a diverse range of substituents that can modulate a compound's biological activity and physicochemical properties.

Causality Behind Experimental Choices:

  • Acylating Agents: Acyl chlorides and acid anhydrides are highly reactive and commonly used for efficient acylation. The choice of the "R" group in the acylating agent is critical for introducing chemical diversity.

  • Base: A non-nucleophilic organic base, such as triethylamine or diisopropylethylamine (DIPEA), is crucial to neutralize the hydrochloric acid byproduct generated during the reaction, driving the equilibrium towards product formation.

  • Solvent: Anhydrous aprotic solvents like dichloromethane (DCM) or tetrahydrofuran (THF) are ideal to prevent hydrolysis of the acylating agent.

Experimental Workflow for N-Acylation:

Caption: Workflow for the N-acylation of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine.

Detailed Protocol: General Procedure for N-Acylation

  • To a stirred solution of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine (1.0 eq) and triethylamine (1.5 eq) in anhydrous dichloromethane (DCM, 0.2 M), cooled to 0 °C in an ice bath, add a solution of the desired acyl chloride (1.2 eq) in anhydrous DCM dropwise.

  • Allow the reaction mixture to warm to room temperature and stir for 2-16 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Upon completion, quench the reaction with the addition of water.

  • Separate the organic layer, wash with 1 M HCl, saturated aqueous NaHCO₃, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to afford the desired N-acylated derivative.

Parameter Condition Rationale
Temperature 0 °C to Room TemperatureInitial cooling controls the exothermic reaction, while warming ensures completion.
Reaction Time 2-16 hoursVaries depending on the reactivity of the acyl chloride.
Base Triethylamine (1.5 eq)Neutralizes HCl byproduct.
Solvent Anhydrous DichloromethaneAprotic and dissolves reactants well.
N-Sulfonylation: Crafting Sulfonamides

Sulfonamides are a key functional group in a multitude of clinically approved drugs and are known to exhibit a wide range of pharmacological activities.[6] The reaction of the primary amine with a sulfonyl chloride provides a straightforward route to this important class of compounds.

Causality Behind Experimental Choices:

  • Sulfonylating Agents: A variety of commercially available sulfonyl chlorides allow for the introduction of diverse aryl and alkylsulfonyl groups.

  • Base: Pyridine or triethylamine is commonly used to scavenge the HCl generated. Pyridine can also act as a nucleophilic catalyst.

  • Solvent: Dichloromethane is a suitable solvent for this reaction.

Experimental Workflow for N-Sulfonylation:

Caption: Workflow for the N-sulfonylation of the target primary amine.

Detailed Protocol: General Procedure for N-Sulfonylation

  • Dissolve 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine (1.0 eq) in a mixture of dichloromethane and pyridine (4:1 v/v, 0.2 M).

  • Cool the solution to 0 °C and add the desired sulfonyl chloride (1.1 eq) portion-wise.

  • Allow the reaction to warm to room temperature and stir for 4-24 hours.

  • Monitor the reaction by TLC or LC-MS.

  • Upon completion, dilute the reaction mixture with DCM and wash with 1 M HCl (to remove pyridine), followed by saturated aqueous NaHCO₃ and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the crude product by flash column chromatography.

Parameter Condition Rationale
Temperature 0 °C to Room TemperatureControls initial reactivity and ensures reaction goes to completion.
Reaction Time 4-24 hoursDependent on the electrophilicity of the sulfonyl chloride.
Base PyridineActs as both a base and a catalyst.
Solvent DichloromethaneInert solvent that dissolves starting materials.
Reductive Amination: Expanding the Amine Scaffold

Reductive amination is a powerful method for forming carbon-nitrogen bonds and allows for the introduction of a wide variety of alkyl and aryl substituents.[1][7] This two-step, one-pot reaction involves the formation of an imine intermediate followed by its in-situ reduction.

Causality Behind Experimental Choices:

  • Carbonyl Source: A diverse library of aldehydes and ketones can be used to generate a wide range of secondary amines.

  • Reducing Agent: Sodium triacetoxyborohydride (STAB) is a mild and selective reducing agent that is particularly effective for reductive aminations.[3] It is less reactive towards the starting carbonyl compound compared to the intermediate iminium ion.

  • Solvent: Dichloromethane or 1,2-dichloroethane (DCE) are common solvents for this reaction.

Experimental Workflow for Reductive Amination:

Caption: Workflow for the reductive amination of the benzofuran amine.

Detailed Protocol: General Procedure for Reductive Amination

  • To a solution of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine (1.0 eq) and the desired aldehyde or ketone (1.2 eq) in 1,2-dichloroethane (DCE, 0.2 M), add sodium triacetoxyborohydride (1.5 eq) in one portion.

  • Stir the reaction mixture at room temperature for 6-24 hours.

  • Monitor the reaction by TLC or LC-MS.

  • Upon completion, carefully quench the reaction with saturated aqueous NaHCO₃.

  • Extract the aqueous layer with DCM.

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the crude product by flash column chromatography.

Parameter Condition Rationale
Temperature Room TemperatureMild conditions are sufficient for this reaction.
Reaction Time 6-24 hoursDependent on the steric and electronic properties of the carbonyl compound.
Reducing Agent Sodium Triacetoxyborohydride (1.5 eq)Mild and selective for the iminium ion.
Solvent 1,2-DichloroethaneAprotic solvent suitable for this transformation.

Analytical Characterization of the Derivative Library

The unambiguous structural confirmation and purity assessment of each synthesized compound are paramount before biological screening. A combination of Nuclear Magnetic Resonance (NMR) spectroscopy and Liquid Chromatography-Mass Spectrometry (LC-MS) is recommended.[5][8]

  • ¹H and ¹³C NMR: Provides detailed information about the molecular structure, including the successful incorporation of the new substituent and the integrity of the benzofuran scaffold.

  • LC-MS: Confirms the molecular weight of the desired product and assesses its purity. High-resolution mass spectrometry (HRMS) can be used to confirm the elemental composition.

High-Throughput Screening (HTS) for Biological Activity

The synthesized library of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine derivatives is now ready for biological evaluation. HTS allows for the rapid screening of thousands of compounds against a specific biological target or in a phenotypic assay.[9][10]

Key Considerations for HTS:

  • Assay Development: The choice of assay (e.g., biochemical or cell-based) will depend on the therapeutic area of interest. The assay should be robust, reproducible, and miniaturized for a high-throughput format.[11]

  • Compound Management: Proper storage and handling of the compound library are crucial to maintain its integrity.

  • Hit Identification and Confirmation: Primary screening will identify initial "hits." These should be confirmed through dose-response studies and secondary assays to eliminate false positives.

HTS Workflow:

Caption: A generalized workflow for high-throughput screening of a compound library.

Conclusion

The derivatization of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine offers a promising avenue for the discovery of novel bioactive compounds. The protocols outlined in this application note provide a solid foundation for the synthesis of a diverse chemical library. By combining these synthetic strategies with robust analytical characterization and high-throughput screening, researchers can effectively explore the therapeutic potential of this privileged scaffold.

References

  • Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862.
  • Borch, R. F., Bernstein, M. D., & Durst, H. D. (1971). The Cyanohydridoborate Anion as a Selective Reducing Agent. Journal of the American Chemical Society, 93(12), 2897–2904.
  • Asif, M. (2016). Mini Review on Important Biological Properties of Benzofuran Derivatives. International Journal of Chemical and Pharmaceutical Sciences, 7(3), 134-140.
  • Al-Amiery, A. A., Kadhum, A. A. H., & Mohamad, A. B. (2012). Antifungal and Antioxidant Activities of Pyrrolidone Thiosemicarbazone Complexes.
  • Dawood, K. M., Abdel-Gawad, H., & Ellithey, M. (2006). Synthesis and antimicrobial evaluation of some new 2,3-dihydro-1-benzofuran derivatives. Bioorganic & Medicinal Chemistry, 14(11), 3672–3680.
  • Macarron, R., Banks, M. N., Bojanic, D., Burns, D. J., Cirovic, D. A., Garyantes, T., Green, D. V., Hertzberg, R. P., Janzen, W. P., Paslay, J. W., Schopfer, U., & Sittampalam, G. S. (2011). Impact of high-throughput screening in biomedical research. Nature Reviews Drug Discovery, 10(3), 188–195.
  • Ghosh, P. B., & Whitehouse, M. W. (1968). 4-Chloro-7-nitrobenzo-2-oxa-1,3-diazole: a new fluorigenic reagent for amino acids and other amines. The Biochemical Journal, 108(1), 155–156.
  • Hertzberg, R. P., & Pope, A. J. (2000). High-throughput screening: new technology for the 21st century. Current Opinion in Chemical Biology, 4(4), 445–451.
  • Entzeroth, M., & Flotow, H. (2005). High-Throughput Screening for Drug Discovery. In Methods in Molecular Biology, vol 310. Humana Press.
  • Inglese, J., Johnson, R. L., Simeonov, A., Xia, M., Zheng, W., Austin, C. P., & Auld, D. S. (2007). High-throughput screening assays for the identification of chemical probes.
  • Synthesis of 5,7-dibromo-2-salicyloylbenzofuran O-ether derivatives... - ResearchGate. (n.d.). Retrieved February 17, 2026, from [Link]

  • N-Acylation Reactions of Amines - ResearchGate. (n.d.). Retrieved February 17, 2026, from [Link]

  • Reductive amination - Wikipedia. (n.d.). Retrieved February 17, 2026, from [Link]

  • N-{2-[(3-Oxo-1,3-dihydro-2-benzofuran-1-yl)acetyl]phenyl}acetamide - MDPI. (n.d.). Retrieved February 17, 2026, from [Link]

  • Benzofuran synthesis - Organic Chemistry Portal. (n.d.). Retrieved February 17, 2026, from [Link]

  • A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies | ACS Omega. (n.d.). Retrieved February 17, 2026, from [Link]

  • An Efficient Greener Approach for N-acylation of Amines in Water Using Benzotriazole Chemistry - PMC. (n.d.). Retrieved February 17, 2026, from [Link]

  • Synthesis of Benzofuran Derivatives via a DMAP-Mediated Tandem Cyclization Reaction Involving ortho-Hydroxy α-Aminosulfones - MDPI. (n.d.). Retrieved February 17, 2026, from [Link]

  • 2,3-Dihydro-1-benzofuran-3-amine hydrochloride - Amerigo Scientific. (n.d.). Retrieved February 17, 2026, from [Link]

  • The integration of LC-MS and NMR for the analysis of low molecular weight trace analytes in complex matrices - PMC. (n.d.). Retrieved February 17, 2026, from [Link]

  • Reactions of acryl thioamides with iminoiodinanes as a one-step synthesis of N-sulfonyl-2,3-dihydro-1,2-thiazoles - ResearchGate. (n.d.). Retrieved February 17, 2026, from [Link]

  • 2,3-dihydro-1-benzofuran-4-amine (C8H9NO) - PubChemLite. (n.d.). Retrieved February 17, 2026, from [Link]

  • A Facile One-Pot Process for the Formation of Hindered Tertiary Amines - PMC. (n.d.). Retrieved February 17, 2026, from [Link]

  • Recent advances in synthesis of sulfonamides: A review - CHEMISTRY & BIOLOGY INTERFACE. (n.d.). Retrieved February 17, 2026, from [Link]

Sources

Application

Application Note: High-Throughput Screening Strategies for 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine

For: Researchers, scientists, and drug development professionals. Introduction: Unveiling the Therapeutic Potential of a Novel Benzofuran Derivative The benzofuran scaffold is a privileged heterocyclic motif frequently f...

Author: BenchChem Technical Support Team. Date: February 2026

For: Researchers, scientists, and drug development professionals.

Introduction: Unveiling the Therapeutic Potential of a Novel Benzofuran Derivative

The benzofuran scaffold is a privileged heterocyclic motif frequently found in natural products and synthetic compounds with a wide array of pharmacological activities, including anticancer, antimicrobial, antiviral, and anti-inflammatory properties.[1][2][3] The specific compound, 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine, is a halogenated derivative whose biological activity is not yet extensively characterized in public literature. The presence of bromine and chlorine atoms can significantly influence its physicochemical properties and biological target interactions.[4] Given the broad bioactivity of related structures, a systematic investigation using high-throughput screening (HTS) is a powerful and efficient strategy to identify its molecular targets and/or its cellular effects, paving the way for potential therapeutic applications.[5][6][7]

This application note provides detailed protocols for two distinct HTS campaigns designed to elucidate the bioactivity of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine. Recognizing that a specific molecular target is not yet known, we present a dual approach:

  • A Target-Based Biochemical Screen: A Fluorescence Polarization (FP) assay to identify potential inhibition of a representative protein kinase, a common target class for anticancer agents.[3]

  • A Cell-Based Phenotypic Screen: A high-throughput cell viability assay to assess the compound's cytotoxic or cytostatic effects on a cancer cell line.

These protocols are designed to be robust, scalable, and amenable to the automated liquid handling and detection systems typically employed in HTS laboratories.[6][7]

Part 1: Target-Based Screening - A Fluorescence Polarization (FP) Kinase Inhibition Assay

Scientific Principle: Fluorescence Polarization (FP) is a solution-based, homogeneous technique ideal for HTS, used to monitor molecular binding events.[8][9][10] The assay measures the change in the polarization of fluorescent light emitted from a small, fluorescently-labeled molecule (a tracer). When the tracer is unbound and tumbles rapidly in solution, it emits depolarized light, resulting in a low FP signal. Upon binding to a larger molecule, such as a protein kinase, its tumbling is restricted, and it emits more polarized light, leading to a high FP signal.[9] In a competitive binding format, a test compound that inhibits the tracer-kinase interaction will prevent the formation of the large complex, resulting in a decrease in the FP signal. This allows for the identification of potential kinase inhibitors.

Workflow for FP-Based Kinase Inhibition Screen

cluster_prep Assay Preparation cluster_assay HTS Assay Execution (384-well plate) cluster_readout Data Acquisition & Analysis Compound_Prep Compound Dilution (5-Bromo-7-chloro-2,3-dihydro- 1-benzofuran-3-amine) Dispense_Cmpd Dispense Compound & Controls (e.g., Staurosporine) Compound_Prep->Dispense_Cmpd Kinase_Prep Kinase & Tracer Preparation Dispense_Kinase Add Kinase Solution Kinase_Prep->Dispense_Kinase Incubate1 Incubate Dispense_Kinase->Incubate1 Dispense_Tracer Add Fluorescent Tracer Incubate1->Dispense_Tracer Incubate2 Incubate to Equilibrate Dispense_Tracer->Incubate2 Read_Plate Read Fluorescence Polarization Signal Incubate2->Read_Plate Data_Analysis Calculate Z' & % Inhibition Read_Plate->Data_Analysis Hit_ID Identify 'Hits' Data_Analysis->Hit_ID

Caption: Workflow for the FP-based kinase inhibition HTS campaign.

Detailed Protocol: FP Kinase Inhibition Assay

This protocol is a template and should be optimized for the specific kinase target.

1. Materials and Reagents:

  • Target: Purified, active protein kinase (e.g., a tyrosine or serine/threonine kinase).

  • Tracer: A fluorescently-labeled ligand or peptide known to bind the kinase's active site.

  • Test Compound: 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine dissolved in 100% DMSO.

  • Positive Control: A known potent inhibitor of the target kinase (e.g., Staurosporine).

  • Assay Buffer: Buffer optimized for kinase stability and activity (e.g., 50 mM HEPES, pH 7.5, 150 mM NaCl, 10 mM MgCl₂, 1 mM DTT, 0.01% Tween-20).

  • Plates: Low-volume, black, 384-well assay plates.

  • Instrumentation: A microplate reader capable of measuring fluorescence polarization.[10]

2. Assay Procedure:

  • Compound Plating:

    • Prepare serial dilutions of the test compound and positive control in 100% DMSO.

    • Using an acoustic liquid handler or pintool, transfer a small volume (e.g., 50 nL) of the compound solutions to the 384-well assay plates. This will result in a final assay concentration typically in the range of 1-20 µM.

    • Include wells with DMSO only for high signal (no inhibition) controls and wells with the positive control for low signal (max inhibition) controls.

  • Reagent Preparation:

    • Prepare a 2X kinase solution by diluting the kinase stock in assay buffer to a concentration optimized for a robust assay window.

    • Prepare a 2X tracer solution by diluting the fluorescent tracer stock in assay buffer. The concentration should be at or below its Kd for the kinase to ensure assay sensitivity.

  • Assay Execution (Final Volume: 10 µL):

    • Add 5 µL of the 2X kinase solution to all wells of the assay plate containing the pre-spotted compounds.

    • Centrifuge the plate briefly (e.g., 1 minute at 1000 rpm) to ensure mixing.

    • Incubate for 15-30 minutes at room temperature to allow compound-kinase interaction.

    • Add 5 µL of the 2X tracer solution to all wells.

    • Centrifuge the plate again.

    • Incubate for 1-2 hours at room temperature, protected from light, to allow the binding reaction to reach equilibrium.

  • Data Acquisition and Analysis:

    • Read the plate on a microplate reader using the appropriate excitation and emission wavelengths for the chosen fluorophore.

    • Calculate the percent inhibition for each well using the formula: % Inhibition = 100 * (1 - [(mP_sample - mP_low_control) / (mP_high_control - mP_low_control)]) where 'mP' is the millipolarization value.

    • Assess assay quality by calculating the Z'-factor from the control wells. A Z' > 0.5 indicates an excellent assay.[11] Z' = 1 - [(3 * (SD_high + SD_low)) / (Mean_high - Mean_low)]

Parameter Description Typical Value
Plate Format Microplate used for the assay.384-well, black, low-volume
Final Assay Volume Total reaction volume per well.10 µL
Test Compound Conc. Final screening concentration.10 µM
DMSO Tolerance Maximum final DMSO concentration.< 1%
Positive Control Known inhibitor for the target.e.g., Staurosporine at 1 µM
Incubation Time Time for binding equilibrium.1-2 hours
Detection Method Measurement technology.Fluorescence Polarization
Quality Metric Statistical measure of assay robustness.Z'-factor > 0.5

Part 2: Cell-Based Phenotypic Screening - Cytotoxicity Assay

Scientific Principle: Phenotypic screening assesses the effect of a compound on whole cells without a preconceived target, making it a powerful tool for discovering compounds with novel mechanisms of action.[12][13][14] A common and robust phenotypic HTS assay measures cell viability. This protocol utilizes a resazurin-based assay (e.g., alamarBlue™ or PrestoBlue™). Resazurin, a blue and non-fluorescent dye, is reduced by metabolically active (i.e., viable) cells to the pink and highly fluorescent resorufin. The intensity of the fluorescent signal is directly proportional to the number of living cells. A decrease in signal in the presence of the test compound indicates a cytotoxic or cytostatic effect.

Workflow for Cell-Based Cytotoxicity Screen

cluster_prep Cell Culture & Plating cluster_treatment Compound Treatment cluster_readout Viability Assessment Cell_Culture Culture Cancer Cell Line (e.g., HeLa, A549) Seed_Cells Seed Cells into 384-well Plates Cell_Culture->Seed_Cells Incubate_Adhere Incubate (24h) to Allow Cell Adherence Seed_Cells->Incubate_Adhere Add_Compound Add Compound & Controls (e.g., Doxorubicin) Incubate_Adhere->Add_Compound Compound_Plate Prepare Compound Source Plate Compound_Plate->Add_Compound Incubate_Treat Incubate (48-72h) Add_Compound->Incubate_Treat Add_Resazurin Add Resazurin Reagent Incubate_Treat->Add_Resazurin Incubate_Develop Incubate (1-4h) Add_Resazurin->Incubate_Develop Read_Fluorescence Read Fluorescence (Ex/Em ~560/590 nm) Incubate_Develop->Read_Fluorescence Analyze_Data Calculate % Viability & Identify Hits Read_Fluorescence->Analyze_Data

Caption: Workflow for the cell-based cytotoxicity HTS campaign.

Detailed Protocol: Resazurin-Based Cell Viability Assay

This protocol is a general guideline and should be optimized for the specific cell line used.

1. Materials and Reagents:

  • Cell Line: A relevant cancer cell line (e.g., HeLa, A549, MCF-7) maintained in appropriate culture medium supplemented with fetal bovine serum (FBS) and antibiotics.

  • Test Compound: 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine dissolved in 100% DMSO.

  • Positive Control: A known cytotoxic agent (e.g., Doxorubicin or Staurosporine).

  • Viability Reagent: Resazurin-based cell viability reagent.

  • Plates: Sterile, clear-bottom, black-walled, tissue-culture treated 384-well plates.

  • Instrumentation: A multi-mode microplate reader with fluorescence detection capabilities.

2. Assay Procedure:

  • Cell Plating:

    • Harvest and count cells from routine culture.

    • Dilute the cells in culture medium to the optimal seeding density (determined empirically, e.g., 1000-5000 cells/well).

    • Dispense 40 µL of the cell suspension into each well of the 384-well plates.

    • Incubate the plates for 18-24 hours at 37°C in a humidified 5% CO₂ incubator to allow for cell attachment.

  • Compound Addition:

    • Prepare a source plate with serial dilutions of the test compound and positive control in culture medium.

    • Transfer 10 µL of the compound solutions to the cell plates. This results in a final volume of 50 µL.

    • Include wells with medium + DMSO for vehicle controls (100% viability) and wells with the positive control.

  • Incubation:

    • Incubate the plates for 48 to 72 hours at 37°C in a humidified 5% CO₂ incubator.

  • Viability Measurement:

    • Warm the resazurin reagent to room temperature.

    • Add 10 µL of the reagent to each well.

    • Incubate for 1-4 hours at 37°C, protected from light. The optimal incubation time should be determined during assay development to ensure a good signal-to-background ratio without reagent toxicity.

    • Read the fluorescence intensity on a plate reader (typically ~560 nm excitation / ~590 nm emission).

  • Data Analysis:

    • Calculate the percent viability for each well: % Viability = 100 * [(Fluorescence_sample - Fluorescence_blank) / (Fluorescence_vehicle - Fluorescence_blank)] (A "blank" control with medium only can be used for background subtraction).

    • Identify hits as compounds that reduce cell viability below a certain threshold (e.g., < 50%).

Parameter Description Typical Value
Plate Format Microplate used for the assay.384-well, TC-treated, black wall
Cell Seeding Density Number of cells per well.1,000 - 5,000 cells/well
Compound Treatment Duration of compound exposure.48 - 72 hours
Final Assay Volume Total volume during treatment.50 µL
Positive Control Known cytotoxic agent.e.g., Doxorubicin at 10 µM
Detection Method Measurement technology.Fluorescence Intensity
Quality Metric Statistical measure of assay robustness.Z'-factor > 0.5

Hit Validation and Follow-Up Strategy

Identifying a 'hit' in a primary HTS campaign is only the first step. A rigorous validation cascade is essential to eliminate false positives and confirm the activity of the compound.[15][16][17]

  • Hit Confirmation: Re-test the primary hits from a freshly prepared sample of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine in the same assay to confirm activity.

  • Dose-Response Analysis: Perform a concentration-response curve for confirmed hits to determine their potency (IC₅₀ or EC₅₀).

  • Orthogonal Assays: For hits from the FP kinase screen, use a different assay technology (e.g., a luminescence-based ATP-consumption assay or HTRF) to confirm inhibition and rule out technology-specific artifacts.[18][19][20][21] For hits from the cytotoxicity screen, use an alternative viability assay (e.g., measuring ATP content with CellTiter-Glo®) to confirm the cytotoxic effect.

  • Counter-Screening: Test the compound against related kinases to assess selectivity or test against non-cancerous cell lines to determine a therapeutic window.

  • Mechanism of Action Studies: For validated hits, further studies can be initiated to determine the precise molecular target (for phenotypic hits) or to confirm target engagement within a cellular context (for biochemical hits).

By employing these robust and complementary HTS protocols, researchers can efficiently screen 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine to uncover its biological activities and pave the way for its potential development as a novel therapeutic agent.

References

  • Fluorescence polarization assays in high-throughput screening and drug discovery: a review - PMC. Available at: [Link]

  • Fluorescence Polarization Assay to Quantify Protein-Protein Interactions in an HTS Format. Available at: [Link]

  • Small Compound Screening Overview - Target Discovery Institute - University of Oxford. Available at: [Link]

  • Accelerating Discovery and Development with Advances in High-Throughput Screening. Available at: [Link]

  • A High-Throughput Fluorescence Polarization-Based Assay for the SH2 Domain of STAT4. Available at: [Link]

  • Fluorescence polarization assays in high-throughput screening and drug discovery: a review - PubMed. Available at: [Link]

  • AlphaScreen | BMG LABTECH. Available at: [Link]

  • From Lab to Lead: Using Fluorescence Polarization in Drug Development - BellBrook Labs. Available at: [Link]

  • High-Throughput Screening Assays to Identify Small Molecules Preventing Photoreceptor Degeneration Caused by the Rhodopsin P23H Mutation - PMC. Available at: [Link]

  • AlphaScreen® - Berthold Technologies GmbH & Co.KG. Available at: [Link]

  • High throughput screening for small molecule enhancers of the interferon signaling pathway to drive next-generation antiviral drug discovery - PubMed. Available at: [Link]

  • High-Throughput Screening (HTS): Accelerating Drug Discovery - Vipergen. Available at: [Link]

  • High Throughput Screening Assays for Drug Discovery - BellBrook Labs. Available at: [Link]

  • A pragmatic approach to hit validation following biochemical high-throughput screening. Available at: [Link]

  • Maximizing Drug Discovery with High-Throughput and High-Content Screening. Available at: [Link]

  • An Analysis of High Throughput Screening with a Focus on Phenotypic Screens. Available at: [Link]

  • In vitro Protein-DNA Binding Assay (AlphaScreen® Technology) - Bio-protocol. Available at: [Link]

  • Time-Resolved Fluorescence TRF / TR-FRET (HTRF) - Molecular Devices. Available at: [Link]

  • ExperimentAlphaScreen Documentation - Emerald Cloud Lab. Available at: [Link]

  • Cell-based assays for high-throughput screening. - Broad Institute. Available at: [Link]

  • HTRF | Homogeneous Time Resolved Fluorescence | FRET | TR - Celtarys Research. Available at: [Link]

  • Interlaboratory Validation of High-Throughput Sequencing for the Detection of Viruses and Viroids in Apple, Grapevine, and Stone Fruits - APS Journals. Available at: [Link]

  • Early Validation of HTS hits using X-ray Crystallography - Sygnature Discovery. Available at: [Link]

  • Perspectives on Validation of High-Throughput Assays Supporting 21st Century Toxicity Testing - PMC. Available at: [Link]

  • From gene to validated and qualified hits | AXXAM. Available at: [Link]

  • Synthesis of Benzofuran Derivatives via a DMAP-Mediated Tandem Cyclization Reaction Involving ortho-Hydroxy α-Aminosulfones - MDPI. Available at: [Link]

  • Benzofuran synthesis - Organic Chemistry Portal. Available at: [Link]

  • 5-Bromo-2-(4-chlorophenyl)-3-ethylsulfinyl-7-methyl-1-benzofuran - PMC. Available at: [Link]

  • 5-bromo-7-chloro-3-methyl-1-benzofuran-2-carboxylic acid | AMERICAN ELEMENTS. Available at: [Link]

  • Natural source, bioactivity and synthesis of benzofuran derivatives - PMC. Available at: [Link]

  • Total synthesis of natural products containing benzofuran rings - RSC Publishing. Available at: [Link]

  • Natural source, bioactivity and synthesis of benzofuran derivatives - RSC Publishing. Available at: [Link]

  • (PDF) Design, synthesis and anticancer activity of 5-((2-(4-bromo/chloro benzoyl) benzofuran-5-yl) methyl)-2-((1-(substituted)-1H-1,2,3-triazol-4-yl)methoxy)benzaldehyde analogues - ResearchGate. Available at: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine Synthesis

Welcome to the technical support guide for the synthesis of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine. This resource is designed for researchers, medicinal chemists, and process development professionals to troub...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support guide for the synthesis of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine. This resource is designed for researchers, medicinal chemists, and process development professionals to troubleshoot and optimize this critical synthesis. The guidance provided herein is based on established principles of organic chemistry and proven strategies for analogous transformations.

The primary route to this target molecule involves the reductive amination of the corresponding ketone precursor, 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-one. This guide focuses on overcoming common challenges associated with this key transformation to improve reaction yield, purity, and consistency.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems encountered during the synthesis in a direct question-and-answer format.

Category 1: Low Reaction Yield

Question: My reductive amination reaction is consistently resulting in a low yield (<50%) of the desired 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine. What are the primary factors I should investigate?

Answer: Low yields in reductive amination are typically traced back to one of three areas: inefficient imine/iminium ion formation, incorrect choice of reducing agent, or suboptimal reaction conditions.

  • Inefficient Imine Formation: The crucial first step is the condensation of the ketone with an ammonia source to form an imine or iminium ion. This equilibrium can be unfavorable.

    • Causality: The reaction is reversible and produces water. If water is not effectively removed or tolerated by the reagents, the equilibrium will lie towards the starting materials. Furthermore, the reaction is often pH-sensitive. The optimal pH for imine formation is typically in the range of 4-6.[1] Too low a pH will protonate the ammonia source, rendering it non-nucleophilic, while too high a pH will not sufficiently activate the ketone's carbonyl group.

    • Solution:

      • pH Control: Use a mild acid catalyst like acetic acid (AcOH) to maintain the optimal pH range.

      • Ammonia Source: Employ a large excess of the ammonia source, such as ammonium acetate or an aqueous/methanolic ammonia solution, to drive the equilibrium forward.[2]

      • Water Removal: While not always necessary with modern reagents, using a dehydrating agent like molecular sieves can be beneficial, particularly with less reactive ketones.

  • Choice of Reducing Agent: The reducing agent must be selective for the iminium ion over the starting ketone.

    • Causality: A strong, non-selective reducing agent like sodium borohydride (NaBH₄) will rapidly reduce the starting ketone to the corresponding alcohol byproduct, consuming the reagent and starting material.

    • Solution: Utilize a milder, imine-selective reducing agent. Sodium triacetoxyborohydride (NaBH(OAc)₃) is the reagent of choice for this reason. It is less reactive towards ketones but highly effective at reducing protonated imines. Sodium cyanoborohydride (NaBH₃CN) is another option, but its toxicity is a significant drawback.

  • Reaction Conditions: Temperature and solvent play a critical role.

    • Causality: The reaction is typically run at room temperature. Elevated temperatures can promote side reactions and decomposition. The solvent must be capable of dissolving all reactants and be compatible with the reducing agent.

    • Solution: Use a non-protic solvent like dichloromethane (DCM) or 1,2-dichloroethane (DCE). If solubility is an issue, tetrahydrofuran (THF) can be used, but ensure it is anhydrous. Run the reaction at ambient temperature (20-25 °C) and monitor by TLC or LC-MS until the starting ketone is consumed.

Category 2: Significant Impurity Profile

Question: My crude product contains a significant amount of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-ol. How can I minimize the formation of this alcohol byproduct?

Answer: The formation of the alcohol byproduct is a classic sign of a non-selective reduction. This occurs when the reducing agent attacks the starting ketone before it can form an imine and be reduced to the desired amine.

  • Primary Cause: As mentioned above, the use of a strong reducing agent like NaBH₄ is the most common culprit. Its high reactivity does not discriminate well between the ketone's carbonyl and the in-situ generated iminium ion.

  • Troubleshooting Workflow:

    • Switch Reducing Agent: Immediately replace NaBH₄ with NaBH(OAc)₃. This is the single most effective change you can make.

    • Adopt a One-Pot, Two-Step Mentality: Even when all reagents are added at once, the process should be considered sequential. First, allow the imine to form by stirring the ketone, ammonia source, and acetic acid in the solvent for a period (e.g., 1-2 hours) before adding the reducing agent.[3] This allows the imine concentration to build, favoring its reduction over the ketone's.

    • Monitor Reagent Addition: Add the reducing agent portion-wise at a controlled temperature (e.g., 0 °C to room temperature) to manage any exotherm and maintain selectivity.

Experimental Protocols & Data

Recommended Protocol: Optimized Reductive Amination

This protocol is designed to maximize yield and minimize alcohol byproduct formation.

  • To a stirred solution of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-one (1.0 eq) in dichloromethane (DCM, ~0.1 M) is added ammonium acetate (5-10 eq).

  • Glacial acetic acid (2-3 eq) is added, and the mixture is stirred at room temperature for 1-2 hours to facilitate imine formation.

  • Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5-2.0 eq) is added in portions over 20 minutes. Caution: Initial addition may cause some gas evolution.

  • The reaction is stirred at room temperature and monitored by TLC or LC-MS for the disappearance of the starting ketone (typically 4-12 hours).

  • Upon completion, the reaction is carefully quenched by the slow addition of a saturated aqueous sodium bicarbonate (NaHCO₃) solution.

  • The layers are separated, and the aqueous layer is extracted with DCM (3x).

  • The combined organic layers are washed with brine, dried over anhydrous sodium sulfate (Na₂SO₄), filtered, and concentrated under reduced pressure.

  • The crude product can then be purified by column chromatography on silica gel.

Table 1: Comparison of Common Reducing Agents for Reductive Amination
Reducing AgentAbbreviationTypical ConditionsSelectivity (Imine vs. Ketone)ProsCons
Sodium TriacetoxyborohydrideNaBH(OAc)₃AcOH, DCM/DCE, RTHighExcellent selectivity; mild; commercially available.Higher cost; moisture sensitive.
Sodium CyanoborohydrideNaBH₃CNMeOH, pH 4-6, RTHighEffective and well-established.Highly toxic (releases HCN gas in acid).
Sodium BorohydrideNaBH₄MeOH/EtOH, RTLowInexpensive; readily available.Poor selectivity; often leads to high levels of alcohol byproduct.[2]

Visualized Workflows and Mechanisms

Diagram 1: General Synthetic Workflow

G A Substituted Phenol (e.g., 2-Bromo-4-chlorophenol) B Step 1: Alkylation (e.g., with ethyl bromoacetate) A->B C Intermediate: Phenoxyacetate B->C D Step 2: Intramolecular Friedel-Crafts Acylation C->D E Precursor Ketone: 5-Bromo-7-chloro-2,3-dihydro- 1-benzofuran-3-one D->E F Step 3: Reductive Amination (Ammonia source + Reducing Agent) E->F G Final Product: 5-Bromo-7-chloro-2,3-dihydro- 1-benzofuran-3-amine F->G

Caption: High-level overview of the synthesis pathway.

Diagram 2: Competing Reaction Pathways

G cluster_main Main Reaction Pathway cluster_side Side Reaction Ketone Starting Ketone (R=O) Imine Iminium Ion (R=NH₂⁺) Ketone->Imine + NH₃, H⁺ Amine Desired Amine Product Imine->Amine + [H⁻] (e.g., NaBH(OAc)₃) Alcohol Alcohol Byproduct (R-OH) Ketone_side Starting Ketone (R=O) Ketone_side->Alcohol + [H⁻] (e.g., NaBH₄)

Caption: Selectivity of reducing agents is key to favoring the main pathway.

Frequently Asked Questions (FAQs)

Q1: My precursor ketone is not pure. How critical is this for the reductive amination step? A1: Purity is highly critical. Impurities from the preceding cyclization step can interfere with the reaction by consuming the reducing agent or reacting with the product. It is strongly recommended to purify the 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-one by column chromatography or recrystallization before proceeding.

Q2: Can this reaction be performed under microwave irradiation to speed it up? A2: Yes, microwave-assisted reductive aminations have been reported to be effective, often reducing reaction times significantly.[2] However, optimization is required. The reaction should first be established under conventional heating to identify a viable solvent and reagent system. Direct translation of conditions may not be optimal, and care must be taken to control pressure and temperature within the microwave reactor.

Q3: What are the best practices for monitoring the reaction's progress? A3: Thin-layer chromatography (TLC) is the most convenient method. Use a solvent system that gives good separation between the starting ketone and the product amine (e.g., 30-50% Ethyl Acetate in Hexanes). The ketone is typically more nonpolar (higher Rf) than the amine. Staining with potassium permanganate (KMnO₄) can help visualize both spots. For more quantitative analysis, Liquid Chromatography-Mass Spectrometry (LC-MS) is ideal.

Q4: I am concerned about the potential for dehalogenation (loss of Br or Cl) under reducing conditions. Is this a risk? A4: With mild hydride reagents like NaBH(OAc)₃, dehalogenation of aryl halides is highly unlikely. This side reaction is more commonly associated with catalytic hydrogenation (e.g., H₂/Pd-C), which is a different class of reduction. Therefore, under the recommended protocol, the risk of losing the bromo or chloro substituents is minimal.

References

  • Organic Chemistry Portal. (n.d.). Benzofuran synthesis. Retrieved from [Link]

  • ResearchGate. (n.d.). 6 questions with answers in BENZOFURANS | Science topic. Retrieved from [Link]

  • Tokyo University of Science. (2024, April 17). Breakthrough in Benzofuran Synthesis: New method enables complex molecule creation. ScienceDaily. Retrieved from [Link]

  • Ghavre, M., et al. (2015). Efficient Microwave-assisted One-pot Three-component Synthesis of 2,3-Disubstituted Benzofurans under Sonogashira Conditions. Molecules, 20(7), 12374-12389.
  • Barbera, G., et al. (2020).
  • Reddit. (2023). Question about reductive amination reaction procedure. r/Chempros. Retrieved from [Link]

  • Wu, X., et al. (2013). Fast Reductive Amination by Transfer Hydrogenation “on Water”. Chemistry – A European Journal, 19(6), 1889-1893.

Sources

Optimization

Technical Support Center: Synthesis of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine

Introduction: Welcome to the technical support guide for the synthesis of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine. This molecule is a key intermediate in pharmaceutical research and development, where its purit...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction:

Welcome to the technical support guide for the synthesis of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine. This molecule is a key intermediate in pharmaceutical research and development, where its purity is paramount for the safety and efficacy of the final active pharmaceutical ingredient (API).[1] This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and identify potential byproducts encountered during the synthesis. We will delve into the causality behind byproduct formation at each critical stage and provide validated analytical protocols for their identification and control.[2]

Part 1: Understanding the Synthetic Landscape

A common synthetic route to the target molecule involves several key transformations, each with a unique potential for side reactions. Understanding this pathway is the first step in proactive impurity management.

Typical Synthetic Pathway:

A plausible synthesis begins with a substituted phenol and proceeds through O-allylation, Claisen rearrangement, cyclization, nitration, and finally, reduction to the desired amine.

Synthetic_Pathway cluster_caption Fig 1. A potential synthetic route. A 2-Bromo-4-chloro-6-allylphenol B Allyl (2-bromo-4-chlorophenyl) ether A->B O-Allylation C 5-Bromo-7-chloro-2-methyl-2,3-dihydro-1-benzofuran B->C Claisen Rearrangement & Cyclization D 5-Bromo-7-chloro-4-nitro-2,3-dihydro-1-benzofuran C->D Nitration E 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine (TARGET MOLECULE) D->E Reduction

Caption: A high-level overview of a common synthetic pathway.

Part 2: Troubleshooting Guide & FAQs

This section addresses specific issues you might encounter during your synthesis, categorized by the reaction step.

Step 1 & 2: O-Allylation and Claisen Rearrangement

The Claisen rearrangement is a powerful C-C bond-forming reaction, but it is thermally demanding and can lead to specific, predictable byproducts.[3][4][5][6]

Q1: After heating my allyl (2-bromo-4-chlorophenyl) ether, my TLC shows a new major spot, but also a significant amount of starting material remains. What's happening?

A1: This indicates an incomplete Claisen rearrangement. The reaction is an equilibrium process, and insufficient temperature or reaction time will result in a mixture.

  • Causality: The[7][7]-sigmatropic rearrangement requires significant thermal energy to overcome the activation barrier of the concerted, cyclic transition state.[8]

  • Troubleshooting:

    • Increase Temperature: Ensure your reaction is reaching the target temperature (often >200 °C).

    • Extend Reaction Time: Monitor the reaction by TLC every hour until the starting material spot is minimized.

    • Solvent Choice: High-boiling, polar solvents can sometimes accelerate the reaction.[6]

Q2: I see a second product spot on my TLC that is not the starting material or the desired ortho-rearranged product. What is this byproduct?

A2: You are likely observing the formation of a para-rearranged byproduct.

  • Causality: If the ortho positions on the phenyl ether are sterically hindered or blocked, the allyl group can migrate to the para position via a subsequent Cope rearrangement.[5] Even with an available ortho position, this can occur at high temperatures.

  • Identification:

    • LC-MS: The para product will have the same mass as the desired ortho product.

    • ¹H NMR: The aromatic region will show a different splitting pattern. The ortho product will have two adjacent aromatic protons, while the para product will have two isolated aromatic protons.

  • Minimization: Use the lowest effective temperature for the rearrangement to favor the kinetically preferred ortho product.

Step 3: Intramolecular Cyclization

The formation of the dihydrobenzofuran ring is typically an acid-catalyzed intramolecular hydroalkoxylation.[7]

Q3: My product after the cyclization step has a low yield, and the NMR spectrum shows signals for vinyl protons (~5-6 ppm) and a broad phenolic -OH peak.

A3: This points to incomplete cyclization. The intermediate, 2-bromo-4-chloro-6-allylphenol, has not fully converted to the dihydrobenzofuran ring.

  • Causality: The cyclization requires an acid catalyst (Lewis or Brønsted) to activate the alkene for nucleophilic attack by the phenolic oxygen.[7][9] Insufficient catalyst, low temperature, or short reaction times can stall the reaction.

  • Identification:

    • TLC/HPLC: The uncyclized phenol will be more polar than the cyclized product.

    • ¹H NMR: Look for the characteristic allyl group signals: a multiplet around 5.9 ppm (CH=CH₂), two doublets around 5.1 ppm (=CH₂), and a doublet around 3.4 ppm (-CH₂-Ar).

  • Troubleshooting:

    • Catalyst: Ensure the catalyst (e.g., TfOH, Cu(OTf)₂, AgOTf) is active and used in the correct loading.[7]

    • Conditions: Re-subject the isolated, impure material to the cyclization conditions, potentially with a stronger acid or at a slightly elevated temperature.

Step 4 & 5: Nitration and Reduction

Introducing the amine functionality, often via a nitro intermediate, is a critical step where several byproducts can form.

Q4: During the reduction of the nitro group to the final amine product, my reaction mixture turns dark, and the final product is difficult to purify. What are the likely impurities?

A4: The reduction of aromatic nitro groups can generate several partially reduced and coupled byproducts, especially if the reaction conditions are not carefully controlled.[10]

  • Causality: The reduction proceeds stepwise through nitroso and hydroxylamine intermediates. These intermediates can condense with each other or the starting material to form azoxy, azo, and hydrazo compounds, which are often colored.[10][11]

  • Common Byproducts:

    • Nitroso Intermediate: (Ar-NO)

    • Hydroxylamine Intermediate: (Ar-NHOH)

    • Azoxy Compound: (Ar-N=N(O)-Ar)

    • Azo Compound: (Ar-N=N-Ar)

  • Identification: These byproducts can be detected by LC-MS, as they have distinct molecular weights.

  • Minimization:

    • Choice of Reagent: Catalytic hydrogenation (H₂/Pd/C) is often clean but may cause dehalogenation.[12] Chemical reductions like SnCl₂ in HCl or Fe in acetic acid are effective and can be milder.[12][13] Avoid LiAlH₄ for aromatic nitro groups, as it favors azo product formation.[10][12]

    • Temperature Control: Perform the reduction at or below room temperature to minimize side reactions.

Q5: My mass spectrum shows a peak corresponding to the loss of bromine or chlorine from my target molecule. Why is this happening?

A5: This is due to dehalogenation, a common side reaction during catalytic hydrogenation.

  • Causality: The palladium catalyst (Pd/C) used in hydrogenation is highly active and can catalyze the hydrogenolysis (cleavage) of carbon-halogen bonds, particularly C-Br bonds.

  • Troubleshooting:

    • Catalyst Choice: Use a less active catalyst like Raney Nickel if dehalogenation is severe.[12]

    • Alternative Reagents: Switch to a chemical reduction method such as SnCl₂, Fe/HCl, or sodium hydrosulfite, which do not typically cause dehalogenation.[10][12]

Part 3: Analytical Protocols for Byproduct Identification

A systematic analytical approach is crucial for identifying and quantifying impurities.[14]

Workflow for Impurity Identification

Identification_Workflow Start Crude Product with Unexpected Result TLC 1. TLC Analysis (Multiple Spots) Start->TLC LCMS 2. LC-MS Analysis (Determine MW of Impurities) TLC->LCMS Prep 3. Preparative HPLC (Isolate Impurity) LCMS->Prep NMR 4. NMR Spectroscopy (Structural Elucidation) Prep->NMR End Structure Confirmed NMR->End

Caption: A systematic workflow for impurity identification.

Table 1: Potential Byproducts and Key Identifiers
Byproduct NameStep FormedMolecular Weight ( g/mol )Key Analytical Feature (¹H NMR or MS)
Allyl (2-bromo-4-chlorophenyl) ether1 (Starting Material)247.5¹H NMR: Allyl signals (~6.0, 5.4, 5.2, 4.6 ppm)
4-Allyl-2-bromo-6-chlorophenol2247.5¹H NMR: Aromatic protons are singlets. MS: Same MW as ortho-product.
2-Bromo-4-chloro-6-allylphenol3 (Incomplete Cyclization)247.5¹H NMR: Shows both phenolic -OH and allyl vinyl protons.
5-Bromo-7-chloro-4-nitroso-dihydrobenzofuran5 (Intermediate)292.5LC-MS: [M+H]⁺ at m/z 293/295/297. Often unstable.
5-Bromo-7-chloro-4-hydroxylamino-dihydrobenzofuran5 (Intermediate)294.5LC-MS: [M+H]⁺ at m/z 295/297/299.
Debrominated Product5198.6LC-MS: [M+H]⁺ at m/z 199/201 (loss of ~79 Da).
Dechlorinated Product5242.1LC-MS: [M+H]⁺ at m/z 243/245 (loss of ~35 Da).
Protocol 1: High-Performance Liquid Chromatography (HPLC)

HPLC is the gold standard for separating and quantifying impurities.[14]

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: Start at 30% B, ramp to 95% B over 15 minutes, hold for 5 minutes, return to initial conditions.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm and 280 nm.

  • Injection Volume: 10 µL.

  • Analysis: Compare retention times against a pure, characterized reference standard of the target molecule. Integrate all peaks to determine relative purity. For unknown peaks, couple the HPLC to a mass spectrometer (LC-MS).[2]

Part 4: Proactive Byproduct Minimization

Beyond troubleshooting, a proactive approach during process development can prevent impurity formation.

  • Starting Material Purity: Evaluate the purity of your starting 2-bromo-4-chlorophenol. Any isomeric impurities will likely carry through the synthesis.[2]

  • Inert Atmosphere: For steps involving sensitive reagents or intermediates, such as the reduction, maintaining an inert atmosphere (Nitrogen or Argon) can prevent oxidative side reactions.

  • Temperature Control: For exothermic reactions like nitration or reduction, use an ice bath to maintain the recommended temperature range and prevent thermal excursions that lead to byproducts.

  • Stoichiometry: Carefully control the stoichiometry of reagents. For example, using a large excess of a reducing agent might increase the rate of dehalogenation.

By understanding the underlying chemistry of each synthetic step and employing robust analytical controls, the formation of byproducts in the synthesis of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine can be effectively managed, ensuring a high-quality final product.

References

  • ResolveMass Laboratories Inc. (2025). Identification and profiling of impurities in Pharmaceuticals.
  • Alfa Chemistry. (2025). Claisen Rearrangement.
  • ResearchGate. (2025). Intramolecular Cyclization of Phenol Derivatives with C=C Double Bond in a Side Chain.
  • ResearchGate. (n.d.). Recent Advances Towards the Synthesis of Dihydrobenzofurans and Dihydroisobenzofurans.
  • Biotech Spain. (2025). Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance.
  • Alfa Chemistry. (n.d.). Analytical Methods for Elemental Impurities in Pharmaceuticals.
  • Medikamenter Quality Services. (2025). Impurities in Pharmaceutical Analysis: A Comprehensive Guide.
  • Organic Chemistry Portal. (n.d.). Nitro Reduction - Common Conditions.
  • Kamitanaka, T., et al. (2021). Novel transition metal-free synthetic protocols toward the construction of 2,3-dihydrobenzofurans: a recent update. PMC.
  • Ascensiam. (2020). How to Identify and Control Drug Impurities Quickly with a Holistic Approach.
  • PMC. (n.d.). Photoinduced Cascade Reactions of 2-Allylphenol Derivatives toward the Production of 2,3-Dihydrobenzofurans.
  • Master Organic Chemistry. (2019). The Cope and Claisen Rearrangements.
  • Wikipedia. (n.d.). Reduction of nitro compounds.
  • MDPI. (2020). Last Decade of Unconventional Methodologies for the Synthesis of Substituted Benzofurans.
  • Thieme. (n.d.). Reduction of Nitro Compounds to Amines, Azo Compounds, Hydroxylamines, and Oximes, and Reduction of N-Oxides to Amines.
  • Organic Chemistry Portal. (n.d.). Claisen Rearrangement.
  • MDPI. (2024). Catalytic Reduction of Aromatic Nitro Compounds to Phenylhydroxylamine and Its Derivatives.
  • Chemistry LibreTexts. (2024). 18.4: Reactions of Ethers - Claisen Rearrangement.
  • CSBSJU. (n.d.). Aromatic Side Chain Reduction: Nitro.
  • BYJU'S. (n.d.). An example of the Claisen rearrangement reaction of an allyl vinyl ether is given below.

Sources

Troubleshooting

Technical Support Center: Synthesis of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine

Welcome to the technical support center for the synthesis of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine. This guide is designed for researchers, medicinal chemists, and process development professionals.

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the synthesis of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine. This guide is designed for researchers, medicinal chemists, and process development professionals. It provides in-depth troubleshooting advice and answers to frequently asked questions based on established synthetic principles. The core of this guide focuses on a robust, two-step synthetic pathway: the formation of a ketone intermediate followed by reductive amination.

Proposed Synthetic Pathway

The synthesis of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine is most reliably achieved via a two-step process starting from the corresponding substituted phenol. This approach allows for clear checkpoints and simplifies the optimization process.

G cluster_0 Step 1: Ketone Formation cluster_1 Step 2: Reductive Amination A 4-Bromo-2-chloro-6-(2-chloroacetyl)phenol B 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-one A->B  Intramolecular  Williamson Ether Synthesis  (Base-mediated cyclization) C 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-one D Target Amine: 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine C->D  Reductive Amination  (e.g., NH₄OAc, NaBH₃CN)

Caption: Proposed two-step synthesis of the target amine.

Part 1: Synthesis of Ketone Intermediate (5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-one)

The initial step involves an intramolecular cyclization of a suitably substituted phenol to form the dihydrobenzofuranone core. This is a critical step where yield and purity are established.

Detailed Experimental Protocol
  • Starting Material: 4-Bromo-2-chloro-6-(2-chloroacetyl)phenol.

  • Reagents & Solvent:

    • Potassium Carbonate (K₂CO₃), finely ground (2.0 eq.)

    • Acetone or Acetonitrile (anhydrous)

  • Procedure: a. To a solution of 4-Bromo-2-chloro-6-(2-chloroacetyl)phenol (1.0 eq.) in anhydrous acetone, add finely ground potassium carbonate (2.0 eq.). b. Heat the mixture to reflux and stir vigorously for 4-6 hours. c. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). d. Upon completion, cool the reaction to room temperature and filter off the inorganic salts. e. Concentrate the filtrate under reduced pressure to yield the crude ketone. f. Purify the crude product by recrystallization from ethanol or by column chromatography on silica gel.

Troubleshooting Guide: Ketone Formation

Question 1: The reaction is sluggish or incomplete, even after extended reflux. What is the cause?

  • Answer: This issue typically points to three potential problems:

    • Insufficient Base Activity: The base is crucial for deprotonating the phenolic hydroxyl group, which initiates the intramolecular nucleophilic attack. Ensure the potassium carbonate is finely powdered to maximize surface area and is completely dry. Using a stronger base like sodium hydride (NaH) in an anhydrous solvent like THF can be an alternative, but requires more stringent anhydrous conditions.

    • Poor Solvent Choice: The solvent must adequately dissolve the starting material while being compatible with the base. Acetone and acetonitrile are generally effective. If solubility is an issue, DMF can be used, but it requires higher temperatures for removal.

    • Water Contamination: The presence of water can quench the phenoxide intermediate and hinder the reaction. Ensure all glassware is oven-dried and use anhydrous solvents.

Question 2: My yield is low, and I've isolated several byproducts. What are they and how can I avoid them?

  • Answer: Low yields are often due to intermolecular side reactions. Instead of the intended intramolecular cyclization, the phenoxide intermediate can react with another molecule of the starting material, leading to polymer formation.

    • Solution: This is a concentration-dependent issue. Running the reaction under high-dilution conditions (i.e., adding the starting material slowly to a refluxing solution of the base and solvent) can significantly favor the intramolecular pathway and improve the yield of the desired cyclic ketone.

Part 2: Reductive Amination to Synthesize Target Amine

Reductive amination is a versatile method to convert ketones into amines.[1] It involves the initial formation of an imine or enamine intermediate, which is then reduced in situ to the desired amine.[2][3]

Detailed Experimental Protocol
  • Starting Material: 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-one.

  • Reagents & Solvent:

    • Ammonium Acetate (NH₄OAc) (10-20 eq.) or Ammonia (7N solution in Methanol)

    • Sodium Cyanoborohydride (NaBH₃CN) (1.5-2.0 eq.)

    • Methanol (anhydrous)

    • Acetic Acid (catalytic amount, to maintain pH ~6-7)

  • Procedure: a. Dissolve the ketone intermediate (1.0 eq.) and ammonium acetate (10-20 eq.) in anhydrous methanol. b. Add a few drops of glacial acetic acid to catalyze imine formation. c. Stir the mixture at room temperature for 1 hour to allow for imine formation. d. In a separate flask, dissolve sodium cyanoborohydride (1.5 eq.) in a small amount of methanol. e. Add the NaBH₃CN solution dropwise to the reaction mixture at 0 °C. f. Allow the reaction to warm to room temperature and stir overnight. g. Quench the reaction carefully by adding 1M HCl at 0 °C until gas evolution ceases. h. Basify the mixture with 2M NaOH to a pH of 9-10 and extract with dichloromethane or ethyl acetate. i. Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. j. Purify the crude amine by column chromatography.

Troubleshooting Guide: Reductive Amination

G Start Problem: Low Yield of Target Amine Q1 Analyze crude reaction mixture by LC-MS or ¹H NMR. What is the major species present? Start->Q1 Ketone Unreacted Ketone Q1->Ketone  Starting Material   Alcohol Corresponding Alcohol Q1->Alcohol  Reduced Ketone   Other Complex Mixture / Byproducts Q1->Other  Other species   Sol_Ketone Issue: Incomplete imine formation. Solution: 1. Increase reaction time before adding reducer. 2. Increase concentration of amine source (NH₄OAc). 3. Ensure pH is weakly acidic (~6-7). Ketone->Sol_Ketone Sol_Alcohol Issue: Ketone reduction is faster than imine formation. Solution: 1. Use a more selective reducing agent like NaBH(OAc)₃. 2. Ensure imine is pre-formed before adding NaBH₃CN. 3. Add reducing agent slowly at low temperature (0 °C). Alcohol->Sol_Alcohol Sol_Other Issue: Potential dialkylation or side reactions. Solution: 1. Use a large excess of the amine source to favor primary amine formation. 2. Check purity of starting ketone. 3. Optimize purification strategy (e.g., pH adjustment during workup, different chromatography eluent). Other->Sol_Other

Caption: Troubleshooting workflow for the reductive amination step.

Question 1: The primary byproduct of my reaction is the alcohol (5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-ol). Why is this happening?

  • Answer: This indicates that the reduction of the ketone's carbonyl group is occurring faster than the formation and subsequent reduction of the imine intermediate.

    • Causality: Sodium cyanoborohydride (NaBH₃CN), while more selective for imines than sodium borohydride (NaBH₄), can still reduce ketones, especially if the imine concentration is low.

    • Solution:

      • Pre-formation of Imine: Ensure you allow sufficient time (e.g., 1-2 hours) for the ketone and ammonium acetate to form the imine before adding the reducing agent.

      • pH Control: Imine formation is typically fastest at a pH of 6-7. Too acidic a pH will protonate the amine source, making it non-nucleophilic, while too basic a pH will not sufficiently activate the carbonyl.

      • Alternative Reducing Agent: Consider using sodium triacetoxyborohydride (NaBH(OAc)₃). It is a milder and more sterically hindered reducing agent, which is highly selective for the reduction of imines over ketones, thus minimizing alcohol byproduct formation.[2]

Question 2: I am getting a mixture of my primary amine and a secondary amine byproduct. How can I improve selectivity?

  • Answer: The formation of a secondary amine occurs when the newly formed primary amine acts as a nucleophile, reacting with another molecule of the ketone to form a new imine, which is then reduced.

    • Solution: This is a classic challenge in reductive amination.[2] The most effective strategy is to use a large excess of the nitrogen source. By using a high concentration of ammonium acetate or ammonia, you statistically favor the reaction of the ketone with the initial amine source over a reaction with the product amine. Using 15-20 equivalents of ammonium acetate is a common and effective approach to maximize the yield of the primary amine.

General FAQs

Q1: What are the best methods for monitoring the progress of these reactions?

  • A1: For both steps, Thin Layer Chromatography (TLC) is the quickest method. Use a mobile phase like 3:1 Hexanes:Ethyl Acetate. The starting materials are generally less polar than the products. For more precise monitoring, especially during optimization, LC-MS is ideal as it provides both conversion and mass confirmation of the species in the reaction mixture.

Q2: My final amine product is difficult to purify by silica gel chromatography. What are my options?

  • A2: Amines can often streak on silica gel. To mitigate this, you can pre-treat the silica with triethylamine or add ~1% triethylamine or ammonia to your chromatography eluent. This deactivates the acidic silanol groups on the silica surface, resulting in better peak shape. Alternatively, an acid/base workup can be used to purify the product. Dissolve the crude material in an organic solvent and extract with dilute acid (e.g., 1M HCl). The amine will move to the aqueous layer as the ammonium salt. This layer can then be washed with an organic solvent to remove neutral impurities, followed by basification and re-extraction of the pure amine into a fresh organic layer.

Q3: How can I confirm the identity and purity of my final product?

  • A3: A combination of analytical techniques is required for full characterization:

    • ¹H and ¹³C NMR: To confirm the chemical structure and connectivity of atoms.

    • Mass Spectrometry (MS): To confirm the molecular weight of the compound. High-resolution mass spectrometry (HRMS) can confirm the elemental formula.

    • HPLC or LC-MS: To determine the purity of the final compound.

Optimization Parameters Summary

ParameterStep 1: Ketone FormationStep 2: Reductive AminationRationale & Impact
Solvent Anhydrous Acetone, ACN, or DMFAnhydrous MethanolSolvent must dissolve reactants; anhydrous conditions are critical to prevent side reactions with water.
Temperature Reflux (56-82 °C)0 °C to Room TempHigher temperature drives the Sₙ2 cyclization. Lower temperature controls the rate of reduction and selectivity in the amination step.
Base/Amine Source K₂CO₃ (2 eq.)NH₄OAc (10-20 eq.)A base is required for deprotonation in Step 1. A large excess of the amine source in Step 2 maximizes primary amine formation.
Reducing Agent N/ANaBH₃CN or NaBH(OAc)₃ (1.5-2 eq.)NaBH(OAc)₃ offers higher selectivity for imine vs. ketone, reducing alcohol byproduct formation.[2]
pH BasicWeakly Acidic (~6-7)Basic conditions facilitate the Sₙ2 reaction. Weakly acidic pH is optimal for imine formation.
Concentration High DilutionStandard ConcentrationHigh dilution in Step 1 favors intramolecular cyclization over intermolecular polymerization.

References

  • Total synthesis of natural products containing benzofuran rings.RSC Publishing. (2017).
  • Benzofuran synthesis.Organic Chemistry Portal.
  • 2,3-Dihydro-1-Benzofuran Derivatives as a Series of Potent Selective Cannabinoid Receptor 2 Agonists.PMC.
  • Synthesis of 2,3-Dihydrobenzofurans.Organic Chemistry Portal.
  • Regioselective Synthesis of Benzofuranones and Benzofurans.
  • Diversity-Oriented Synthesis of Libraries Based on Benzofuran and 2,3-Dihydrobenzofuran Scaffolds.
  • Synthesis of Benzofuran Derivatives via a DMAP-Mediated Tandem Cyclization Reaction Involving ortho-Hydroxy α-Aminosulfones.MDPI. (2024).
  • A REVIEW: AN INSIGHT ON SYNTHESIS OF BENZOFURAN.LBP.
  • BENZOFURANS | Science topic.
  • Amine synthesis by reductive amination (reductive alkyl
  • Synthetic method of 5-bromo-7-azaindole.
  • Natural source, bioactivity and synthesis of benzofuran deriv
  • common side reactions in the synthesis of 5-Bromoindole.Benchchem.
  • Reductive Amination, and How It Works.Master Organic Chemistry. (2017).
  • Method for synthesizing 4-amino-5-chloro-2,3-dihydro benzofuran-7-carboxylic acid.
  • A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Str
  • Design, Synthesis and Characterization Of Benzofuran Derivatives For Anti-Bacterial Activity – A Research Article.Cuestiones de Fisioterapia. (2025).
  • Convenient Preparation of 3-Ethoxycarbonyl Benzofurans from Salicylaldehydes and Ethyl Diazoacet
  • Metal-Free Reductive Amination of Aldehydes for the Synthesis of Secondary and Tertiary Amines.
  • 5-bromo-7-chloro-2,3-dihydro-1H-indole-2,3-dione.PubChem.
  • A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Str
  • A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies.
  • Reductive amin
  • Green Synthetic Strategies and Medicinal Applications of Benzofuran: A Review.
  • Preparation method for 5-bromo-7-azaindole.
  • The Synthesis, Characterisation and Biological Evaluation of Novel Benzofuran Deriv
  • Strategies for Selective Reductive Amination in Organic Synthesis and C

Sources

Optimization

Technical Support Center: Chiral Separation of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine Enantiomers

Welcome to the dedicated technical support guide for the enantioselective separation of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine. This resource is designed for researchers, scientists, and drug development profe...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the dedicated technical support guide for the enantioselective separation of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting assistance and answers to frequently asked questions. The guidance provided herein is grounded in established principles of chiral chromatography to ensure scientific integrity and practical applicability.

Troubleshooting Guide

This section addresses specific issues you may encounter during the chiral separation of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine enantiomers. Each problem is followed by a detailed analysis of potential causes and step-by-step solutions.

Issue 1: Poor or No Enantiomeric Resolution (Rs < 1.5)

Symptoms:

  • A single, broad peak is observed.

  • Two peaks are present but heavily overlapped.

Potential Causes & Solutions:

  • Inappropriate Chiral Stationary Phase (CSP): The selection of the CSP is paramount for achieving chiral recognition.[1][2] For primary amines like the target compound, polysaccharide-based CSPs, particularly those derived from amylose and cellulose phenylcarbamates, are often successful.[1]

    • Solution: Screen a variety of CSPs. Recommended starting points include amylose tris(3,5-dimethylphenylcarbamate) and cellulose tris(3,5-dimethylphenylcarbamate) based columns. These phases provide a combination of steric hindrance and potential hydrogen bonding interactions necessary for resolving this class of compounds.[3]

  • Suboptimal Mobile Phase Composition: The mobile phase composition, including the organic modifier and any additives, directly influences the interactions between the enantiomers and the CSP, thereby affecting selectivity.[3]

    • Solution:

      • Organic Modifier: In normal-phase mode (e.g., hexane/alcohol), systematically vary the alcohol (e.g., isopropanol, ethanol) concentration. A lower percentage of the polar modifier generally increases retention and can improve resolution, but may also lead to broader peaks.

      • Mobile Phase Additives: For basic compounds like amines, the addition of a small amount of a basic additive (e.g., 0.1% diethylamine or butylamine) to the mobile phase can significantly improve peak shape and resolution by minimizing undesirable interactions with residual silanol groups on the silica support.[4] Conversely, an acidic additive may be required in some cases to achieve the desired separation.[5]

  • Incorrect Elution Mode: Both normal-phase (NP) and reversed-phase (RP) modes can be explored.

    • Solution: While NP is often the first choice for polysaccharide CSPs, RP conditions using aqueous buffers and organic modifiers like acetonitrile or methanol can also be effective, especially with bonded polysaccharide phases.[6]

  • Temperature Effects: Column temperature can alter the thermodynamics of the chiral recognition process.[3]

    • Solution: Experiment with different column temperatures, typically between 10°C and 40°C. Lower temperatures often enhance enantioselectivity, but at the cost of longer analysis times and higher backpressure.

Issue 2: Poor Peak Shape (Tailing or Fronting)

Symptoms:

  • Asymmetric peaks, with a tailing factor > 1.2 or a fronting factor < 0.9.

Potential Causes & Solutions:

  • Secondary Interactions with Silica Support: The primary amino group of the analyte can interact strongly with acidic silanol groups on the silica surface of the CSP, leading to peak tailing.[4][7]

    • Solution: Add a basic modifier to the mobile phase, such as 0.1% diethylamine (DEA) or triethylamine (TEA), to saturate these active sites and improve peak symmetry.[4]

  • Column Overload: Injecting too much sample can lead to peak distortion, including both tailing and fronting.[8]

    • Solution: Reduce the sample concentration or injection volume.

  • Inappropriate Sample Solvent: If the sample is dissolved in a solvent much stronger than the mobile phase, it can cause peak distortion.[8]

    • Solution: Dissolve the sample in the mobile phase or a solvent with a similar or weaker eluotropic strength.

  • Column Degradation: Over time, the stationary phase can degrade, or the column packing can be disturbed, leading to poor peak shape.[9]

    • Solution: First, try flushing the column according to the manufacturer's instructions. If performance is not restored, the column may need to be replaced. Using a guard column can help extend the life of the analytical column.[8]

Issue 3: Long Retention Times or High Backpressure

Symptoms:

  • Significantly longer than expected retention times.

  • System pressure exceeding normal operating limits.

Potential Causes & Solutions:

  • Mobile Phase Composition: A weak mobile phase (e.g., low percentage of organic modifier in RP or polar solvent in NP) will result in long retention times.

    • Solution: Increase the mobile phase strength by increasing the percentage of the strong solvent (e.g., acetonitrile in RP, alcohol in NP).

  • Low Flow Rate: An incorrect or improperly calibrated flow rate can lead to longer run times.

    • Solution: Verify the flow rate of your pump.

  • Column Contamination or Blockage: Particulate matter from the sample or mobile phase can block the column inlet frit, leading to high backpressure.[7][9]

    • Solution:

      • Filter all samples and mobile phases before use.

      • Use an in-line filter or guard column.

      • If a blockage is suspected, try back-flushing the column (if permitted by the manufacturer) at a low flow rate.[9]

  • Buffer Precipitation: In reversed-phase mode, using a high concentration of an organic modifier with a buffer can cause the buffer salts to precipitate, leading to blockages.

    • Solution: Ensure the buffer is soluble in the highest concentration of organic modifier used in your method. It may be necessary to reduce the buffer concentration or choose a different buffer.

Frequently Asked Questions (FAQs)

Q1: Which is better for separating 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine: HPLC or SFC?

A1: Both High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC) are powerful techniques for chiral separations.[10] SFC often offers advantages in terms of speed and reduced solvent consumption, as it uses supercritical CO2 as the primary mobile phase component.[11][12] For primary amines, SFC can sometimes provide better peak shapes.[10] However, HPLC is a more widely available and well-established technique. The choice may depend on the available instrumentation and the specific separation goals (analytical vs. preparative). A generic screening approach on both systems, if available, would be the most effective strategy.

Q2: What are the recommended starting conditions for method development?

A2: A good starting point for method development would be to use a polysaccharide-based chiral stationary phase, such as one coated with amylose tris(3,5-dimethylphenylcarbamate).

  • For Normal-Phase HPLC:

    • Mobile Phase: n-Hexane/Isopropanol (90:10, v/v) with 0.1% Diethylamine.

    • Flow Rate: 1.0 mL/min.

    • Temperature: 25°C.

    • Detection: UV at a suitable wavelength (e.g., 220 nm or 254 nm).

  • For SFC:

    • Mobile Phase: CO2/(Methanol with 0.1% Diethylamine) gradient.

    • Flow Rate: 3.0 mL/min.

    • Back Pressure: 150 bar.

    • Temperature: 40°C.

From these starting points, the organic modifier percentage and additive concentration can be optimized to achieve the desired resolution and analysis time.

Q3: How do the bromo and chloro substituents on the benzofuran ring affect the chiral separation?

A3: The halogen substituents can influence the separation in several ways. They increase the molecule's polarity and can participate in dipole-dipole interactions with the CSP. The position and nature of these halogens can create a more defined three-dimensional structure, which can enhance the chiral recognition by the CSP. The electron-withdrawing nature of the halogens might also affect the basicity of the amine, which in turn influences its interaction with the stationary phase and the effect of mobile phase additives.

Q4: Can I use the same chiral column for both normal-phase and reversed-phase separations?

A4: This depends on the specific column. Traditional "coated" polysaccharide CSPs are generally not compatible with certain solvents used in reversed-phase mode, which can damage the column. However, newer "immobilized" or "bonded" polysaccharide CSPs are more robust and can be used in both normal-phase and reversed-phase modes, offering greater flexibility in method development.[9] Always consult the column manufacturer's instructions to ensure compatibility.

Q5: My resolution is decreasing over time with repeated injections. What could be the cause?

A5: A gradual decrease in resolution can be due to several factors:

  • Column Contamination: Strong retention of impurities from the sample matrix on the column can alter the stationary phase characteristics.

  • Stationary Phase "Memory Effects": Some mobile phase additives can be strongly adsorbed by the stationary phase and affect subsequent analyses, even after the additive has been removed from the mobile phase.[13]

  • Column Aging: Over time and with use, the packed bed of the column can settle or the stationary phase can degrade, leading to a loss of efficiency and resolution.

To address this, a thorough column wash as recommended by the manufacturer should be performed.[9] If this does not restore performance, it may be time to replace the column.

Experimental Protocol: A Starting Point

The following is a detailed, step-by-step methodology for the chiral separation of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine enantiomers using HPLC. This protocol is a starting point and may require optimization.

1. Materials and Instrumentation:

  • HPLC system with a UV detector.

  • Chiral Column: Amylose tris(3,5-dimethylphenylcarbamate) immobilized on silica gel (e.g., Chiralpak IA), 5 µm, 4.6 x 250 mm.

  • Mobile Phase: HPLC grade n-Hexane, Isopropanol (IPA), and Diethylamine (DEA).

  • Sample: 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine racemate, dissolved in mobile phase at 1 mg/mL.

2. Chromatographic Conditions:

  • Mobile Phase: n-Hexane:IPA:DEA (90:10:0.1, v/v/v).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25°C.

  • Injection Volume: 10 µL.

  • Detection: UV at 220 nm.

3. Procedure:

  • Prepare the mobile phase by carefully mixing the components. Degas the mobile phase before use.

  • Install the chiral column and equilibrate the system with the mobile phase until a stable baseline is achieved (approximately 30-60 minutes).

  • Prepare the sample solution by dissolving the racemate in the mobile phase. Filter the sample through a 0.45 µm syringe filter.

  • Inject the sample and start the data acquisition.

  • Analyze the resulting chromatogram for retention times, resolution, and peak shape.

4. Optimization Strategy:

  • If resolution is poor, decrease the percentage of IPA in the mobile phase in small increments (e.g., to 92:8:0.1).

  • If peak tailing is observed, ensure the DEA concentration is sufficient.

  • If retention times are too long, increase the percentage of IPA.

Data Summary Table

The following table illustrates the potential effects of mobile phase composition on the separation of the target enantiomers, based on general principles of chiral chromatography.

Mobile Phase Composition (Hexane:IPA:DEA)Expected Retention Time (min)Expected Resolution (Rs)Comments
95:5:0.1> 20> 2.0Good resolution, but long analysis time.
90:10:0.110-151.8 - 2.5A good starting point for optimization.
80:20:0.1< 10< 1.5Faster analysis, but likely co-elution.
90:10:0 (No DEA)10-15VariablePotential for significant peak tailing.

Visual Diagrams

Chiral Separation Workflow

cluster_prep Preparation cluster_hplc HPLC Analysis cluster_analysis Data Analysis prep_sample Sample Preparation (Dissolve & Filter) inject Inject Sample prep_sample->inject prep_mp Mobile Phase Preparation (Mix & Degas) equilibrate System Equilibration prep_mp->equilibrate equilibrate->inject separate Chiral Separation on Column inject->separate detect UV Detection separate->detect analyze Analyze Chromatogram (Resolution, Tailing) detect->analyze optimize Optimize Method (If Necessary) analyze->optimize Rs < 1.5 or Tailing > 1.2 optimize->prep_mp Adjust Mobile Phase start Poor Resolution (Rs < 1.5) check_csp Is the CSP appropriate for primary amines? start->check_csp check_mp Is the mobile phase optimized? check_csp->check_mp Yes solution_csp Screen different CSPs (e.g., Amylose, Cellulose based) check_csp->solution_csp No check_temp Is the temperature optimal? check_mp->check_temp Yes solution_mp Adjust organic modifier % and additive concentration check_mp->solution_mp No solution_temp Test lower temperatures (e.g., 10-25°C) check_temp->solution_temp No

Caption: Troubleshooting logic for poor enantiomeric resolution.

References

  • Memory effect of mobile phase additives in chiral separations on a Chiralpak AD column.
  • Useful and easily prepared chiral stationary phases for the direct chromatographic separation of the enantiomers of a variety of derivatized amines, amino acids, alcohols, and related compounds. The Journal of Organic Chemistry.
  • Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral St
  • Chiral mobile phase additives in HPLC enantiosepar
  • Chiral SFC-UV separation of amine and imine derivative using standard...
  • Advances in Achiral Stationary Phases for SFC. American Pharmaceutical Review.
  • Enantiomeric separation of alcohols and amines on a proline chiral stationary phase by gas chrom
  • Playing with Selectivity for Optimal Chiral Separation.
  • Enantiomeric Separation of 1-(Benzofuran-2-yl)alkylamines on Chiral Stationary Phases Based on Chiral Crown Ethers.
  • Memory effect of mobile phase additives in chiral separation on a Chiralpak AD column.
  • Review of Chiral Stationary Phase Development and Chiral Applications.
  • A Comparative Guide: HPLC vs.
  • The effect of mobile phase composition on the chiral separation of compounds.
  • CHIRAL SEPARATION METHODS FOR PHARMACEUTICAL AND BIOTECHNOLOGICAL PRODUCTS. Book.
  • HPLC separation of enantiomers using chiral stationary phases. Česká a slovenská farmacie.
  • C190-E170 Technical Report: Rapid Method Scouting of Chiral Compounds.
  • Chiral Drug Separ
  • Recent developments in the high-throughput separation of biologically active chiral compounds via high performance liquid chromatography. Journal of Pharmaceutical and Biomedical Analysis.
  • Chiral Separation and Enantiomeric Analysis: Critical Importance in Pharmaceutical Development. American Pharmaceutical Review.
  • A generic strategy for chiral separations by supercritical fluid chromatography.
  • Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background. LCGC North America.
  • Troubleshoot Chiral Column Performance: Efficiency & Resolution. Chiral Technologies.
  • How to Reduce Peak Tailing in HPLC? Phenomenex.
  • LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing, Ghost Peaks, and Pressure Spikes.
  • HPLC Troubleshooting Guide. ACE.

Sources

Troubleshooting

stability issues with 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine in solution

Welcome to the technical support center for 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine. This guide is designed for researchers, scientists, and drug development professionals to address potential stability issues...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine. This guide is designed for researchers, scientists, and drug development professionals to address potential stability issues when working with this compound in solution. While specific stability data for this molecule is not extensively published, this document synthesizes established chemical principles of its core functional groups—a primary aromatic amine, a halogenated benzofuran ring, and a dihydrofuran moiety—to provide robust troubleshooting advice and preventative protocols.

I. Understanding the Stability of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine

The molecular structure of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine presents several features that can influence its stability in solution. The primary amine group is susceptible to oxidation, while the electron-rich benzofuran ring system, substituted with electron-withdrawing halogens, can be sensitive to light and pH.

II. Frequently Asked Questions (FAQs)

Q1: My solution of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine has changed color. What does this indicate?

A change in solution color, often to a yellowish or brownish hue, is a common indicator of degradation. This is likely due to the oxidation of the primary amine group, which can form colored byproducts.[1] Exposure to air (oxygen) and light can accelerate this process.

Q2: What are the recommended solvents for dissolving and storing this compound?

For short-term experimental use, aprotic solvents such as DMSO or DMF are generally preferred. If aqueous solutions are necessary, it is crucial to use deoxygenated buffers and maintain an acidic to neutral pH. Alkaline conditions can increase the rate of photodegradation for some aromatic amines.[2]

Q3: How should I store solutions of this compound to maximize its shelf-life?

Solutions should be stored at low temperatures, ideally at -20°C or -80°C, in amber vials to protect from light.[3][4] It is also advisable to blanket the solution with an inert gas like argon or nitrogen to minimize exposure to oxygen.

Q4: Can I heat my solution to aid dissolution?

Heating should be avoided or minimized. Elevated temperatures can accelerate the degradation of the amine.[5] If heating is necessary, use a water bath at the lowest possible temperature for the shortest duration.

Q5: What analytical techniques are suitable for monitoring the stability of this compound?

High-Performance Liquid Chromatography (HPLC) with a UV detector is an excellent method for monitoring the stability of your compound. A decrease in the peak area of the parent compound over time, along with the appearance of new peaks, indicates degradation. Gas Chromatography (GC) can also be used, particularly for identifying volatile degradation products.[6][7]

III. Troubleshooting Guide

This section provides a structured approach to identifying and resolving common stability issues.

Issue 1: Rapid Discoloration of the Solution
  • Potential Cause: Oxidation of the primary amine. Primary aromatic amines can be oxidized to form colored nitroso and nitro compounds.[8]

  • Troubleshooting Steps:

    • Solvent Check: Ensure you are using a high-purity, anhydrous, and aprotic solvent if possible. If using an aqueous buffer, prepare it freshly with deoxygenated water.

    • Inert Atmosphere: Purge your solvent with an inert gas (argon or nitrogen) before dissolving the compound. Prepare and store the solution under an inert atmosphere.

    • Light Protection: Always use amber vials or wrap your container in aluminum foil to protect it from light.[4]

    • Temperature Control: Prepare the solution at room temperature or below. Store it immediately at -20°C or lower.[9]

Issue 2: Appearance of Unidentified Peaks in HPLC/LC-MS Analysis
  • Potential Cause: Degradation of the parent compound into one or more byproducts.

  • Troubleshooting Steps:

    • Analyze a Fresh Sample: Immediately after preparation, run an HPLC or LC-MS analysis of a freshly prepared solution to establish a baseline (t=0) chromatogram.

    • Time-Course Study: Analyze the solution at regular intervals (e.g., 1, 4, 8, 24 hours) while storing it under your typical experimental conditions. This will help you determine the rate of degradation.

    • Stress Testing: To identify potential degradation products more quickly, you can perform stress testing by exposing small aliquots of the solution to heat, light, acid, base, and an oxidizing agent (e.g., a low concentration of hydrogen peroxide). This can help in identifying the peaks of degradation products in your experimental samples.

IV. Experimental Protocols

Protocol 1: Recommended Procedure for Solution Preparation and Storage
  • Solvent Preparation: Use anhydrous, high-purity solvent (e.g., DMSO, DMF). If an aqueous buffer is required, use deionized water and degas it by sparging with nitrogen or argon for at least 30 minutes.

  • Weighing: Weigh the desired amount of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine in a clean, dry vial.

  • Dissolution: Add the prepared solvent to the vial. If necessary, sonicate briefly in a room temperature water bath to aid dissolution. Avoid heating.

  • Storage:

    • For short-term storage (up to 24 hours), store at 2-8°C in a tightly sealed amber vial.

    • For long-term storage, aliquot the solution into amber vials, flush with an inert gas, seal tightly, and store at -20°C or -80°C.[3]

Protocol 2: HPLC Method for Stability Monitoring
  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase A: 0.1% Formic acid in Water.

  • Mobile Phase B: 0.1% Formic acid in Acetonitrile.

  • Gradient: Start with a suitable gradient (e.g., 10% B to 90% B over 15 minutes) to ensure good separation of the parent compound from potential degradation products.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at a wavelength determined by the UV spectrum of the compound (e.g., 280 nm).

  • Injection Volume: 10 µL.

V. Visualization of Potential Degradation and Workflow

Potential Degradation Pathway

The primary amine is a likely site of initial oxidation, which can lead to the formation of a hydroxylamine, followed by further oxidation to a nitroso derivative.

G A 5-Bromo-7-chloro-2,3-dihydro- 1-benzofuran-3-amine C N-hydroxylamine derivative A->C Oxidation B Oxidative Species (e.g., O2, radicals) D Nitroso derivative (Colored byproduct) C->D Further Oxidation E Further degradation products D->E Decomposition G cluster_prep Preparation cluster_analysis Analysis cluster_storage Storage Conditions cluster_eval Evaluation prep Prepare Solution (Solvent, Concentration) t0 t=0 Analysis (HPLC/LC-MS) prep->t0 cond1 Condition 1 (e.g., RT, Light) prep->cond1 cond2 Condition 2 (e.g., 4°C, Dark) prep->cond2 cond3 Condition 3 (e.g., -20°C, Inert Gas) prep->cond3 eval Compare Chromatograms (Peak Area, New Peaks) t0->eval tn t=n Analysis (e.g., 24h, 48h) tn->eval cond1->tn cond2->tn cond3->tn

Caption: Workflow for assessing the stability of the compound.

VI. Data Summary

While specific quantitative data is not available, the following table summarizes the expected relative stability under various conditions based on general chemical principles.

ConditionExpected StabilityRationale
Solvent
Aprotic (DMSO, DMF)HighMinimizes proton-mediated degradation pathways.
Protic (MeOH, EtOH)ModerateMay participate in degradation reactions.
Aqueous (Acidic pH)ModerateProtonation of the amine can offer some protection against oxidation.
Aqueous (Neutral pH)Low to ModerateSusceptible to oxidation.
Aqueous (Alkaline pH)LowIncreased rate of oxidation and potential for photodegradation. [2]
Temperature
-80°C to -20°CHighSignificantly slows down degradation kinetics. [9]
4°CModerateSuitable for short-term storage.
Room TemperatureLowIncreased rate of degradation.
Atmosphere
Inert (Argon, Nitrogen)HighMinimizes oxidation.
AirLowOxygen promotes oxidative degradation.
Light
DarkHighPrevents photodegradation.
Ambient LightLowAromatic systems can be susceptible to photodegradation. [10]

VII. References

  • Mirkhan, V., et al. (2009). Photodegradation of Aromatic Amines by Ag-TiO2 Photocatalyst. Journal of the Iranian Chemical Society.

  • Klinman, J. P. (2009). Proposed mechanism for the oxidation of a primary amine by an amine oxidase. ResearchGate.

  • Fitzpatrick, P. F. (2015). Oxidation of Amines by Flavoproteins. PMC.

  • Carena, L., et al. (2022). Inhibition by phenolic antioxidants of the degradation of aromatic amines and sulfadiazine by the carbonate radical (CO3•−). IRIS-AperTO.

  • Filo. (2025). Reaction of oxidation of amines.

  • Unknown. Oxidation of Secondary and Primary Amines.

  • Mirkhan, V., et al. (2025). Photodegradation of Aromatic Amines by Ag-TiO2 Photocatalyst. ResearchGate.

  • Çalışkan, Z. Z., & Ay, E. (2018). Synthesis of Dihydrobenzofuranone Derivatives with Biotechnological Methods. Semantic Scholar.

  • Chemistry Universe. (2025). Amines-Part 8-Chemical Properties 2-Oxidation. YouTube.

  • Wang, C.-C., et al. (2022). Auramine O UV Photocatalytic Degradation on TiO 2 Nanoparticles in a Heterogeneous Aqueous Solution. MDPI.

  • Metrohm. Amine Treatment.

  • Allen, N. S., et al. The photo-oxidation of an aromatic amine studied by flash photolysis. The Royal Society.

  • Kamal, A., et al. (2022). Synthesis and Biological Studies of Benzo[b]furan Derivatives: A Review from 2011 to 2022.

  • Singh, V., et al. (2024). Development of novel transition metal-catalyzed synthetic approaches for the synthesis of a dihydrobenzofuran nucleus: a review. PMC.

  • Singh, V., et al. (2024). Development of novel transition metal-catalyzed synthetic approaches for the synthesis of a dihydrobenzofuran nucleus: a review. RSC Publishing.

  • Ohta, Y., et al. Synthesis and Structure–Activity Relationships of Novel Benzofuran Derivatives with Osteoblast Differentiation-Promoting Activity. J-Stage.

  • Szałach, A., et al. (2019). Synthesis of New Derivatives of Benzofuran as Potential Anticancer Agents. PMC - NIH.

  • Unknown. (2024). Study of the degradation of amine solvents used in the context of CO2 capture by chemical absorption : development of analytical. MatheO.

  • Abu-Hashem, A. A. (2026). (PDF) Reactivity of Benzofuran Derivatives. ResearchGate.

  • International CCS Knowledge Centre. Continuous Online Analysis of Amine Solvents Using Gas Chromatography.

  • Bryan Research & Engineering, LLC. Analysis of Amine Solutions by Gas Chromatography.

  • Eide-Haugmo, I., et al. (2022). Important Aspects Regarding the Chemical Stability of Aqueous Amine Solvents for CO2 Capture. Industrial & Engineering Chemistry Research - ACS Publications.

  • NY.Gov. (2016). Chemical Storage and Handling Recommendations.

  • Unknown. (2025). Hydrodeoxygenation of Dibenzofuran over Mesoporous Silica COK-12 Supported Palladium Catalysts. ResearchGate.

  • Diplomata Comercial. Amine Storage Conditions: Essential Guidelines for Safety.

  • Rosiak, D., et al. (2020). The influence of the type of halogen substituent and its position on the molecular conformation, intermolecular interactions and. MOST Wiedzy.

  • Baciocchi, E., et al. Role of addition compounds in the halogenation of benzofurans and benzothiophens. Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing).

  • Chen, P., et al. (2023). Short- and Long-Term Stability of Aromatic Amines in Human Urine. MDPI.

  • AccuStandard. (2024). The Proper Storage and Handling of Volatile Analytical Standards.

  • Kulkarni, S. S., & Kaware, D. (2023). Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. ACS Publications.

  • Fluorochem. 5-BROMO-7-CHLORO-2,3-DIHYDRO-1-BENZOFURAN-3-AMINE.

  • American Elements. 5-bromo-7-chloro-3-methyl-1-benzofuran-2-carboxylic acid.

  • Benchchem. 5-Bromo-7-chloro-1,3-benzoxazol-2-amine hydrochloride.

  • FORCE Technology. Emissions and formation of degradation products in amine- based carbon capture plants.

  • Remias, J. E. (2024). Impacts of Key Degradation Byproducts on Amine Scrubbing for Post-Combustion Carbon Capture. University of Kentucky College of Arts & Sciences.

Sources

Optimization

Technical Support Center: Synthesis of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine

As a Senior Application Scientist, I've compiled this comprehensive technical support guide to address the common challenges encountered during the synthesis of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine. This gui...

Author: BenchChem Technical Support Team. Date: February 2026

As a Senior Application Scientist, I've compiled this comprehensive technical support guide to address the common challenges encountered during the synthesis of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine. This guide is designed to provide researchers, scientists, and drug development professionals with practical, field-proven insights to minimize side reactions and optimize yields.

The synthesis of highly functionalized heterocyclic compounds like 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine is a multi-step process where each stage presents unique challenges. This guide offers a structured approach to troubleshooting, focusing on a common and effective synthetic route: the reductive amination of the corresponding 3-ketone precursor.

Section 1: Overview of the Recommended Synthetic Strategy

A robust and scalable approach to the target amine involves a two-stage process. First, the synthesis of the key intermediate, 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-one, followed by its conversion to the desired primary amine via reductive amination. This method is often preferred due to the commercial availability of starting materials and the generally high efficiency of reductive amination.

Synthetic_Workflow cluster_0 Stage 1: Ketone Synthesis cluster_1 Stage 2: Amine Synthesis A Substituted 2-Hydroxyacetophenone B α-Bromination A->B Br₂ or NBS C Intramolecular Cyclization B->C Base (e.g., K₂CO₃) D 5-Bromo-7-chloro-2,3-dihydro- 1-benzofuran-3-one C->D E Reductive Amination D->E 1. NH₄OAc 2. NaBH(OAc)₃ F Target Amine: 5-Bromo-7-chloro-2,3-dihydro- 1-benzofuran-3-amine E->F

Caption: A typical synthetic workflow for 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine.

Section 2: Troubleshooting Guide

This section addresses specific problems that may arise during the synthesis in a question-and-answer format.

Stage 1: Synthesis of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-one

Q1: I am observing low yields during the intramolecular cyclization to form the dihydrobenzofuranone ring. What are the likely causes and how can I optimize the reaction?

A1: Low yields in this step are typically due to incomplete reaction, formation of side products, or degradation of the starting material or product. The key is to facilitate the intramolecular Williamson ether synthesis while avoiding intermolecular side reactions.

Causality: The reaction involves the deprotonation of the phenolic hydroxyl group, followed by an intramolecular S(_N)2 reaction with the α-bromo ketone. The efficiency of this step is highly dependent on the base, solvent, and temperature. A base that is too strong or a temperature that is too high can promote elimination or intermolecular condensation reactions.

Troubleshooting Steps:

  • Choice of Base: A mild, non-nucleophilic base is crucial. Potassium carbonate (K₂CO₃) is often a good choice as it is strong enough to deprotonate the phenol but not so strong as to cause significant side reactions.

  • Solvent Selection: A polar aprotic solvent like acetone, DMF, or acetonitrile is generally preferred as it can dissolve the reactants and facilitate the S(_N)2 reaction.

  • Temperature Control: The reaction should be run at the lowest temperature that allows for a reasonable reaction rate. Often, refluxing in acetone is sufficient. High temperatures can lead to decomposition.

  • Exclusion of Water: Ensure all reagents and solvents are dry, as water can interfere with the reaction.

Table 1: Optimization Parameters for Intramolecular Cyclization

ParameterRecommendationRationale
Base K₂CO₃, Cs₂CO₃Mild bases that minimize side reactions. Cs₂CO₃ can sometimes improve yields due to the cesium effect.
Solvent Acetone, AcetonitrilePolar aprotic solvents that favor S(_N)2 reactions.
Temperature 50-80 °CBalances reaction rate with minimizing decomposition and side reactions.
Additives Phase-transfer catalyst (e.g., TBAB)Can be beneficial if solubility is an issue.

For a general protocol on this type of cyclization, you can refer to synthetic routes for substituted benzofurans.[1][2][3]

Stage 2: Reductive Amination

Q2: The reductive amination is sluggish or incomplete. How can I improve the conversion?

A2: Incomplete conversion in reductive amination is often related to the choice of reducing agent, pH of the reaction medium, or steric hindrance.

Causality: Reductive amination proceeds via the formation of an imine or iminium ion, which is then reduced. The rate of imine formation is pH-dependent (generally optimal in weakly acidic conditions), and the reducing agent must be capable of reducing the C=N bond without significantly reducing the starting ketone.[4][5]

Troubleshooting Steps:

  • Select the Right Reducing Agent: Sodium triacetoxyborohydride (NaBH(OAc)₃) is often the reagent of choice for one-pot reductive aminations.[4] It is mild enough not to reduce the ketone significantly but is highly effective at reducing the protonated imine (iminium ion). Sodium cyanoborohydride (NaBH₃CN) is also effective but is more toxic.

  • Control the pH: The formation of the imine is catalyzed by mild acid. Using ammonium acetate as the ammonia source provides both the amine and the necessary acetic acid catalyst upon dissociation. If the reaction is too acidic, the amine will be protonated and non-nucleophilic. If it's too basic, imine formation will be slow.

  • Solvent: 1,2-Dichloroethane (DCE) or tetrahydrofuran (THF) are common solvents for this reaction.[4]

Reductive_Amination Ketone Benzofuran-3-one Imine Imine Intermediate Ketone->Imine + NH₃, - H₂O Ammonia NH₃ (from NH₄OAc) Iminium Iminium Ion Imine->Iminium + H⁺ Amine Target Amine Iminium->Amine Reducer [H⁻] (from NaBH(OAc)₃) Reducer->Iminium Reduction

Caption: Mechanism of reductive amination.

Q3: I am observing the formation of a significant amount of the corresponding alcohol (5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-ol). What is causing this and how can I minimize it?

A3: The formation of the alcohol byproduct is a result of the direct reduction of the starting ketone. This side reaction competes with the desired reduction of the iminium ion.

Causality: This issue is prevalent when using less selective reducing agents (like NaBH₄) or when the rate of ketone reduction is comparable to or faster than the rate of imine formation.

Troubleshooting Steps:

  • Use a Selective Reducing Agent: As mentioned, NaBH(OAc)₃ is more selective for iminium ions over ketones compared to NaBH₄.[4][5] This is the most effective way to solve this problem.

  • Stepwise Procedure: You can perform the reaction in two steps. First, form the imine by reacting the ketone with the ammonia source (e.g., in methanol or ethanol), often with the removal of water. Then, add the reducing agent (NaBH₄ can be used in this case) to reduce the pre-formed imine.[4]

  • Increase Amine Concentration: Using a larger excess of the ammonia source (e.g., 5-10 equivalents of ammonium acetate) can help push the equilibrium towards imine formation, thus favoring the desired reaction pathway.

Table 2: Comparison of Reducing Agents for Reductive Amination

Reducing AgentProsCons
NaBH(OAc)₃ Highly selective for imines/iminium ions; effective in one-pot procedures.[4]More expensive; moisture sensitive.
NaBH₃CN Selective for imines/iminium ions.[5]Highly toxic (releases HCN in acidic conditions).
NaBH₄ Inexpensive; readily available.Less selective; can reduce ketones/aldehydes, leading to alcohol byproducts.[5]
H₂/Catalyst (e.g., Pd/C) Effective; clean.Requires specialized equipment (hydrogenator); may cause dehalogenation.

Q4: I am getting over-alkylation, resulting in a secondary amine byproduct. How can I avoid this?

A4: Over-alkylation occurs when the primary amine product reacts with another molecule of the ketone, leading to the formation of a secondary amine after reduction.

Causality: The newly formed primary amine can be more nucleophilic than ammonia, making it a competitive nucleophile in the reaction mixture.

Troubleshooting Steps:

  • Use a Large Excess of Ammonia: The most straightforward solution is to use a large excess of the ammonia source (e.g., ammonium acetate or a solution of ammonia in methanol). This ensures that the concentration of ammonia is much higher than that of the primary amine product, statistically favoring the initial desired reaction.

  • Control Stoichiometry: If possible, slowly adding the ketone to a mixture of the ammonia source and the reducing agent can help maintain a low concentration of the ketone, minimizing the chance for the product amine to react.

  • Amine Protection/Alternative Synthesis: If over-alkylation remains a persistent issue, consider an alternative route like the Gabriel synthesis, which is specifically designed for preparing primary amines and avoids over-alkylation.[6][7][8]

Section 3: Frequently Asked Questions (FAQs)

FAQ 1: What is the best starting material for this synthesis? A common and commercially viable starting material is 4-bromo-2-chloro-6-hydroxyacetophenone. This precursor contains the correct substitution pattern on the aromatic ring, allowing for a straightforward conversion to the dihydrobenzofuranone intermediate.

FAQ 2: How can I effectively purify the final amine product? The final amine product can be purified by column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes, often with a small amount (e.g., 1%) of triethylamine added to the eluent to prevent the amine from tailing on the acidic silica gel. Alternatively, the amine can be converted to its hydrochloride salt by treatment with HCl in a suitable solvent (like ether or dioxane). The salt often crystallizes readily and can be isolated in high purity by filtration. The free base can then be regenerated by treatment with a mild base.

FAQ 3: Can I use a protecting group strategy for the amine? Yes, a protecting group can be useful. For instance, you could perform the reductive amination with benzylamine to form the N-benzyl protected secondary amine. This can sometimes be easier to handle and purify than the primary amine. The benzyl group can then be removed via catalytic hydrogenolysis (e.g., H₂, Pd/C). However, be aware that hydrogenolysis can also cause dehalogenation (removal of the bromo and chloro substituents). Alternative debenzylation methods, such as oxidative cleavage, might be necessary.[9][10][11][12]

Section 4: Experimental Protocol Example

Synthesis of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine via Reductive Amination

Disclaimer: This is a representative protocol and should be adapted and optimized based on laboratory results.

  • To a solution of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-one (1.0 eq) in 1,2-dichloroethane (DCE, approx. 0.1 M) are added ammonium acetate (5.0 eq).

  • The mixture is stirred at room temperature for 1 hour to facilitate imine formation.

  • Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq) is added portion-wise over 15 minutes. Caution: The reaction may foam and evolve gas.

  • The reaction is stirred at room temperature and monitored by TLC or LC-MS until the starting ketone is consumed (typically 4-24 hours).

  • Upon completion, the reaction is carefully quenched by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

  • The mixture is stirred for 30 minutes, then the layers are separated. The aqueous layer is extracted with dichloromethane (DCM) (3x).

  • The combined organic layers are washed with brine, dried over anhydrous sodium sulfate (Na₂SO₄), filtered, and concentrated under reduced pressure.

  • The crude product is purified by column chromatography on silica gel (eluting with a gradient of 0-10% methanol in DCM containing 0.5% triethylamine) to afford the title compound.

References

  • Sathee Forum. (2025, October 14). What is Gabriel phthalimide synthesis and it's limitations ? [Online forum post]. Available at: [Link]

  • Wolfe, J. P., & Rossi, M. A. (2010). Synthesis of 2,3-Dihydrobenzofurans via the Palladium-Catalyzed Carboalkoxylation of 2-Allylphenols. Organic Letters, 12(15), 3464–3467. Available at: [Link]

  • Khan Academy. (n.d.). Worked problem: Synthesis of Amines. [Video]. Available at: [Link]

  • Organic Chemistry Tutor. (n.d.). Gabriel Synthesis. Available at: [Link]

  • Reddit. (2023, June 23). Gabriel synthesis troubleshooting. [Online forum post]. r/Chempros. Available at: [Link]

  • Khardina, P. A., et al. (2024). Novel synthesis of 2,3-dihydrobenzofuran-3-amines from salicylic aldehydes: Trimethylsilyl as traceless activating group. ResearchGate. Available at: [Link]

  • Vila, C., et al. (2017). Asymmetric Synthesis of 2,3‐Dihydrobenzofurans by a [4+1] Annulation Between Ammonium Ylides and In Situ Generated o‐Quinone Methides. Chemistry – A European Journal, 23(22), 5137-5142. Available at: [Link]

  • Organic Chemistry Portal. (n.d.). Synthesis of 2,3-Dihydrobenzofurans. Available at: [Link]

  • Kim, H., et al. (2014). Oxidative Debenzylation of N-Benzyl Amides and O-Benzyl Ethers Using Alkali Metal Bromide. Organic Letters, 16(14), 3792–3795. Available at: [Link]

  • Last Decade of Unconventional Methodologies for the Synthesis of Substituted Benzofurans. MDPI. Available at: [Link]

  • BYJU'S. (2019, January 19). What is Gabriel Phthalimide Synthesis Reaction? Available at: [Link]

  • Bull, S. D., et al. (2000). Chemoselective oxidative debenzylation of tertiary N-benzyl amines. Journal of the Chemical Society, Perkin Transactions 1, (3), 379-380. Available at: [Link]

  • A Tuneable Method for N-Debenzylation of Benzylamino Alcohols. Available at: [Link]

  • ChemInform Abstract: Three-Step Synthesis of an Array of Substituted Benzofurans Using Polymer-Supported Reagents. ResearchGate. Available at: [Link]

  • Katritzky, A. R., et al. (2004). Synthesis of 2,3-dihydrobenzofuran-2-ones and 2,3-dihydrobenzothiophen-2- and 3-ones by rearrangements of 3-hydroxy analogs. Arkivoc, 2004(6), 27-44. Available at: [Link]

  • A Novel Method to Construct 2-Aminobenzofurans via [4 + 1] Cycloaddition Reaction of In Situ Generated Ortho-Quinone Methides with Isocyanides. Molecules, 27(23), 8569. Available at: [Link]

  • Selective Debenzylation of Benzyl Protected Groups with SiliaCat Pd(0) under Mild Conditions. Available at: [Link]

  • Improved Procedure for the Selective N-Debenzylation of Benzylamines by Diisopropyl Azodicarboxylate. ResearchGate. Available at: [Link]

  • The 'one-pot' preparation of substituted benzofurans. Arkivoc, 2004(7), 285-291. Available at: [Link]

  • Synthesis of Benzofuran Derivatives via a DMAP-Mediated Tandem Cyclization Reaction Involving ortho-Hydroxy α-Aminosulfones. Molecules, 29(15), 3465. Available at: [Link]

  • A REVIEW: AN INSIGHT ON SYNTHESIS OF BENZOFURAN. International Journal of Pharmaceutical Sciences and Research. Available at: [Link]

  • Organic Chemistry Portal. (n.d.). Benzofuran synthesis. Available at: [Link]

  • Kishor, M. (2017). Review on Synthetic Routes for Synthesis of Benzofuran-Based Compounds. Journal of Chemical and Pharmaceutical Research, 9(5), 210-220. Available at: [Link]

  • A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies. ACS Omega. Available at: [Link]

  • Application Note – Reductive Amination. Synple Chem. Available at: [Link]

  • Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination. The Journal of Organic Chemistry, 61(11), 3849–3862. Available at: [Link]

  • Ashenhurst, J. (2017, September 1). Reductive Amination, and How It Works. Master Organic Chemistry. Available at: [Link]

  • Catalyst-Free Synthesis of Novel 4-(Benzofuran-2-yl)-N-phenylthiazol-2(3H)-imines, Crystal Structure Elucidation, and the Effect of Phenyl Substitution on Crystal Packing. MDPI. Available at: [Link]

  • Method for preparing 2-hydroxy-3-aminoacetophenone. Google Patents. (CN114394908A).

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Biological Target Validation of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine

In the landscape of contemporary drug discovery, the rigorous validation of a small molecule's biological target is the bedrock upon which successful therapeutic development is built. For novel chemical entities such as...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of contemporary drug discovery, the rigorous validation of a small molecule's biological target is the bedrock upon which successful therapeutic development is built. For novel chemical entities such as 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine, a compound emerging from the privileged benzofuran scaffold, elucidating its precise molecular interactions is paramount. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to navigate the critical process of target validation, using a hypothetical but scientifically plausible scenario where this compound is investigated as a protein kinase inhibitor.

The benzofuran nucleus is a cornerstone in medicinal chemistry, with numerous derivatives exhibiting a wide spectrum of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2] Halogenated benzofurans, in particular, have shown significant potential as cytotoxic agents against various cancer cell lines.[3] This known activity profile strongly suggests that protein kinases, key regulators of cellular processes frequently dysregulated in disease, are a probable target class for 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine.

This guide will therefore proceed under the hypothesis that our compound of interest is a putative inhibitor of a protein kinase. We will objectively compare its validation workflow with established kinase inhibitors, providing the underlying causality for experimental choices and detailed, field-proven protocols.

The Imperative of Target Engagement

Before committing to extensive and costly development, it is crucial to confirm that a compound physically interacts with its intended target in a biologically relevant context. This process, known as target engagement, provides critical evidence for the molecule's mechanism of action and increases the likelihood of a successful clinical outcome.[4] A suite of biophysical and cell-based assays exists to rigorously validate this interaction, each offering unique insights into the binding event.

Comparative Analysis: A Triad of Kinase Inhibitors

To contextualize the validation of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine, we will compare its hypothetical data with three well-characterized kinase inhibitors, each with a distinct profile:

  • CX-4945 (Silmitasertib): A potent and selective, orally bioavailable inhibitor of Casein Kinase 2 (CK2), which has entered clinical trials for various cancers.[5][6][7]

  • SGC-GAK-1: A selective chemical probe for Cyclin G-associated kinase (GAK), a serine/threonine kinase implicated in cancer and Parkinson's disease.[4][8][9]

  • Vandetanib: A multi-targeted inhibitor of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) and Epidermal Growth Factor Receptor (EGFR) tyrosine kinases.[10][11][12]

The following table summarizes key performance data for these comparators, which will serve as a benchmark for our compound of interest.

CompoundTarget Kinase(s)MethodAffinity/PotencyReference(s)
CX-4945 CK2Enzymatic AssayIC50 = 1 nM[5][13]
DYRK1AEnzymatic AssayIC50 = 160 nM[13]
GSK3βEnzymatic AssayIC50 = 190 nM[13]
SGC-GAK-1 GAKBinding Assay (Ki)Ki = 3.1 nM[4][14]
GAKNanoBRET (Cellular)IC50 = 110 nM[9]
RIPK2Binding Assay (KD)KD = 110 nM[4]
Vandetanib VEGFR-2Enzymatic AssayIC50 = 40 nM
EGFREnzymatic AssayIC50 = 500 nM
RETEnzymatic AssayIC50 = 100 nM

A Multi-faceted Approach to Target Validation

A robust target validation strategy employs a combination of orthogonal assays, moving from initial biophysical characterization of the direct ligand-protein interaction to confirming target engagement within the complex milieu of a living cell.

Caption: Orthogonal workflow for target validation.

Part 1: Biophysical Validation of Direct Protein-Ligand Interaction

The initial step in target validation is to confirm a direct, physical interaction between the compound and the purified target protein. This is typically achieved using label-free biophysical methods that measure changes in the protein's properties upon ligand binding.

Differential Scanning Fluorimetry (DSF)

Principle: DSF, or Thermal Shift Assay, measures the thermal stability of a protein.[15][16] Ligand binding typically stabilizes the protein structure, leading to an increase in its melting temperature (Tm). This change (ΔTm) is a robust indicator of a binding event.[17]

Experimental Protocol: DSF for Kinase Inhibitor Screening

  • Preparation of Reagents:

    • Protein Stock: Prepare the purified kinase to a final concentration of 2 µM in a suitable buffer (e.g., 25 mM Tris-HCl pH 8.0, 150 mM NaCl).[17]

    • Dye Stock: Use a fluorescent dye like SYPRO™ Orange, diluted to a 500X stock from the commercial 5000X solution.

    • Compound Plate: Prepare a 10 mM stock of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine and comparator compounds in 100% DMSO.

  • Assay Setup (384-well format):

    • Prepare a master mix containing the protein (2 µM) and SYPRO Orange dye (5X final concentration).

    • Dispense 10 µL of the master mix into each well of a 384-well PCR plate.

    • Using an acoustic liquid handler or manual pipette, transfer 10-50 nL of the compound stock solution to the assay plate, achieving a final compound concentration of 10-50 µM. Include DMSO-only wells as a negative control.

    • Seal the plate securely with a qPCR-compatible adhesive seal and centrifuge briefly to collect the contents.

  • Data Acquisition:

    • Place the plate in a Real-Time PCR instrument.

    • Set up a melt curve experiment with a temperature ramp from 25°C to 95°C, increasing by 0.05°C per second.

    • Monitor fluorescence using the appropriate excitation/emission channels for SYPRO Orange (e.g., 465 nm excitation, 590 nm emission).

  • Data Analysis:

    • The melting temperature (Tm) is determined from the midpoint of the unfolding transition in the melt curve.

    • Calculate the thermal shift (ΔTm) by subtracting the Tm of the DMSO control from the Tm of the compound-treated sample (ΔTm = Tm_compound - Tm_DMSO). A significant positive ΔTm indicates stabilizing binding.

Isothermal Titration Calorimetry (ITC)

Principle: ITC directly measures the heat released or absorbed during a binding event.[18] It is the gold standard for determining the thermodynamics of an interaction, providing the binding affinity (KD), stoichiometry (n), and enthalpy (ΔH) in a single experiment.[19][20]

Experimental Protocol: ITC for Small Molecule-Kinase Interaction

  • Sample Preparation:

    • Crucial Step: Both the protein and the compound must be in identical, thoroughly degassed buffer (e.g., 50 mM Tris-HCl pH 7.5, 150 mM NaCl, 1 mM TCEP) to minimize heats of dilution.[21][22]

    • Protein (in cell): Prepare the purified kinase at a concentration of 10-20 µM.

    • Ligand (in syringe): Prepare the compound at a concentration 10-15 times that of the protein (e.g., 100-300 µM).

  • Instrument Setup:

    • Thoroughly clean the sample cell and syringe.

    • Set the experimental temperature (e.g., 25°C).

    • Load the protein solution into the sample cell and the compound solution into the injection syringe.

  • Titration:

    • Perform an initial small injection (e.g., 0.5-1 µL) to be discarded during analysis.

    • Proceed with a series of 20-30 injections (e.g., 2-3 µL each) with sufficient spacing between injections (e.g., 150 seconds) to allow the signal to return to baseline.[18]

  • Control Experiment:

    • Perform a control titration by injecting the compound into the buffer alone to measure the heat of dilution. This value will be subtracted from the experimental data.

  • Data Analysis:

    • Integrate the peaks from the titration to obtain the heat change per injection.

    • Plot the heat change against the molar ratio of ligand to protein.

    • Fit the resulting binding isotherm to a suitable model (e.g., one-site binding) to determine KD, n, and ΔH.

Surface Plasmon Resonance (SPR)

Principle: SPR is a label-free optical technique that measures changes in the refractive index at the surface of a sensor chip.[23][24] One molecule (ligand, typically the protein) is immobilized on the chip, and the binding of the other molecule (analyte, the compound) is detected in real-time, providing kinetic data (association rate, ka; dissociation rate, kd) and the equilibrium dissociation constant (KD).[25]

Experimental Protocol: SPR for Kinase Inhibitor Kinetics

  • Chip Preparation and Protein Immobilization:

    • Select a suitable sensor chip (e.g., CM5).

    • Activate the carboxymethylated dextran surface using a mixture of EDC and NHS.

    • Immobilize the purified kinase to the surface via amine coupling at a concentration that will yield a response of ~10,000-15,000 Response Units (RU).

    • Deactivate any remaining active esters with ethanolamine.

  • Interaction Analysis:

    • Running Buffer: Use a buffer such as HBS-EP+ (HEPES buffered saline with EDTA and P20 surfactant), often supplemented with 1-5% DMSO to aid compound solubility. TRIS-based buffers can also be effective for kinase targets.[26]

    • Analyte Injection: Prepare a dilution series of the compound in running buffer (e.g., from 10 nM to 10 µM).

    • Inject the compound solutions over the sensor surface for a set association time, followed by an injection of running buffer alone to monitor dissociation.

    • Include several buffer-only (blank) injections for double referencing.

  • Regeneration:

    • After each cycle, inject a regeneration solution (e.g., a short pulse of low pH glycine or high salt) to remove the bound analyte without denaturing the immobilized protein.

  • Data Analysis:

    • Subtract the response from the reference flow cell and the blank injections from the active flow cell data.

    • Fit the resulting sensorgrams to a kinetic model (e.g., 1:1 Langmuir binding) to determine ka, kd, and calculate KD (kd/ka).

Caption: Comparison of biophysical validation assays.

Part 2: Cellular Target Engagement

Confirming that a compound binds its target in vitro is a necessary first step, but it is not sufficient. It is essential to demonstrate that the compound can enter a cell and engage its target in the native cellular environment.[8]

Cellular Thermal Shift Assay (CETSA®)

Principle: CETSA extends the principle of thermal stabilization to the cellular level. Intact cells are treated with the compound, then heated. The stabilization of the target protein by the ligand leads to less denaturation and aggregation, meaning more soluble protein remains at a given temperature.[27] This is typically detected by Western Blot or mass spectrometry.

Experimental Protocol: CETSA with Western Blot Readout

  • Cell Treatment:

    • Culture cells to ~80% confluency.

    • Treat cells with the desired concentration of the compound or DMSO (vehicle control) and incubate under normal culture conditions for a specified time (e.g., 1-2 hours).

  • Thermal Challenge:

    • Harvest the cells, wash with PBS, and resuspend in PBS containing a protease inhibitor cocktail.

    • Aliquot the cell suspension into PCR tubes.

    • Heat the tubes to a range of different temperatures for 3 minutes (e.g., 40°C to 65°C). One unheated sample serves as a control.

    • Immediately cool the samples on ice.

  • Lysis and Protein Quantification:

    • Lyse the cells by freeze-thaw cycles (e.g., 3 cycles of liquid nitrogen and a 25°C water bath).

    • Separate the soluble fraction from the precipitated protein by ultracentrifugation (e.g., 20,000 x g for 20 minutes at 4°C).[27]

    • Transfer the supernatant (soluble fraction) to a new tube and determine the protein concentration.

  • Western Blot Analysis:

    • Normalize the total protein amount for each sample.

    • Separate the proteins by SDS-PAGE and transfer to a PVDF membrane.

    • Probe with a primary antibody specific to the target kinase, followed by a suitable secondary antibody.

    • Detect the signal and quantify the band intensities.

  • Data Analysis:

    • Plot the relative band intensity against the temperature for both the DMSO- and compound-treated samples.

    • A rightward shift in the melting curve for the compound-treated sample indicates target engagement. An isothermal dose-response can also be generated by treating cells with varying compound concentrations at a fixed temperature.

NanoBRET™ Target Engagement Assay

Principle: The NanoBRET™ assay is a powerful cell-based method that uses Bioluminescence Resonance Energy Transfer (BRET) to measure compound binding in real-time within living cells.[28][29] The target protein is expressed as a fusion with a bright NanoLuc® luciferase. A cell-permeable fluorescent tracer that binds to the kinase's active site is added to the cells. When the tracer binds to the NanoLuc®-kinase fusion, BRET occurs. A test compound that also binds to the kinase will compete with the tracer, leading to a decrease in the BRET signal. This allows for the quantitative determination of intracellular compound affinity.[30][31]

Experimental Protocol: NanoBRET™ Kinase Target Engagement

  • Cell Preparation (Day 1):

    • Co-transfect HEK293 cells with a plasmid encoding the NanoLuc®-kinase fusion protein and a carrier DNA.

    • Plate the transfected cells in a white, 96-well or 384-well assay plate and incubate for 24 hours.

  • Assay Execution (Day 2):

    • Prepare a serial dilution of the test compound (and comparators) in Opti-MEM® I Reduced Serum Medium.

    • Prepare the NanoBRET™ Tracer solution in Opti-MEM®, at the pre-determined optimal concentration for the specific kinase target.[30]

    • Add the test compound dilutions to the cells and incubate for a set equilibration period (e.g., 2 hours) in a CO2 incubator.

    • Prepare the detection reagent by mixing NanoBRET™ Nano-Glo® Substrate and an extracellular NanoLuc® inhibitor in Opti-MEM®.

    • Add the tracer solution to all wells.

    • Immediately add the detection reagent.

  • Data Acquisition:

    • Read the plate on a luminometer equipped with two filters to measure donor emission (e.g., 460 nm) and acceptor emission (e.g., 610 nm).

    • The raw BRET ratio is calculated by dividing the acceptor signal by the donor signal.

  • Data Analysis:

    • Convert the raw BRET ratios to milliBRET units (mBU) by multiplying by 1000.

    • Plot the mBU values against the logarithm of the compound concentration.

    • Fit the data to a four-parameter dose-response curve to determine the cellular IC50, which reflects the compound's potency in engaging the target in live cells.

Conclusion: A Self-Validating System for Confident Drug Development

The validation of a biological target for a novel compound like 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine is not a linear process but an iterative, multi-faceted investigation. By systematically applying a suite of orthogonal, self-validating assays—from initial biophysical confirmation to quantitative measurement of target engagement in live cells—researchers can build a robust and compelling case for the compound's mechanism of action. This rigorous, evidence-based approach, comparing findings against established benchmarks, is indispensable for mitigating risk and making confident, data-driven decisions in the complex journey of drug discovery and development.

References

  • Asquith, C. R. M., et al. (2019). SGC-GAK-1: A Chemical Probe for Cyclin G Associated Kinase (GAK). Journal of Medicinal Chemistry, 62(5), 2830–2836. Available from: [Link]

  • Vasta, J. D., et al. (2021). Single tracer-based protocol for broad-spectrum kinase profiling in live cells with NanoBRET. STAR Protocols. Available from: [Link]

  • Wedge, S. R., et al. (2009). Vandetanib inhibits both VEGFR-2 and EGFR signalling at clinically relevant drug levels in preclinical models of human cancer. International Journal of Oncology. Available from: [Link]

  • Troiani, T., et al. (2007). Vandetanib, A Dual Inhibitor of VEGFR and EGFR Tyrosine Kinase Activity. Current Cancer Therapy Reviews, 3(4), 236-241. Available from: [Link]

  • Breitkopf, S. B., et al. (2023). Silmitasertib (CX-4945), a Clinically Used CK2-Kinase Inhibitor with Additional Effects on GSK3β and DYRK1A Kinases: A Structural Perspective. Journal of Medicinal Chemistry. Available from: [Link]

  • PUBDB. (2023). Silmitasertib (CX-4945), a Clinically Used CK2-Kinase Inhibitor with Additional Effects on GSK3β and DYRK1A Kinases. Available from: [Link]

  • Matsuura, T., et al. (2012). Vandetanib, an Inhibitor of VEGF Receptor-2 and EGF Receptor, Suppresses Tumor Development and Improves Prognosis of Liver Cancer in Mice. Clinical Cancer Research. Available from: [Link]

  • Structural Genomics Consortium. (n.d.). SGC-GAK-1 A chemical probe for GAK. Retrieved February 13, 2024, from [Link]

  • American Society of Clinical Oncology. (2011). Findings from the phase I clinical trials of CX-4945, an orally available inhibitor of CK2. Available from: [Link]

  • Niesen, F. H., et al. (2007). Kinase inhibitor selectivity profiling using differential scanning fluorimetry. Methods in Molecular Biology. Available from: [Link]

  • Chon, H. J., et al. (2022). The Casein Kinase 2 Inhibitor CX-4945 Promotes Cholangiocarcinoma Cell Death Through PLK1. Anticancer Research. Available from: [Link]

  • MDPI. (2022). Comparative Efficacy of CK2 Inhibitors CX-4945 and SGC-CK2-2 on CK2 Signaling. Available from: [Link]

  • PubMed. (2019). SGC-GAK-1: A Chemical Probe for Cyclin G Associated Kinase (GAK). Available from: [Link]

  • Almqvist, H., et al. (2016). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. Methods in Molecular Biology. Available from: [Link]

  • National Center for Biotechnology Information. (2023). Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. Available from: [Link]

  • Martinez Molina, D., et al. (2014). The cellular thermal shift assay for evaluating drug target interactions in cells. Nature Protocols. Available from: [Link]

  • Lab Manager. (2017). Promega Launches NanoBRET™ Target Engagement Intracellular Kinase Assay. Available from: [Link]

  • Bio-protocol. (2022). Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. Available from: [Link]

  • ResearchGate. (2021). Single tracer-based protocol for broad-spectrum kinase profiling in live cells with NanoBRET. Available from: [Link]

  • Navratilova, I., et al. (2005). Kinetic studies of small molecule interactions with protein kinases using biosensor technology. Analytical Biochemistry. Available from: [Link]

  • The Huck Institutes of the Life Sciences. (n.d.). Isothermal Titration Calorimetry. Retrieved February 13, 2024, from [Link]

  • EUbOPEN. (2020). Thermal Shift Assay for screening inhibitors. Available from: [Link]

  • Nicoya. (2023). An Introduction to Surface Plasmon Resonance. Retrieved February 13, 2024, from [Link]

  • White Rose Research Online. (n.d.). Intrinsic Thermodynamics of Protein-Ligand Binding by Isothermal Titration Calorimetry as Aid to Drug Design. Retrieved February 13, 2024, from [Link]

  • National Center for Biotechnology Information. (2016). Isothermal Titration Calorimetry: A Biophysical Method to Characterize the Interaction between Label-free Biomolecules in Solution. Available from: [Link]

  • eScholarship. (n.d.). Protocol for performing and optimizing differential scanning fluorimetry experiments. Retrieved February 13, 2024, from [Link]

  • ResearchGate. (2023). Protocol for performing and optimizing differential scanning fluorimetry experiments. Available from: [Link]

  • Yale University. (n.d.). Isothermal Titration Calorimetry of Protein-Protein Interactions. Retrieved February 13, 2024, from [Link]

  • Springer. (n.d.). Using Differential Scanning Fluorimetry (DSF) to Detect Ligand Binding with Purified Protein. Retrieved February 13, 2024, from [Link]

  • Malvern Panalytical. (2019). Best Practices for Isothermal Titration Calorimetry to study binding interactions - Part 1. Available from: [Link]

  • ResearchGate. (2013). Comparison of results from surface plasmon resonance (SPR) and activity-based off-chip mobility shift assay. Available from: [Link]

  • Bio-Rad. (2013). Analyzing Binding Kinetics with Surface Plasmon Resonance Complemented with Direct Mass Spectrometry on the Same Sensor Chip. Available from: [Link]

Sources

Comparative

A Comparative Analysis of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine with Known Serotonin Modulators: A Guide for Novel Drug Discovery

In the landscape of neuropharmacology, the quest for novel serotonin modulators with improved efficacy and tolerability remains a paramount objective for researchers and drug development professionals. The benzofuran and...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of neuropharmacology, the quest for novel serotonin modulators with improved efficacy and tolerability remains a paramount objective for researchers and drug development professionals. The benzofuran and its dihydro derivative, 2,3-dihydro-1-benzofuran, have emerged as privileged scaffolds in the design of compounds targeting the serotonergic system. Notably, the selective serotonin reuptake inhibitor (SSRI) citalopram features a benzofuran core, and various other benzofuran derivatives have demonstrated significant affinity for serotonin receptors and transporters.[1] This guide presents a comparative analysis of a novel compound, 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine, with established serotonin modulators.

Due to the novelty of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine, direct experimental data on its serotonergic activity is not yet publicly available. Therefore, this analysis will proceed based on a scientifically informed hypothesis derived from the known structure-activity relationships (SAR) of related benzofuran compounds. We will explore its potential as a serotonin modulator and compare its hypothetical profile with that of well-characterized drugs such as the SSRI fluoxetine, the SNRI venlafaxine, and the multimodal antidepressant vortioxetine. This document is intended to serve as a comprehensive guide for researchers interested in the evaluation and development of new chemical entities targeting the serotonin system.

The Benzofuran Scaffold: A Privileged Moiety in Serotonin Modulator Design

The 2,3-dihydro-1-benzofuran-3-amine core structure is a key pharmacophore that has been successfully exploited to develop ligands with high affinity for various serotonin receptors. Research has shown that derivatives of this scaffold can act as potent 5-HT3 receptor antagonists and can also exhibit dual affinity for the 5-HT1A receptor and the serotonin transporter (SERT).[2][3] The versatility of the benzofuran ring system allows for substitutions that can fine-tune the pharmacological profile of the resulting compounds.

Hypothetical Profile of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine

Based on the established serotonergic activity of the 2,3-dihydro-1-benzofuran-3-amine scaffold, we hypothesize that 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine possesses the potential to be a modulator of the serotonin system. The introduction of halogen atoms, specifically bromine at the 5-position and chlorine at the 7-position, is a common strategy in medicinal chemistry to enhance binding affinity and modulate pharmacokinetic properties. These substitutions could potentially increase the compound's affinity for SERT and/or specific 5-HT receptors, such as the 5-HT1A or 5-HT3 subtypes. The electron-withdrawing nature of the halogens may influence the electronic environment of the benzofuran ring and the basicity of the amine, which are critical for receptor interaction.

Physicochemical Properties: A Comparative Overview

The physicochemical properties of a drug molecule are crucial determinants of its pharmacokinetic and pharmacodynamic behavior. Below is a comparison of the predicted or known properties of our compound of interest and the selected established serotonin modulators.

Property5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine (Hypothetical)FluoxetineVenlafaxineVortioxetine
Molecular Formula C₈H₇BrClNOC₁₇H₁₈F₃NOC₁₇H₂₇NO₂C₁₈H₂₂N₂S
Molecular Weight 264.51 g/mol 309.33 g/mol [4]277.40 g/mol 298.45 g/mol (base)
LogP (Predicted/Experimental) High (due to halogens)4.05[5]3.20[6]High
pKa Basic (amine)10.06[7]Basic9.1, 3.0
Water Solubility Low (predicted)14 mg/mL[8]572 mg/mL (as HCl salt)[9]1.3 mg/mL (as HBr salt)

Comparative Mechanism of Action

The therapeutic effects of serotonin modulators are dictated by their specific interactions with components of the serotonergic system.

  • Fluoxetine (SSRI): Primarily acts by selectively inhibiting the reuptake of serotonin from the synaptic cleft by blocking the serotonin transporter (SERT).[4] This leads to an increased concentration of serotonin in the synapse, enhancing serotonergic neurotransmission.

  • Venlafaxine (SNRI): Inhibits the reuptake of both serotonin and norepinephrine by blocking their respective transporters, SERT and NET.[9] At lower doses, it predominantly inhibits serotonin reuptake, with norepinephrine reuptake inhibition becoming more pronounced at higher doses.

  • Vortioxetine (Multimodal): Exhibits a more complex mechanism of action. It is an inhibitor of SERT, but also acts as a 5-HT1A receptor agonist, a 5-HT1B receptor partial agonist, and an antagonist at 5-HT3, 5-HT1D, and 5-HT7 receptors.[10] This multimodal activity is thought to contribute to its efficacy in treating cognitive symptoms associated with depression.

  • 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine (Hypothetical): Based on its structural similarity to other active benzofurans, this compound could potentially act as a selective serotonin reuptake inhibitor (SSRI) or as a multimodal agent with affinity for both SERT and specific 5-HT receptors. The halogen substitutions could confer high affinity and selectivity.

Experimental Workflows for Pharmacological Characterization

To validate the hypothetical serotonergic activity of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine, a series of in vitro and in vivo experiments are necessary.

In Vitro Assays

1. Receptor Binding Assays:

  • Objective: To determine the binding affinity of the compound for various serotonin receptors (e.g., 5-HT1A, 5-HT2A, 5-HT2C, 5-HT3, 5-HT7) and transporters (SERT, NET, DAT).

  • Methodology: Radioligand binding assays are the gold standard. This involves incubating cell membranes expressing the target receptor or transporter with a specific radioligand and varying concentrations of the test compound. The amount of radioligand displaced by the test compound is measured to calculate the inhibition constant (Ki), which is an indicator of binding affinity.

2. Functional Assays:

  • Objective: To determine whether the compound acts as an agonist, antagonist, or partial agonist at specific serotonin receptors, and to confirm its inhibitory activity at SERT.

  • Methodology:

    • For G-protein coupled receptors (GPCRs) like 5-HT1A and 5-HT2A/2C: Assays measuring downstream signaling molecules such as cyclic AMP (cAMP) or intracellular calcium (Ca2+) are used.[11][12] For example, a decrease in forskolin-stimulated cAMP levels would indicate agonism at Gi-coupled receptors like 5-HT1A.

    • For the ligand-gated ion channel 5-HT3 receptor: Electrophysiological techniques like patch-clamp can be used to measure changes in ion flow in response to the compound.

    • For SERT: A serotonin reuptake assay using synaptosomes or cells expressing SERT can be performed. The ability of the compound to inhibit the uptake of radiolabeled serotonin is measured.

Caption: Experimental workflow for the characterization of a novel serotonin modulator.

In Vivo Models

1. Pharmacokinetic Studies:

  • Objective: To determine the absorption, distribution, metabolism, and excretion (ADME) properties of the compound in animal models.

  • Methodology: The compound is administered to rodents (e.g., rats or mice) via different routes (e.g., oral, intravenous). Blood and tissue samples are collected at various time points to determine the concentration of the compound and its metabolites.

2. Behavioral Models of Depression and Anxiety:

  • Objective: To assess the potential antidepressant and anxiolytic effects of the compound.

  • Methodology:

    • Forced Swim Test (FST) and Tail Suspension Test (TST): These are common screening tests for antidepressants. A reduction in immobility time is indicative of an antidepressant-like effect.[13]

    • Elevated Plus Maze (EPM) and Open Field Test (OFT): These models are used to assess anxiety-like behavior. An increase in the time spent in the open arms of the EPM or the center of the OFT suggests an anxiolytic effect.[14][15]

    • Chronic Mild Stress (CMS) Model: This is a more translationally relevant model of depression where animals are exposed to a series of unpredictable, mild stressors over several weeks.[14] Reversal of stress-induced anhedonia (measured by sucrose preference) is a key indicator of antidepressant efficacy.

Serotonin Signaling Pathways

The complexity of serotonin's effects is mediated by a diverse family of receptors, each coupled to distinct intracellular signaling cascades. Understanding these pathways is crucial for interpreting the functional data of a novel modulator.

Serotonin_Pathways cluster_5HT1A 5-HT1A Receptor (Gi/o-coupled) cluster_5HT2A 5-HT2A Receptor (Gq/11-coupled) cluster_SERT Serotonin Transporter (SERT) 5-HT1A 5-HT1A Gi/o Gi/o 5-HT1A->Gi/o Adenylyl Cyclase (↓) Adenylyl Cyclase (↓) Gi/o->Adenylyl Cyclase (↓) cAMP (↓) cAMP (↓) Adenylyl Cyclase (↓)->cAMP (↓) PKA (↓) PKA (↓) cAMP (↓)->PKA (↓) 5-HT2A 5-HT2A Gq/11 Gq/11 5-HT2A->Gq/11 PLC PLC Gq/11->PLC IP3 IP3 PLC->IP3 DAG DAG PLC->DAG Ca2+ release (↑) Ca2+ release (↑) IP3->Ca2+ release (↑) PKC activation PKC activation DAG->PKC activation SERT SERT Intracellular Serotonin Intracellular Serotonin SERT->Intracellular Serotonin Synaptic Serotonin Synaptic Serotonin Synaptic Serotonin->SERT Reuptake SSRI SSRI SSRI->SERT Inhibition

Caption: Simplified signaling pathways for key serotonergic targets.

Conclusion and Future Directions

While the precise pharmacological profile of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine remains to be experimentally determined, its core structure, shared with other known serotonin modulators, provides a strong rationale for its investigation as a novel therapeutic agent. The comparative analysis presented in this guide highlights the key parameters that need to be assessed to characterize its potential.

Future research should focus on the synthesis and subsequent in vitro and in vivo evaluation of this compound as outlined in the experimental workflows. A thorough investigation of its binding and functional activity at a comprehensive panel of serotonin receptors and transporters will be crucial to elucidate its mechanism of action. Furthermore, exploring the structure-activity relationships of related halogenated 2,3-dihydro-1-benzofuran-3-amine derivatives could lead to the identification of compounds with optimized potency, selectivity, and pharmacokinetic properties. The insights gained from such studies will not only determine the therapeutic potential of this specific compound but also contribute to the broader understanding of the chemical space for designing next-generation serotonin modulators.

References

Click to expand
  • Novel benzofuran derivatives with dual 5-HT1A receptor and serotonin transporter affinity. (2010). Bioorganic & Medicinal Chemistry Letters, 20(3), 824-827.
  • Structures and physicochemical properties of vortioxetine salts. (2016).
  • Experimental animal models for the simulation of depression and anxiety. (2008).
  • Physicochemical properties of fluoxetine relevant for fate assessment in Phase II Tier A. (2009). Integrated Environmental Assessment and Management, 5(4), 544-554.
  • Physicochemical properties of venlafaxine relevant to its environmental fate. (2019). Environmental Science and Pollution Research, 26(23), 23517-23527.
  • Fluoxetine. (n.d.). In Wikipedia. Retrieved February 17, 2026, from [Link]

  • Vortioxetine hydrobromide. (n.d.).
  • Fluoxetine. (2026, February 3). ChemicalBook.
  • 5-Hydroxytryptamine receptor assays. (2009). Current Protocols in Pharmacology, Chapter 4, Unit 4.9.
  • Animal Models of Anxiety and Depression: Incorporating the Underlying Mechanisms of Sex Differences in Macroglia Biology. (2021). Frontiers in Behavioral Neuroscience, 15, 786203.
  • Experimental animal models for the simulation of depression and anxiety. (2008).
  • Structures and physicochemical properties of vortioxetine salts. (2016). Semantic Scholar.
  • Novel benzofuran derivatives with dual 5-HT1A receptor and serotonin transporter affinity. (2025, August 9).
  • Vortioxetine. (2026, January 27). ChemicalBook.
  • Effexor® (venlafaxine hydrochloride) Tablets Rx only. (n.d.).
  • Fluoxetine. (n.d.). PubChem.
  • Vortioxetine API: Technical Guide for Experts. (2025, December 15).
  • Synthesis and structure-activity relationships of 2,3-dihydrobenzofuran-7-carboxamide derivatives as potent serotonin-3 (5-HT3) receptor antagonists. (1994). Chemical & Pharmaceutical Bulletin, 42(1), 95-100.
  • Venlafaxine. (n.d.). PubChem.
  • PHYSICOCHEMICAL CHARACTERIZATION OF VENLAFAXINE HYDROCHLORIDE FOR FAST-DISSOLVING FORMULATION DESIGN. (2025, March 8). South Eastern European Journal of Public Health.
  • Functional assay on serotonin receptor subtypes 5-HT2a,b,c. MDMA and... (n.d.).
  • Fluoxetine HCl - Selective Serotonin Reuptake Inhibitor. (n.d.). APExBIO.
  • Venlafaxine Hydrochloride. (n.d.). PubChem.
  • 5-HT2C Serotonin Receptor Assay. (n.d.). Innoprot.
  • Study of Benzofuran Derivatives and their Biological Significance. (n.d.). IJSDR.
  • Hi-Affi™ In Vitro Cell based Serotonin Receptor Functional Assay Service. (n.d.).
  • What are the affinities of each Selective Serotonin Reuptake Inhibitor (SSRI) to different neurotransmitters?. (2025, October 22). Dr.Oracle.
  • Behavioral animal models of depression. (2013). Neuroscience Bulletin, 29(3), 380-398.
  • In Vivo Exposure Therapy. (n.d.).
  • Serotonin Norepinephrine Reuptake Inhibitors: Similarities and Differences. (2009).
  • Clinical Pharmacology of SSRI's 3 - Basic Neuropharmacology of SSRIs. (n.d.). Preskorn.
  • Chirality in Modern Antidepressants: A Comprehensive Review of Stereochemical Impacts on Pharmacology and Therapeutics. (2024). Pharmaceuticals, 17(10), 1258.
  • Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. (2022). Cancers, 14(9), 2197.
  • 5-HT receptor. (n.d.). In Wikipedia. Retrieved February 17, 2026, from [Link]

  • Novel psychoactive benzofurans strongly increase extracellular serotonin level in mouse corpus striatum. (n.d.).
  • Comparing Antidepressants: SSRIs, SNRIs, and Other Options. (n.d.). NY Mental Health Center.
  • Synthesis of Benzofuran Derivatives via a DMAP-Mediated Tandem Cyclization Reaction Involving ortho-Hydroxy α-Aminosulfones. (2024). Molecules, 29(16), 3698.
  • Benzofuran Derivatives Substitute for the Discriminative Stimulus Effects of 3,4-Methylenedioxymethamphetamine (MDMA). (2022).
  • Comparisons of SSRI binding poses and central-binding-site... (n.d.).
  • Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. (2022).
  • Synthesis of 5,7-dibromo-2-salicyloylbenzofuran O-ether derivatives... (n.d.).
  • The Characterization of 2-(5-Methoxy-1-benzofuran-3-yl)- N,N-dimethylethanamine (5-MeO-BFE)
  • Benzofuran synthesis. (n.d.). Organic Chemistry Portal.
  • A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies. (2024). ACS Omega, 9(20), 22165-22194.
  • 7-BROMO-5-CHLORO-2,3-DIHYDRO-1-BENZOFURAN-3-AMINE. (n.d.). BLDpharm.
  • 2,3-Dihydro-1-Benzofuran Derivatives as a Series of Potent Selective Cannabinoid Receptor 2 Agonists: Design, Synthesis, and Binding Mode Prediction through Ligand-Steered Modeling. (2018). Journal of Medicinal Chemistry, 61(17), 7841-7856.

Sources

Validation

pharmacological profiling of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine

A Comprehensive Pharmacological Profile of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine: A Comparative Guide for Researchers This guide provides a detailed comparative analysis of the potential pharmacological profi...

Author: BenchChem Technical Support Team. Date: February 2026

A Comprehensive Pharmacological Profile of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine: A Comparative Guide for Researchers

This guide provides a detailed comparative analysis of the potential pharmacological profile of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine. In the absence of direct experimental data for this specific molecule, this document synthesizes information from structurally related benzofuran and 2,3-dihydrobenzofuran analogues to project a likely biological activity profile. This guide is intended for researchers, scientists, and professionals in drug development, offering a predictive framework and detailed experimental protocols to facilitate future investigations.

The benzofuran scaffold is a cornerstone in medicinal chemistry, forming the core of numerous natural products and synthetic compounds with a broad spectrum of biological activities.[1][2] The introduction of an amino group and halogen substituents can significantly modulate the pharmacological properties of the benzofuran core, leading to compounds with potential applications in neurodegenerative diseases, oncology, and inflammatory conditions.[1][3][4]

Predicted Pharmacological Profile: A Comparative Analysis

Based on its structural features—a 2,3-dihydro-1-benzofuran nucleus with a 3-amino group and halogen substitutions at the 5 and 7 positions—5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine is predicted to interact with several key biological targets. The following sections compare its potential activities with those of well-characterized benzofuran derivatives.

Monoaminergic Activity: Comparison with Psychoactive Benzofurans

Substituted benzofurans, such as 5-APB and 6-APB, are known to act as serotonin–norepinephrine–dopamine releasing agents and agonists at 5-HT2 receptors.[5] These properties underpin their psychoactive effects, which range from stimulant to entactogenic. The 3-amino group on the dihydrobenzofuran ring of our target compound suggests a potential interaction with monoamine transporters and receptors.

Table 1: Comparative Monoaminergic Activity of Benzofuran Derivatives

CompoundPrimary Mechanism of ActionReceptor/Transporter AffinityReference
5-APBSerotonin-Norepinephrine-Dopamine Releasing Agent, 5-HT2 AgonistHigh affinity for SERT, NET, DAT; Agonist at 5-HT2 receptors[5]
6-APBSerotonin-Norepinephrine-Dopamine Releasing Agent, 5-HT2 AgonistSimilar to 5-APB[5]
5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine (Predicted) Potential Monoamine Releasing Agent and/or Receptor Modulator Predicted affinity for SERT, NET, DAT, and/or 5-HT receptors N/A
Serotonin 5-HT4 Receptor Agonism: Comparison with Prucalopride

The 2,3-dihydrobenzofuran scaffold is a key feature of Prucalopride, a selective 5-HT4 receptor agonist used to treat chronic constipation.[6] The structural similarity suggests that 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine could also exhibit affinity for the 5-HT4 receptor. Activation of 5-HT4 receptors typically leads to increased intracellular cyclic AMP (cAMP) levels.

Table 2: Comparison with 5-HT4 Receptor Agonists

Compound5-HT4 Receptor ActivityTherapeutic UseReference
PrucaloprideSelective AgonistChronic Constipation[6][7]
5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine (Predicted) Potential Agonist or Antagonist To be determined N/A
Anti-inflammatory Potential: Comparison with Bioactive Benzofurans

Several benzofuran-3(2H)-one derivatives have demonstrated potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and interfering with the NF-κB and AP-1 signaling pathways.[8][9] The halogenated benzofuran core of the target compound may contribute to anti-inflammatory activity.

Table 3: Comparative Anti-inflammatory Activity of Benzofuran Derivatives

CompoundAnti-inflammatory MechanismIn Vitro/In Vivo EfficacyReference
Benzofuran-3(2H)-one derivativesInhibition of TNF-α, NF-κB, and AP-1 signalingPotent inhibition of monocyte adhesion to colon epithelial cells[8][9]
5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine (Predicted) Potential inhibition of inflammatory pathways To be determined N/A
Anticancer Potential: Comparison with Cytotoxic Benzofurans

The benzofuran scaffold is present in numerous compounds with demonstrated anticancer activity.[4][10][11] The mechanism of action often involves the inhibition of key signaling pathways crucial for cancer cell proliferation and survival, such as the VEGFR-2 and EGFR pathways.[10] Halogenation of the benzofuran ring has been noted to enhance cytotoxic properties.[4]

Table 4: Comparative Anticancer Activity of Benzofuran Derivatives

CompoundAnticancer MechanismTarget Cancer Cell LinesReference
Benzofuran-N-aryl piperazinesInhibition of Aurora B kinase and VEGFR-2Malignant T-cells and hepatocellular carcinoma[11]
N-Phenyl-benzofuran carboxamidesNF-κB inhibitory activityVarious cancer cell lines (ACHN, HCT15, MM231, etc.)[11]
5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine (Predicted) Potential inhibition of cancer-related kinases or transcription factors To be determined N/A

Experimental Protocols for Pharmacological Profiling

To validate the predicted pharmacological profile of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine, a series of in vitro and in vivo assays are recommended.

Receptor Binding and Functional Assays
  • Objective: To determine the binding affinity of the compound for serotonin, norepinephrine, and dopamine transporters (SERT, NET, DAT) and various serotonin receptor subtypes (e.g., 5-HT1A, 5-HT2A, 5-HT4).

  • Methodology:

    • Prepare cell membrane homogenates expressing the target transporter or receptor.

    • Incubate the membranes with a specific radioligand (e.g., [³H]citalopram for SERT, [³H]ketanserin for 5-HT2A) in the presence of increasing concentrations of the test compound.

    • Separate bound from free radioligand by rapid filtration.

    • Quantify radioactivity using liquid scintillation counting.

    • Calculate the Ki (inhibition constant) from the IC50 values determined from concentration-response curves.

  • Objective: To determine if the compound acts as an agonist or antagonist at the 5-HT4 receptor.

  • Methodology:

    • Culture cells stably expressing the human 5-HT4 receptor (e.g., HEK293 cells).

    • Pre-incubate cells with the test compound at various concentrations.

    • Stimulate the cells with a known 5-HT4 agonist (e.g., serotonin) for antagonist testing, or with the test compound alone for agonist testing.

    • Lyse the cells and measure intracellular cAMP levels using a commercially available ELISA kit.

    • Generate dose-response curves to determine EC50 (for agonists) or IC50 (for antagonists).

In Vitro Anti-inflammatory Assays
  • Objective: To assess the compound's ability to inhibit the production of the pro-inflammatory cytokine TNF-α.

  • Methodology:

    • Culture RAW 264.7 macrophage cells.

    • Pre-treat the cells with various concentrations of the test compound for 1 hour.

    • Stimulate the cells with lipopolysaccharide (LPS) to induce TNF-α production.

    • After a 24-hour incubation, collect the cell supernatant.

    • Measure the concentration of TNF-α in the supernatant using an ELISA kit.

    • Determine the IC50 value for TNF-α inhibition.

In Vitro Anticancer Assays
  • Objective: To evaluate the cytotoxic effect of the compound on various cancer cell lines.

  • Methodology:

    • Seed cancer cells (e.g., MCF-7, HCT-116) in 96-well plates and allow them to adhere overnight.

    • Treat the cells with a range of concentrations of the test compound for 72 hours.

    • Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 3-4 hours.

    • Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

    • Measure the absorbance at 570 nm using a microplate reader.

    • Calculate the percentage of cell viability and determine the IC50 value.

Visualizing Pathways and Workflows

Predicted Serotonergic Signaling Pathway

G cluster_0 Presynaptic Neuron cluster_1 Postsynaptic Neuron 5-HT_synthesis 5-HT Synthesis 5-HT_vesicle 5-HT Vesicle 5-HT_synthesis->5-HT_vesicle Packaged by VMAT2 VMAT2 VMAT2 SERT SERT Synaptic_Cleft Synaptic Cleft 5-HT_vesicle->Synaptic_Cleft Release 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine->SERT Potential Inhibition 5-HT4R 5-HT4 Receptor 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine->5-HT4R Potential Agonism AC Adenylyl Cyclase 5-HT4R->AC Activates cAMP cAMP AC->cAMP Produces PKA PKA cAMP->PKA Activates Cellular_Response Cellular Response PKA->Cellular_Response Phosphorylates Targets Synaptic_Cleft->SERT Reuptake Synaptic_Cleft->5-HT4R Binds

Caption: Predicted interaction with serotonergic signaling.

Experimental Workflow for In Vitro Profiling

G cluster_0 Initial Screening cluster_1 Functional Characterization cluster_2 Cellular Activity Binding_Assay Receptor/Transporter Binding Assays Functional_Assay Functional Assays (e.g., cAMP, Cytokine Release) Binding_Assay->Functional_Assay Select Hits Cell_Viability Cell Viability Assays (e.g., MTT) Functional_Assay->Cell_Viability Confirm Cellular Effects Lead_Optimization Lead_Optimization Cell_Viability->Lead_Optimization Identify Leads for Further Development Compound 5-Bromo-7-chloro-2,3-dihydro- 1-benzofuran-3-amine Compound->Binding_Assay Determine Affinity (Ki)

Caption: Workflow for in vitro pharmacological profiling.

Conclusion

While direct experimental data for 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine is currently unavailable, a comparative analysis of structurally similar compounds provides a strong foundation for predicting its pharmacological profile. The presence of the 3-amino-2,3-dihydrobenzofuran core, combined with halogen substitutions, suggests a high likelihood of interaction with monoaminergic systems, particularly serotonin receptors, and potential for anti-inflammatory and anticancer activities. The experimental protocols outlined in this guide offer a clear path for the systematic evaluation of this compound, which may lead to the discovery of a novel therapeutic agent.

References

  • Wikipedia. (n.d.). Substituted benzofuran. Retrieved February 13, 2024, from [Link]

  • PMC. (2022, August 9). Novel 3-aminobenzofuran derivatives as multifunctional agents for the treatment of Alzheimer's disease. Retrieved February 13, 2024, from [Link]

  • PubMed. (2017, September 8). Discovery and structure-activity relationship studies of 2-benzylidene-2,3-dihydro-1H-inden-1-one and benzofuran-3(2H)-one derivatives as a novel class of potential therapeutics for inflammatory bowel disease. Retrieved February 13, 2024, from [Link]

  • ResearchGate. (n.d.). Summarized molecular targets for benzofurans as anticancer compounds. Retrieved February 13, 2024, from [Link]

  • IJSDR. (n.d.). Study of Benzofuran Derivatives and their Biological Significance Study of comprehensive properties of benzofuran and its derivatives. Retrieved February 13, 2024, from [Link]

  • PubMed. (n.d.). Selective stimulation of colonic transit by the benzofuran 5HT4 agonist, prucalopride, in healthy humans. Retrieved February 13, 2024, from [Link]

  • MDPI. (2022, April 28). Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. Retrieved February 13, 2024, from [Link]

  • PubMed. (2022, March 5). Exploring the structure-activity relationship of benzylidene-2,3-dihydro-1H-inden-1-one compared to benzofuran-3(2H)-one derivatives as inhibitors of tau amyloid fibers. Retrieved February 13, 2024, from [Link]

  • PubMed. (2025, October 15). Structure-activity relationship studies on 2-thienylidene substituted 3-oxo-2,3-dihydrobenzofuran-7-carboxamides as poly (ADP-ribose) polymerase inhibitors. Retrieved February 13, 2024, from [Link]

  • RSC Publishing. (2019, September 2). Natural source, bioactivity and synthesis of benzofuran derivatives. Retrieved February 13, 2024, from [Link]

  • ResearchGate. (2025, August 6). Discovery and structure-activity relationship studies of 2-benzylidene-2,3-dihydro-1 H -inden-1-one and benzofuran-3(2 H )-one derivatives as a novel class of potential therapeutics for inflammatory bowel disease | Request PDF. Retrieved February 13, 2024, from [Link]

  • ResearchGate. (2025, October 14). Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. Retrieved February 13, 2024, from [Link]

  • PMC. (2023, March 14). Aminobenzofuran-containing analogues of proximicins exhibit higher antiproliferative activity against human UG-87 glioblastoma cells compared to temozolomide. Retrieved February 13, 2024, from [Link]

  • MDPI. (2024, August 6). Synthesis of Benzofuran Derivatives via a DMAP-Mediated Tandem Cyclization Reaction Involving ortho-Hydroxy α-Aminosulfones. Retrieved February 13, 2024, from [Link]

  • PubMed. (2008, February 15). 5-HT4 receptor agonists: similar but not the same. Retrieved February 13, 2024, from [Link]

Sources

Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Disposal of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine

For professionals in research and drug development, the integrity of our work extends beyond the bench; it encompasses the entire lifecycle of the chemicals we handle, including their safe and responsible disposal. This...

Author: BenchChem Technical Support Team. Date: February 2026

For professionals in research and drug development, the integrity of our work extends beyond the bench; it encompasses the entire lifecycle of the chemicals we handle, including their safe and responsible disposal. This guide provides a detailed, step-by-step protocol for the proper disposal of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine. The procedures outlined here are designed to ensure the safety of laboratory personnel, maintain regulatory compliance, and protect our environment.

Part 1: Hazard Identification and Risk Assessment

The molecular structure of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine dictates its classification as a hazardous substance. The primary risks are associated with its aromatic amine and halogenated components.

  • Aromatic Amine Moiety : Aromatic amines are frequently toxic and readily absorbed through the skin.[1] Many compounds in this class are classified as known or suspected carcinogens.[3]

  • Halogenated Benzofuran Structure : The presence of both bromine and chlorine atoms places this compound in the halogenated organic waste category. Such compounds can be harmful to aquatic life and may persist in the environment.[3] Improper disposal, such as incineration at incorrect temperatures, can lead to the formation of highly toxic dioxins and furans.

Based on analogous compounds and functional group toxicology, we can anticipate the following hazard profile:

Hazard Classification (Anticipated)GHS Category (Inferred)Rationale & Recommended Precautions
Acute Toxicity (Oral, Dermal)Category 3 or 4Aromatic amines can be toxic if ingested or absorbed through the skin.[1] Precaution : Avoid all direct contact. Use in a well-ventilated chemical fume hood.
Skin Corrosion/IrritationCategory 2Based on data for similar structures, skin irritation is likely.[4] Precaution : Wear chemical-resistant nitrile gloves and a lab coat.[5]
Serious Eye Damage/IrritationCategory 2Direct contact can cause serious irritation.[4] Precaution : Wear chemical safety goggles or a face shield.[5]
CarcinogenicityCategory 2 (Suspected)Benzofuran and many aromatic amines are suspected carcinogens.[1][3] Precaution : Handle as a potential carcinogen, minimizing exposure at all times.
Hazardous to the Aquatic EnvironmentCategory 1 or 2Halogenated organic compounds are often toxic to aquatic life with long-lasting effects.[3] Precaution : Prevent any release into the environment. Do not dispose of down the drain.[3]

Part 2: Step-by-Step Disposal Protocol

The cardinal rule for this compound is that it must never be disposed of down the sanitary sewer or in regular trash.[2] All waste streams containing 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine must be collected and managed as hazardous waste.

Step 1: Waste Segregation

Proper segregation at the point of generation is the most critical step in a safe disposal workflow. This prevents dangerous reactions and simplifies the final disposal process.

  • Causality : This compound is a halogenated organic waste . It must be kept separate from non-halogenated organic waste. Disposal facilities often use different processes for these two streams; halogenated waste typically requires high-temperature incineration, which is more costly.[6] Mixing them increases the volume of waste that requires this specialized, expensive treatment.

Step 2: Containerization
  • Select an Appropriate Container :

    • Use a designated, leak-proof hazardous waste container with a screw-top cap. Polyethylene or glass containers are generally suitable.

    • Ensure the container is compatible with the waste. Do not use containers that may be degraded by residual solvents.

    • The container must be in good condition, free of cracks or defects.[7]

  • Label the Container Immediately :

    • Before adding any waste, affix a hazardous waste label.

    • The label must include:

      • The words "Hazardous Waste ".

      • The full chemical name: "Waste 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine ". Do not use abbreviations or chemical formulas.

      • An estimated concentration or list of all chemical constituents, including solvents.

      • The date when the first drop of waste was added.

      • The relevant hazard pictograms (e.g., Health Hazard, Irritant, Environmental Hazard).

Step 3: Waste Accumulation and Storage
  • Solid vs. Liquid Waste :

    • Solid Waste : Collect pure compound, contaminated personal protective equipment (PPE) like gloves, and contaminated lab supplies (e.g., weighing paper, pipette tips) in a designated, labeled container for solid halogenated waste.

    • Liquid Waste : Collect solutions containing the compound in a designated liquid halogenated waste container.

  • Storage Location :

    • Store the waste container in a designated Satellite Accumulation Area (SAA) , which must be at or near the point of generation and under the control of laboratory personnel.[8]

    • The SAA should be in a well-ventilated area, away from heat sources or direct sunlight.

    • Use secondary containment (e.g., a plastic tub) to capture any potential leaks from the primary container.[7]

  • Safe Practices :

    • Keep Containers Closed : Waste containers must be kept tightly sealed at all times, except when actively adding waste. Do not leave a funnel in the container.[6]

    • Avoid Mixing : Do not mix this waste stream with incompatible chemicals. Specifically, keep it segregated from:

      • Strong oxidizing agents.

      • Strong acids or bases.

      • Non-halogenated organic waste.[9]

// Nodes start [label="Waste Generated\n(Solid or Liquid)", fillcolor="#F1F3F4", fontcolor="#202124"]; is_halogenated [label="Does it contain Br or Cl?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; halogenated_waste [label="Classify as:\nHALOGENATED ORGANIC WASTE", fillcolor="#EA4335", fontcolor="#FFFFFF"]; non_halogenated_waste [label="Classify as:\nNon-Halogenated Waste\n(Not for this compound)", fillcolor="#5F6368", fontcolor="#FFFFFF"]; select_container [label="Select Leak-Proof,\nCompatible Container", fillcolor="#4285F4", fontcolor="#FFFFFF"]; label_container [label="Affix 'Hazardous Waste' Label\nwith Full Chemical Name & Date", fillcolor="#4285F4", fontcolor="#FFFFFF"]; store_saa [label="Store in Secondary Containment\nin Designated Satellite Area", fillcolor="#4285F4", fontcolor="#FFFFFF"]; request_pickup [label="Container is 3/4 Full\nor >9 Months Old?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; ehs_pickup [label="Arrange Pickup by\nEnvironmental Health & Safety (EHS)", fillcolor="#34A853", fontcolor="#FFFFFF"]; continue_collection [label="Continue Safe Collection", fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges start -> is_halogenated; is_halogenated -> halogenated_waste [label=" Yes "]; is_halogenated -> non_halogenated_waste [label=" No "]; halogenated_waste -> select_container; select_container -> label_container; label_container -> store_saa; store_saa -> request_pickup; request_pickup -> ehs_pickup [label=" Yes "]; request_pickup -> continue_collection [label=" No "]; continue_collection -> store_saa; } Caption: Waste segregation and collection workflow.

Part 3: Spill Management and Decontamination

Accidental spills must be managed promptly and safely.

  • Spill Cleanup :

    • Alert personnel in the immediate area and, if necessary, evacuate.

    • Ensure the area is well-ventilated, preferably within a chemical fume hood.

    • Wearing appropriate PPE (lab coat, goggles, double nitrile gloves), contain the spill.

    • For solid spills, carefully sweep the material into a labeled hazardous waste container.

    • For liquid spills, absorb with an inert material like vermiculite or sand. Do not use combustible materials like paper towels as the primary absorbent.

    • Collect all cleanup materials (absorbent, contaminated gloves, etc.) and place them in the solid halogenated waste container.[5]

  • Decontamination :

    • Glassware and Equipment : Triple rinse any contaminated labware with a suitable solvent (e.g., acetone or ethanol). The first two rinses must be collected as halogenated liquid hazardous waste. The third rinse can often be collected similarly, though local EHS guidelines should be consulted.

    • Empty Containers : An empty container that held this compound is still considered hazardous waste. It must be triple rinsed with a suitable solvent, with all rinsate collected as hazardous waste, before the container can be disposed of or reused.[6]

Part 4: Final Disposal

When the waste container is nearly full (no more than 90%) or has been accumulating for the maximum time allowed by your institution (e.g., 9-12 months), it is time for disposal.[8]

  • Ensure the Container is Ready : Check that the cap is tightly sealed and the label is complete and legible.

  • Request Pickup : Contact your institution's Environmental Health & Safety (EHS) or equivalent department to schedule a hazardous waste pickup.[6]

  • Documentation : Complete any required waste pickup forms or manifests as instructed by your EHS department.

By adhering to this structured and scientifically-grounded disposal plan, you contribute to a culture of safety and environmental stewardship, ensuring that our pursuit of scientific advancement does not come at the cost of our well-being or that of our planet.

References

  • WIT Press. (2015). New technology for the recycling of aromatic amine waste products and salts of heavy metals into a multi-purpose non-toxic. Available at: [Link]

  • Sustainability Directory. (2025). Aromatic Amine Pollution. Available at: [Link]

  • Mikrolab. (2019). Aromatic Amine Cleaning/Developing Solution Safety Data Sheet. Available at: [Link]

  • ACS Publications. (2023). Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. Available at: [Link]

  • American Elements. (n.d.). 5-bromo-7-chloro-3-methyl-1-benzofuran-2-carboxylic acid. Available at: [Link]

  • Clearon Corp. (2007). Material Safety Data Sheet. Available at: [Link]

  • PubChem. (n.d.). 5-bromo-7-chloro-2,3-dihydro-1-benzofuran-3-ol. Available at: [Link]

  • University of California. (n.d.). Chemical Waste Name or Mixtures. Available at: [Link]

  • Vanderbilt University Medical Center. (n.d.). Laboratory Guide for Managing Chemical Waste. Available at: [Link]

  • PubChem. (n.d.). 5-bromo-7-chloro-2,3-dihydro-1H-indole-2,3-dione. Available at: [Link]

  • The University of Edinburgh. (2022). Waste Management. Available at: [Link]

  • PubChem. (n.d.). 7-bromo-5-chloro-2,3-dihydro-1-benzofuran-3-one. Available at: [Link]

  • University of Groningen. (n.d.). Hazardous waste acceptance conditions. Available at: [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.